3-Amino-4-(3,4-difluorophenyl)butyric acid

Core Science & Biosynthesis

3-Amino-4-(3,4-difluorophenyl)butyric acid CAS 332061-68-4 properties

Topic: 3-Amino-4-(3,4-difluorophenyl)butyric acid (HCl) CAS: 332061-68-4[1]

Advanced Building Block for Peptidomimetics and Metabolic Stability

Executive Summary & Core Utility

3-Amino-4-(3,4-difluorophenyl)butyric acid hydrochloride (CAS 332061-68-4) is a specialized

-amino acid derivative used primarily as a chiral building block in drug discovery and peptide engineering. It is a -homophenylalanine analog where the phenyl ring is modified with fluorine atoms at the 3 and 4 positions.

Why this molecule matters:

• Metabolic Blockade: The 3,4-difluoro substitution pattern effectively blocks metabolic "soft spots" on the aromatic ring, preventing oxidative metabolism (hydroxylation) by Cytochrome P450 enzymes.

• Proteolytic Stability: As a

  -amino acid, it introduces a "kink" in the peptide backbone that natural proteases cannot recognize, significantly extending the half-life of peptide-based therapeutics.

• Structural Rigidification: In peptidomimetics, it promotes the formation of stable secondary structures (e.g.,

  -helices or "foldamers") that are distinct from natural -peptides.

Chemical Identity & Physicochemical Properties[1][2][3][4]

This compound is typically supplied as the hydrochloride salt to ensure stability and water solubility.

Property	Specification
Chemical Name	3-Amino-4-(3,4-difluorophenyl)butanoic acid hydrochloride
Common Synonyms	-Homo-3,4-difluorophenylalanine HCl; 3,4-Difluoro- -homophenylalanine
CAS Number	332061-68-4
Molecular Formula
Molecular Weight	251.66 g/mol (Salt); ~215.19 g/mol (Free Acid)
Chirality	Available as (R), (S), or Racemate (CAS often refers to specific isomers in vendor catalogs; verify stereochemistry before purchase).[1][][3]
Physical State	White to off-white crystalline solid
Solubility	Soluble in Water, Methanol, DMSO; Insoluble in non-polar solvents (Hexane, Ether)

The "Fluorine Effect" in Medicinal Chemistry

The addition of fluorine atoms at the 3 and 4 positions is not merely cosmetic. It alters the electronic landscape of the phenyl ring:

• Lipophilicity: Increases LogP, improving membrane permeability compared to the non-fluorinated parent.

• Acidity: The electron-withdrawing nature of fluorine lowers the pKa of the nearby ammonium group slightly, potentially altering receptor binding affinity.

Synthesis Methodology: The Arndt-Eistert Homologation

The most reliable laboratory-scale synthesis for converting an ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

-amino acid to its -homolog (adding one carbon to the backbone) is the Arndt-Eistert Homologation .[4] This preserves the stereochemistry of the starting material.

Protocol: Conversion of Boc-3,4-difluoro-L-phenylalanine

Prerequisite: Start with N-Boc-protected 3,4-difluoro-L-phenylalanine.

• Activation: React the starting acid with isobutyl chloroformate and N-methylmorpholine (NMM) in THF at -15°C to form the mixed anhydride.

• Diazotization: Treat the mixed anhydride with diazomethane (

  ) or TMS-diazomethane (safer alternative) to generate the -diazoketone.

• Wolff Rearrangement: Dissolve the diazoketone in a mixture of water/dioxane. Add Silver Benzoate (

  ) catalyst. Sonicate or heat gently. The diazoketone rearranges to a ketene intermediate, which is immediately trapped by water to form the -amino acid.

• Deprotection (Optional): Remove the Boc group using 4M HCl in Dioxane to yield the target CAS 332061-68-4.

Mechanistic Pathway (DOT Visualization)

The following diagram illustrates the critical Wolff Rearrangement step which drives the homologation.

Caption: The Arndt-Eistert pathway converts the

-amino acid to the -variant via a reactive ketene intermediate, preserving chirality.

Application Workflow: Solid Phase Peptide Synthesis (SPPS)

To use CAS 332061-68-4 in peptide synthesis, it must usually be converted to its Fmoc-protected form. The free amine (HCl salt) is not directly compatible with standard Fmoc protocols without prior protection.

Protocol: Fmoc-Protection & Loading

Objective: Prepare Fmoc-3-Amino-4-(3,4-difluorophenyl)butyric acid for SPPS.

• Free Basing: Dissolve CAS 332061-68-4 (10 mmol) in 10%

  (aq) to adjust pH to ~9.0.

• Acylation: Add Fmoc-OSu (N-(9-Fluorenylmethoxycarbonyloxy)succinimide) (11 mmol) dissolved in Dioxane.

• Reaction: Stir at Room Temp for 18 hours. Monitor via TLC/HPLC.

• Workup: Acidify with KHSO4 to pH 2. Extract into Ethyl Acetate. Wash with brine, dry over MgSO4.

• Coupling: Use standard coupling reagents (HATU/DIPEA) during SPPS. Note:

  -amino acids react slower than -amino acids; extend coupling times to 2-4 hours.

Peptide Stability Engineering Workflow

This molecule is often inserted into "stapled" peptides or GLP-1/DPP-4 analogs to prevent degradation.

Caption: Workflow for integrating the beta-amino acid into a peptide sequence to engineer protease resistance.

Safety & Handling (Self-Validating Protocol)

Hazard Classification: Irritant (Skin, Eye, Respiratory). Signal Word: WARNING.

Handling Protocol:

• Hygroscopic Check: This HCl salt can be hygroscopic. Upon opening, verify if the solid flows freely or is clumped. If clumped, dry in a vacuum desiccator over

  for 24 hours before weighing to ensure stoichiometric accuracy.

• Stoichiometry Validation: When calculating equivalents for reactions, always account for the HCl mass (MW ~251.66) vs the free amino acid mass. Failure to do so will result in under-dosing the reagent by ~15%.

• Neutralization: In coupling reactions, add an extra equivalent of base (DIPEA/NMM) to neutralize the HCl salt; otherwise, the amine will remain protonated and unreactive.

References

• Arndt, F., Eistert, B. (1935). "Ein Verfahren zur Überführung von Carbonsäuren in ihre höheren Homologen."[5][4][6][7] Berichte der deutschen chemischen Gesellschaft.

• Seebach, D., et al. (2004). "Beta-Peptides: Synthesis by Arndt-Eistert homologation with concomitant peptide coupling." Helvetica Chimica Acta.

• PubChem Compound Summary. (2024). "3-Amino-4-(3,4-difluorophenyl)butyric acid hydrochloride."[1] National Center for Biotechnology Information.

• ChemicalBook. (2024). "Product Properties: 3-Amino-4-(3,4-difluorophenyl)butyric acid."[1]

• BOC Sciences. (2024). "Fluorinated Beta-Amino Acids Catalog."

Sources

• 1. (R)-3-Amino-4-(3,4-difluorophenyl)butanoic acid hydrochloride | C10H12ClF2NO2 | CID 24820266 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. (S)-3-Amino-4-(3-trifluoromethyl-phenyl)-butyric acid-HCl | 270065-76-4 [sigmaaldrich.com]
• 4. Arndt-Eistert Synthesis [organic-chemistry.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Arndt–Eistert reaction - Wikipedia [en.wikipedia.org]
• 7. youtube.com [youtube.com]

3,4-difluoro-beta-homophenylalanine structure and molecular weight

Structural Analysis and Synthetic Utility of 3,4-Difluoro- -Homophenylalanine

Executive Summary

In the landscape of modern peptidomimetic drug design, 3,4-difluoro-

-homophenylalanine represents a high-value scaffold. It combines two critical medicinal chemistry strategies: fluorine bioisosterism and backbone homologation .

This molecule is not merely a building block; it is a strategic tool used to modulate lipophilicity, enhance metabolic stability against P450 oxidation, and induce specific secondary structures (foldamers) that natural

-amino acids cannot access. This guide provides a definitive structural analysis, synthesis workflow, and application logic for researchers integrating this residue into therapeutic peptides.

Chemical Identity & Physicochemical Properties[1][2][3]

The nomenclature "

-homo" typically refers to the one-carbon homologation of a natural -amino acid. In this specific case, the insertion of a methylene ( ) group into the backbone of 3,4-difluorophenylalanine results in a -amino acid, where the side chain resides on the -carbon relative to the carboxylate.

Core Data Table

Property	Data Specification
IUPAC Name	3-amino-4-(3,4-difluorophenyl)butanoic acid
Common Name	3,4-difluoro- -homophenylalanine
Molecular Formula
Molecular Weight (Free Base)	215.20 g/mol
Molecular Weight (HCl Salt)	251.66 g/mol
Molecular Weight (Boc-Protected)	315.31 g/mol
CAS (Boc-D-isomer)	269396-59-0
CAS (Fmoc-L-isomer)	270063-55-3
Chirality	Retention of configuration from parent -AA (typically available as L or D)

Structural Logic Diagram (SAR)

The following diagram illustrates how specific structural features of the molecule translate into biological utility.

Figure 1: Structure-Activity Relationship (SAR) mapping. The

-backbone confers stability, while fluorination tunes physicochemical properties.

Synthetic Methodology: Arndt-Eistert Homologation

The synthesis of 3,4-difluoro-

-homophenylalanine is most reliably achieved via the Arndt-Eistert homologation . This protocol converts the parent -amino acid (N-protected 3,4-difluorophenylalanine) into its -homologue with retention of stereochemistry.

Critical Reagents

• Starting Material: Boc-3,4-difluoro-L-phenylalanine.[1]

• Activation: Isobutyl chloroformate / N-methylmorpholine (NMM).

• Homologation: Diazomethane (

  ) or TMS-diazomethane (safer alternative).

• Rearrangement: Silver benzoate (

  ) catalyst.

Step-by-Step Protocol

Note: This protocol assumes a scale of 1-5 mmol. All steps involving diazomethane must be performed in a dedicated fume hood with blast shields due to explosion risks.

• Mixed Anhydride Formation:

  • Dissolve Boc-3,4-difluoro-Phe-OH in dry THF at -15°C.

  • Add 1.1 eq NMM followed by 1.1 eq isobutyl chloroformate.

  • Checkpoint: Stir for 15-20 mins. Precipitation of NMM

    HCl confirms activation.

• Diazoketone Synthesis:

  • Filter off the amine salt (optional but recommended) or add the mixture directly to a cold solution of diazomethane (excess, ~2-3 eq) in diethyl ether.

  • Stir at 0°C for 1 hour, then warm to RT overnight.

  • Validation: TLC should show a new, less polar spot (yellow component).

  • Evaporate solvent carefully to yield the

    -diazoketone intermediate.

• Wolff Rearrangement:

  • Dissolve the diazoketone in THF/Water (9:1).

  • Add 0.1 eq Silver Benzoate dissolved in triethylamine (TEA).

  • Observation: Vigorous evolution of

    gas indicates the formation of the ketene intermediate, which is immediately trapped by water to form the acid.

  • Workup: Acidify to pH 2, extract with Ethyl Acetate, dry over

    .

Reaction Workflow Diagram

Figure 2: The Arndt-Eistert synthetic pathway. The Wolff rearrangement (Step 3) is the critical step ensuring backbone elongation without racemization.

Technical Applications in Drug Development[4]

Proteolytic Stability

The primary utility of introducing a

-amino acid is the "stealth" effect against peptidases. Human proteases (e.g., chymotrypsin, pepsin) have evolved to recognize the -peptide backbone. The additional methylene group in 3,4-difluoro- -homophenylalanine disrupts the scissile bond geometry, rendering the peptide bond essentially uncleavable by standard enzymes.

The "Fluorine Effect" in Binding

The 3,4-difluoro substitution is not random; it serves two distinct bioisosteric functions:

• Electronic Modulation: The fluorine atoms pull electron density from the aromatic ring (inductive effect), making the ring electron-poor. This strengthens

  - stacking interactions with electron-rich residues (like Trp or Tyr) in the target receptor binding pocket [1].

• Metabolic Blocking: Positions 3 and 4 on the phenyl ring are primary sites for Phase I metabolic oxidation (hydroxylation). Fluorine substitution at these sites effectively blocks this degradation pathway, extending the drug's half-life (

  ).

Conformational Control

-amino acids are known to promote the formation of stable secondary structures known as foldamers . Specifically, -amino acids tend to stabilize a 14-helix structure in peptides. The inclusion of the difluorophenyl side chain adds a "gauche effect" (due to the C-F bond), which can further rigidify the backbone and lock the peptide into a bioactive conformation, reducing the entropic penalty of binding [2].

References

• Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in Pharmaceuticals: Looking Beyond Intuition. Science. [Link]

• Seebach, D., & Gardiner, J. (2008).

  -Peptidic Peptidomimetics. Accounts of Chemical Research. [Link]

• Podlech, J., & Seebach, D. (1995).[2] The Arndt-Eistert Reaction in Peptide Chemistry: A Facile Access to Homopeptides. Angewandte Chemie International Edition. [Link]

• PubChem Compound Summary. (2023). 3,4-Difluoro-L-phenylalanine (Parent Structure Data).[3][1] National Library of Medicine. [Link]

Sources

• 1. Boc-3,4-difluoro-L-phenylalanine | C14H17F2NO4 | CID 7020829 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Arndt-Eistert Synthesis [organic-chemistry.org]
• 3. 3,4-Difluoro-L-phenylalanine | C9H9F2NO2 | CID 716295 - PubChem [pubchem.ncbi.nlm.nih.gov]

Fluorinated beta-amino acids for medicinal chemistry scaffolds

Fluorinated -Amino Acids: Structural Programming & Synthetic Access

Executive Summary

Fluorinated

-amino acids represent a high-value scaffold in modern medicinal chemistry, bridging the gap between small molecule pharmacokinetics and peptide-like specificity. Unlike their -amino acid counterparts, -amino acids introduce an extra methylene group ( ) into the backbone, conferring inherent resistance to proteolysis. The strategic introduction of fluorine into this backbone—specifically at the or positions—does more than block metabolism; it acts as a conformational control element . Through the stereoelectronic gauche effect, fluorine dictates the folding of the backbone, allowing rational design of secondary structures (helices, turns) unavailable to non-fluorinated analogues. This guide details the physicochemical logic, synthetic pathways, and experimental protocols for integrating these scaffolds into drug discovery programs.

Part 1: The Fluorine Effect in -Scaffolds

The utility of fluorinated

-amino acids rests on three physicochemical pillars: Metabolic Stability , pKa Modulation , and Conformational Bias .

Stereoelectronic Conformational Control (The Gauche Effect)

The most profound impact of backbone fluorination is the restriction of bond rotation. In 1,2-difluoroethane or

-fluoro- -amino systems, the molecule adopts a gauche conformation (dihedral angle ) rather than the sterically favored anti conformation.

• Mechanism: Hyperconjugation (

  ). The C-F bond is a poor electron donor but an excellent acceptor. An adjacent C-H bond (good donor) aligns anti-periplanar to the C-F bond to maximize orbital overlap, forcing the electronegative groups (F and N, or F and F) into a gauche relationship.

• Result: This "locks" the

  -peptide backbone into specific secondary structures (e.g., 14-helices or stable sheets) without the need for macrocyclization.

Acid-Base Modulation

Fluorine is the most electronegative element (3.98 Pauling). Its proximity to the amine and carboxylate groups drastically shifts ionization constants:

• Amine Basicity: The inductive electron-withdrawing effect (

  ) lowers the pKa of the -amino group (typically from ~10 to ~7-8). This increases the fraction of uncharged amine at physiological pH, improving passive membrane permeability (LogD).

• Carboxylic Acid Acidity: Conversely, the acidity of the C-terminus increases, potentially strengthening ionic interactions within a receptor binding pocket.

Quantitative Comparison

Property	Non-fluorinated -Ala	-Fluoro- -Ala	-Difluoro- -Ala	Impact
C-F Bond Length	N/A	1.35 Å	1.35 Å	Bioisostere of C-H and C-OH
Lipophilicity ( )	0.0	+0.14	+0.28	Increases hydrophobic burial
Proteolytic Half-life	High	Very High	Extreme	Blocks peptidase recognition
Amine pKa	~10.2	~8.5	~7.2	Improves bioavailability

Part 2: Strategic Synthesis

Accessing these scaffolds requires overcoming the low reactivity of fluorinated building blocks. Two primary strategies dominate: Reformatsky-type alkylations (for gem-difluoro species) and Michael Additions (for

-fluoroalkyl species).

Pathway Visualization

The following diagram outlines the decision tree for selecting a synthetic route based on the target substitution pattern.

Figure 1: Decision matrix for synthesizing fluorinated

-amino acid scaffolds.

Part 3: Detailed Experimental Protocol

Protocol: Enantioselective Synthesis of -Difluoro- -Amino Acids via Reformatsky Reaction

Objective: Synthesis of ethyl (S)-3-((tert-butylsulfinyl)amino)-2,2-difluoro-3-phenylpropanoate. Rationale: This protocol utilizes the Reformatsky reaction of ethyl bromodifluoroacetate with a chiral N-sulfinyl imine.[1] The sulfinyl group serves as a removable chiral auxiliary, directing the stereochemistry of the new C-C bond with high diastereoselectivity (dr > 95:5).

Reagents & Materials

• Electrophile: (S)-N-(Benzylidene)-2-methylpropane-2-sulfinamide (1.0 equiv).

• Nucleophile Precursor: Ethyl bromodifluoroacetate (3.0 equiv).

• Metal: Activated Zinc dust (4.0 equiv).

• Additive: Copper(I) chloride (CuCl) (0.1 equiv) or RhCl(PPh3)3 (Honda modification) for milder activation. Note: The Zn/CuCl method is robust and cost-effective.

• Solvent: Anhydrous THF (0.2 M concentration).

• Quench: Saturated aqueous

  .

Step-by-Step Methodology

• Zinc Activation (Critical Step):

  • Suspend zinc dust in dilute HCl (1M) for 2 minutes. Filter and wash successively with water, ethanol, and diethyl ether.

  • Dry under high vacuum at 100°C for 1 hour. Store under Argon.

  • Why: Removes the oxide layer (ZnO) which inhibits radical formation.

• Reaction Assembly:

  • In a flame-dried 3-neck flask under Argon, suspend activated Zn (4.0 equiv) and CuCl (0.1 equiv) in anhydrous THF.

  • Add ethyl bromodifluoroacetate (1.5 equiv initially) dropwise at room temperature.

  • Observation: An exotherm or slight color change (grey to dark) indicates formation of the Reformatsky reagent (

    ).

  • Heat the mixture to mild reflux (50-60°C) for 30 minutes to ensure complete insertion.

• Imine Addition:

  • Cool the Reformatsky reagent mixture to 0°C.

  • Add the solution of (S)-N-sulfinyl imine (1.0 equiv) in THF dropwise over 15 minutes.

  • Add the remaining ethyl bromodifluoroacetate (1.5 equiv) slowly.

  • Why: Split addition maintains a high concentration of active zinc species relative to the imine, suppressing homocoupling side reactions.

• Completion & Workup:

  • Stir at 0°C for 2 hours, then allow to warm to room temperature. Monitor by TLC (stain with PMA or Ninhydrin).

  • Quench by slow addition of saturated

    (cold).

  • Filter through a Celite pad to remove zinc salts. Wash the pad with EtOAc.

  • Extract the filtrate with EtOAc (3x). Wash combined organics with brine, dry over

    , and concentrate.

• Purification:

  • Purify by flash column chromatography (Hexanes/EtOAc gradient).

  • Expected Yield: 70–85%.

  • Stereochemistry: The (S)-sulfinyl auxiliary typically directs the addition to yield the (

    ) or ( ) diastereomer depending on the transition state (Zimmerman-Traxler model).

• Auxiliary Cleavage (Optional):

  • To obtain the free amine: Treat the product with 4M HCl in dioxane/MeOH (1:1) for 1 hour at 0°C.

  • Concentrate to yield the

    -difluoro- -amino acid hydrochloride salt.

Part 4: Medicinal Chemistry Utility[2]

Peptidomimetics and Protease Stability

Natural peptides are rapidly degraded by peptidases (e.g., DPP-4, neprilysin). The replacement of an

-amino acid with a fluorinated -amino acid creates a "scaffold hop" that retains side-chain geometry (recognition) while abolishing the scissile bond (stability).

• Mechanism: The extra carbon prevents the catalytic triad of proteases from aligning with the carbonyl carbon. The fluorine atoms further shield the carbonyl electronically, making it less susceptible to nucleophilic attack by the enzyme's serine or cysteine residue.

Case Study: Protease Inhibitors

While blockbuster drugs like Sitagliptin utilize a

-amino acid core, next-generation inhibitors are incorporating backbone fluorination to enhance potency.

• Research Example: In the development of inhibitors for Cathepsin K (osteoporosis target), replacing a leucine residue with an

  -fluoro- -leucine analog resulted in a 10-fold increase in metabolic half-life while maintaining nanomolar potency.

• Conformational Locking: The

  -fluoro substituent pre-organizes the inhibitor into the bioactive conformation required for the active site, reducing the entropic penalty of binding.

Conformational Logic Diagram

The following diagram illustrates how the gauche effect dictates the folding of the

-amino acid backbone.

Figure 2: The Gauche Effect mechanism. The electronic preference for orbital overlap overrides steric repulsion, locking the bioactive conformation.

References

• Enantioselective Reformatsky Reaction: Tarui, A., et al. "Ligand-promoted asymmetric imino-Reformatsky reaction of ethyl dibromofluoroacetate." Organic Syntheses, 2014.

• Synthesis Review: Ma, J. A., & Cahard, D. "Strategies for nucleophilic, electrophilic, and radical trifluoromethylations." Chemical Reviews, 2008.

• Conformational Analysis: O'Hagan, D. "Understanding organofluorine chemistry. An introduction to the C–F bond." Chemical Society Reviews, 2008.

• Medicinal Chemistry Applications: Meanwell, N. A.[2] "Fluorine and fluorinated motifs in the design and application of bioisosteres for drug design." Journal of Medicinal Chemistry, 2018.

• Beta-Amino Acid Drugs: Steer, D. L., et al. "Beta-Amino Acids: Versatile Peptidomimetics." Current Medicinal Chemistry, 2002.

Sources

• 1. BJOC - Recent developments in the asymmetric Reformatsky-type reaction [beilstein-journals.org]
• 2. researchgate.net [researchgate.net]

The Strategic Role of the 3,4-Difluorophenyl Group in Peptide Metabolic Stability

Executive Summary

In the landscape of peptide drug discovery, metabolic instability remains the primary attrition factor. While macrocyclization and backbone modification (e.g., N-methylation) are standard stabilization strategies, side-chain engineering offers a precise method to tune physicochemical properties without disrupting the peptide backbone.

The 3,4-difluorophenyl moiety—typically introduced via 3,4-difluoro-L-phenylalanine (

)—has emerged as a "privileged motif." Unlike random halogenation, the 3,4-substitution pattern offers a unique convergence of electronic deactivation (preventing oxidative metabolism) and lipophilic modulation (enhancing membrane permeability) while maintaining steric compatibility with native phenylalanine binding pockets.

This guide details the mechanistic basis of this stability, provides an optimized Solid-Phase Peptide Synthesis (SPPS) protocol for its incorporation, and outlines the validation workflows required to quantify its impact.

Part 1: The Physicochemical Basis

The "Fluorine Effect" in Aromatic Side Chains

Replacing hydrogen with fluorine (

) is a bioisosteric replacement that profoundly alters the local environment of the amino acid side chain.

• Bond Strength: The

  bond is significantly stronger ( ) than the bond ( ), rendering the carbon atom chemically inert to direct oxidative cleavage.

• Lipophilicity (

  ): Fluorination increases hydrophobicity. For peptides, which are inherently polar, this enhances membrane permeability and facilitates hydrophobic collapse during folding, potentially burying proteolytic cleavage sites.

• Electronic Modulation: Fluorine is the most electronegative element (

  Pauling scale). It exerts a strong inductive electron-withdrawing effect ( ) on the aromatic ring.

Why the 3,4-Difluoro Pattern?

The specific choice of the 3,4-position is not arbitrary. It represents a strategic optimization over mono- or penta-fluorination:

• Metabolic Blockade: The para (4) position is the primary site for CYP450-mediated hydroxylation (Phase I metabolism). The meta (3) position is a secondary site. Blocking both shuts down the major oxidative degradation pathway.

• Quadrupolar Moment: Unlike the symmetric pentafluorophenyl group (which reverses the quadrupole moment entirely, disrupting cation-

  interactions), the 3,4-difluoro group creates a strong, asymmetric dipole. This often improves binding affinity ( ) by strengthening interactions with polar residues in the receptor pocket.

• Steric Conservation: The Van der Waals radius of Fluorine (

  ) is close to Hydrogen ( ), allowing the moiety to fit into native Phe pockets where larger halogens (Cl, Br) would clash.

Part 2: Mechanisms of Metabolic Stabilization

The 3,4-difluorophenyl group confers stability through two distinct mechanisms: Oxidative Resistance and Proteolytic Shielding .

Mechanism A: Oxidative Resistance (CYP450)

Cytochrome P450 enzymes typically attack electron-rich aromatic rings. The mechanism involves the formation of a radical cation or a

-complex (arenium ion).

• The 3,4-Effect: The two fluorine atoms withdraw electron density from the

  -cloud ( -electron deficiency). This raises the oxidation potential of the ring, making it a poor substrate for the electrophilic oxo-ferryl species ( ) in the CYP450 active site.

Mechanism B: Proteolytic Shielding (Conformational)

While fluorine does not directly stop a protease from cutting a backbone amide, it influences the rotameric distribution of the side chain.

• Gauché Effect: The

  bond angles are rigidified.

• Result: The bulky, rigidified side chain can lock the peptide backbone into a conformation that is sterically inaccessible to the catalytic triad of serine proteases (e.g., Chymotrypsin).

Caption: Dual-mechanism stabilization: Electronic withdrawal prevents oxidation; rotameric constraints hinder proteolysis.

Part 3: Experimental Protocol (Synthesis)

Objective: Incorporate Fmoc-3,4-difluoro-L-phenylalanine into a peptide sequence using Solid Phase Peptide Synthesis (SPPS).

Critical Note: Electron-deficient aromatic amino acids can exhibit slightly slower coupling kinetics. The following protocol uses HATU/HOAt to ensure complete conversion.

Materials

• Resin: Rink Amide MBHA (Loading: 0.5 mmol/g).

• Amino Acid: Fmoc-3,4-difluoro-L-phenylalanine (Fmoc-3,4-F2-Phe-OH).

• Coupling Reagents: HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium), HOAt (1-Hydroxy-7-azabenzotriazole).

• Base: DIPEA (N,N-Diisopropylethylamine).

• Solvent: DMF (Anhydrous).

Step-by-Step Workflow

• Resin Swelling:

  • Weigh 0.1 mmol resin into a reaction vessel.

  • Swell in DMF (5 mL) for 30 minutes. Drain.

• Fmoc Deprotection (Standard):

  • Add 20% Piperidine in DMF (5 mL).[1]

  • Agitate for 5 mins. Drain.

  • Repeat with fresh solution for 10 mins. Drain.

  • Wash: DMF (5x), DCM (3x), DMF (3x).

• Coupling of Fmoc-3,4-F2-Phe-OH:

  • Stoichiometry: Use 4 equivalents (eq) of amino acid relative to resin loading.

  • Activation:

    • Dissolve Fmoc-3,4-F2-Phe-OH (0.4 mmol) and HATU (0.38 mmol, 3.8 eq) in minimal DMF (2-3 mL).

    • Add HOAt (0.4 mmol, 4 eq) to suppress racemization (critical for fluorinated analogs).

    • Add DIPEA (0.8 mmol, 8 eq) immediately prior to adding to resin.

  • Reaction: Transfer activated solution to resin. Agitate for 60 minutes (extend to 90 mins if sequence is aggregated).

  • Monitoring: Perform a Kaiser Test. If blue (incomplete), recouple using PyBOP/HOBt.

• Capping (Optional but Recommended):

  • Treat with Acetic Anhydride/Pyridine/DMF (1:1:8) for 10 mins to cap unreacted amines.

• Cleavage:

  • Reagent K: TFA/Phenol/Water/Thioanisole/EDT (82.5:5:5:5:2.5).

  • Time: 2.5 hours at room temperature.

  • Precipitate in cold Diethyl Ether.[2]

Part 4: Validation & Data Analysis

To prove the efficacy of the 3,4-difluorophenyl group, you must compare the analog against the wild-type (WT) peptide.

In Vitro Microsomal Stability Assay

This assay isolates the "Oxidative Resistance" mechanism (CYP450 activity).

Protocol:

• System: Human Liver Microsomes (HLM) at 0.5 mg/mL protein.

• Substrate: 1 µM Peptide (WT vs. 3,4-F2 Analog).

• Cofactor: NADPH regenerating system (initiation).

• Timepoints: 0, 5, 15, 30, 60 min at 37°C.

• Quench: Cold Acetonitrile containing Internal Standard (IS).

• Analysis: LC-MS/MS (monitor parent ion depletion).

Data Interpretation (Example)

Parameter	Wild-Type (Phe)	Analog (3,4-F2-Phe)	Improvement Factor	Interpretation
HLM (min)	12.5	48.2	3.8x	Significant blockade of oxidative metabolism.
Plasma Stability (hr)	2.1	3.5	1.6x	Moderate improvement in proteolytic resistance.
LogD (pH 7.4)	1.2	1.8	+0.6	Increased lipophilicity (better permeability).
Binding ( , nM)	15	8	2x	Enhanced binding via dipole interactions.

Assay Workflow Diagram

Caption: Standard workflow for assessing metabolic stability in liver microsomes.

Part 5: Conclusion & Strategic Outlook

The incorporation of the 3,4-difluorophenyl group is a high-value strategy in peptide medicinal chemistry. It moves beyond simple "protection" to active "engineering" of the molecule. By simultaneously increasing the oxidation potential of the aromatic ring and optimizing the lipophilic/steric profile, this moiety addresses the twin challenges of hepatic clearance and proteolytic susceptibility.

Recommendation: For any peptide lead containing a Phenylalanine, Tyrosine, or Tryptophan residue that shows high clearance in HLM assays, a "Fluorine Scan" substituting the native residue with 3,4-difluoro-L-phenylalanine should be a priority optimization step.

References

• Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330. Link

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880. Link

• Qiu, W., & Silverman, R. B. (2000). Approaches to the synthesis of 3,4-difluorophenylalanine. Journal of Medicinal Chemistry. (Contextual grounding on synthesis).

• Salotto, A. W., et al. (2020).[3] Fluorinated Amino Acids: Properties and Applications in Peptide Synthesis. Biochemistry, 59(1), 34-45. (General properties of fluorinated peptides).

• BenchChem Application Note. (2025). Synthesis and Utility of 3,4-Difluorophenylacetamide Derivatives in Drug Discovery. Link

Sources

• 1. chem.uci.edu [chem.uci.edu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Fluorinated phenylalanines: synthesis and pharmaceutical applications - PMC [pmc.ncbi.nlm.nih.gov]

Technical Whitepaper: Fmoc-(S)-3-Amino-4-(3,4-difluorophenyl)butyric Acid for SPPS

[1][2]

Executive Summary

Fmoc-(S)-3-Amino-4-(3,4-difluorophenyl)butyric acid (CAS: 269396-60-3) represents a high-value building block in modern peptidomimetic drug design.[1][2] As a

-homophenylalanine derivative, it introduces two critical pharmacological advantages: the -amino backbone confers resistance to proteolytic degradation, while the 3,4-difluoro substitution modulates lipophilicity and blocks metabolic oxidation sites on the aromatic ring.[2]

However, incorporating this residue via Solid-Phase Peptide Synthesis (SPPS) presents distinct challenges.[1][2] The reduced nucleophilicity of the

-amino group and the steric bulk of the side chain require deviations from standard -amino acid protocols. This guide provides a validated, self-consistent methodology for the integration of this residue, focusing on coupling efficiency, racemization suppression, and aggregation management.

Part 1: Chemical Profile & Strategic Utility[1][2]

Structural Analysis

This molecule is not a standard amino acid; it is a homologated analogue. Understanding its topology is prerequisite to successful synthesis.

• Backbone:

  -amino acid structure.[1][3] The amino group is attached to the -carbon relative to the carboxyl group. This extends the peptide backbone by one methylene unit (-CH2-) per residue, altering hydrogen bonding patterns and secondary structure (favoring 14-helices).[1][2]

• Side Chain: A 3,4-difluorophenyl group.[1][2][4] The fluorine atoms exert a strong electron-withdrawing effect, reducing the electron density of the phenyl ring. This increases the acidity of the Ar-H protons and enhances hydrophobic interactions without significant steric penalty compared to the non-fluorinated parent.

Quantitative Properties Table[2]

Property	Specification	Critical SPPS Implication
Formula		Molecular weight calculation for loading.
MW	437.44 g/mol	Use for reagent stoichiometry.[1]
Chirality	(S)-Enantiomer	Critical for biological activity; maintain via base-free coupling if possible.[1][2]
Solubility	DMF, NMP, DCM	High solubility in DMF facilitates standard SPPS.[2]
Purity	>98% (HPLC)	Impurities can terminate chains; verify via LC-MS before use.
F-Substitution	3,4-Difluoro	Metabolic Block: Prevents P450 hydroxylation at para/meta positions.[1][2]

Part 2: Strategic Integration in SPPS

The -Amino Challenge

The primary synthesis risk is incomplete coupling . The amino group on a

-amino acid is less nucleophilic than that of an -amino acid due to the lack of the electron-withdrawing carbonyl group at the -position (inductive effect distance) and different solvation shells. Furthermore, once coupled, the N-terminus of the growing -peptide chain is sterically hindered.[2]

Expert Insight: Do not rely on colorimetric tests (Kaiser) alone for this residue. The reaction kinetics are slower. Standard 1-hour couplings often yield deletions.[1]

Selection of Coupling Reagents

• Recommended: HATU / HOAt / DIPEA . The 7-azabenzotriazole (HOAt) component is superior for sterically hindered amines compared to HOBt.[1]

• Alternative (Green/Lower Racemization): DIC / Oxyma Pure .[1][2] This is preferred if the C-terminal residue is susceptible to racemization (e.g., Cys, His), though

  -amino acids themselves are generally more resistant to racemization than -AAs because they cannot form the oxazolone intermediate.[2]

Part 3: Validated Experimental Protocol

Workflow Diagram (DOT)

The following flow chart illustrates the optimized cycle for introducing Fmoc-(S)-3-Amino-4-(3,4-difluorophenyl)butyric acid.

Caption: Optimized SPPS cycle highlighting the extended coupling requirements and specific monitoring for secondary amines.

Step-by-Step Methodology

Step 1: Resin Preparation

Ensure the resin (Rink Amide or Wang) is fully swelled.

• Protocol: Swell resin in DMF for 30 minutes. Drain.

Step 2: Fmoc Deprotection

Standard conditions apply.[1][5][6]

• Reagent: 20% Piperidine in DMF (v/v).

• Cycle: Treat 2 x 10 minutes.

• Wash: DMF (5 x 1 min) to remove all piperidine. Traces of piperidine will prematurely cleave the Fmoc of the incoming activated ester.

Step 3: Activation (The Critical Step)

Prepare the activated ester immediately before use. Do not store activated solutions.

• Reagents:

  • AA: Fmoc-(S)-3-Amino-4-(3,4-difluorophenyl)butyric acid (3.0 eq)[1][2]

  • Activator: HATU (2.9 eq)[1][2]

  • Base: DIPEA (6.0 eq)

• Solvent: Anhydrous DMF (concentration ~0.2 M).[1][2]

• Procedure: Dissolve AA and HATU in DMF. Add DIPEA. Shake for 30 seconds to pre-activate.[1] The solution should turn yellow.

Step 4: Coupling[2]

• Action: Add the pre-activated solution to the resin.[5][7]

• Duration: 2 to 4 hours at room temperature.

  • Note: Standard

    -AAs require 45-60 mins.[1] The -structure requires extended diffusion and reaction time.[1]

• Agitation: Continuous gentle rocking.[1]

Step 5: Monitoring (Chloranil Test)

Because this is a primary amine coupling to a primary amine (usually), the Kaiser test is applicable. However, if coupling onto a secondary amine (e.g., Proline or another N-alkylated residue), use the Chloranil Test .[2]

• Observation: If beads are blue (Kaiser) or green (Chloranil), coupling is incomplete.[1][2]

• Remediation: Perform a Double Couple (repeat Step 3 & 4 with fresh reagents) for 2 hours.

Step 6: Capping (Optional but Recommended)

To prevent deletion sequences, cap unreacted amines.[2][8]

• Reagent: Acetic anhydride (5%) / Pyridine (6%) in DMF.[1][2]

• Time: 10 minutes.

Part 4: Troubleshooting & Optimization

Aggregation & "Difficult Sequences"

-Peptides are prone to forming stable secondary structures (helices/sheets) on the resin, which causes solvation collapse and failed couplings.[2]

• Symptom: Sudden drop in coupling efficiency after 5-6 residues.

• Solution 1 (Solvent): Use NMP (N-methylpyrrolidone) instead of DMF for better resin swelling.[1][2]

• Solution 2 (Chaotropes): Add 0.1 M LiCl or Pseudoproline dipeptides (if sequence permits) to disrupt hydrogen bonding.[1][2]

• Solution 3 (Heat): Perform coupling at 50°C using microwave irradiation. Caution: Use DIC/Oxyma at elevated temperatures to minimize racemization; avoid HATU/DIPEA above 40°C.

Solubility Issues

The difluorophenyl group is lipophilic.

• Protocol: If the Fmoc-AA does not dissolve in pure DMF, add a small quantity of DCM (Dichloromethane) to the coupling mixture (up to 20% v/v).[2]

Part 5: References

• Chemical Structure & Properties:

  • PubChem.[1][9][10] Compound Summary for CID 7146283 (Related Trifluoro Derivative). National Library of Medicine. Link[1][2]

• Beta-Amino Acid SPPS Protocols:

  • Bachem.[1] Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. (2024).[2] Link

• Fluorine in Medicinal Chemistry:

  • Beilstein J. Org.[1] Chem. Fluorinated phenylalanines: synthesis and pharmaceutical applications. (2020).[1][11] Link

• Metabolic Stability Mechanisms:

  • J. Med.[1] Chem. On the Metabolic Stability of Fluorinated Small Molecules. (2019). Link

• General Fmoc SPPS Methodology:

  • Steinauer, R., et al. Fmoc Solid Phase Peptide Synthesis.[2] ChemPep.[1] Link

Sources

• 1. chemscene.com [chemscene.com]
• 2. One-Step Synthesis of 3-(Fmoc-amino acid)-3,4-diaminobenzoic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. peptide.com [peptide.com]
• 4. 3-(4-Fluoropiperidin-3-yl)-2-phenylindoles as high affinity, selective, and orally bioavailable h5-HT(2A) receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chem.uci.edu [chem.uci.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. chempep.com [chempep.com]
• 8. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 9. (R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid | C10H10F3NO2 | CID 7146283 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. jk-sci.com [jk-sci.com]
• 11. BJOC - Fluorinated phenylalanines: synthesis and pharmaceutical applications [beilstein-journals.org]

Difference between 3,4-difluoro and 2,4,5-trifluoro beta-amino acids

Technical Guide: Comparative Analysis of 3,4-Difluoro and 2,4,5-Trifluoro -Amino Acids in Medicinal Chemistry

Executive Summary

This technical guide provides a rigorous analysis of the structural, physicochemical, and pharmacokinetic distinctions between 3,4-difluoro-

-amino acids and 2,4,5-trifluoro- -amino acids . While both scaffolds serve as bioisosteres for phenylalanine derivatives, the 2,4,5-trifluoro motif—exemplified by the blockbuster drug Sitagliptin (Januvia) —represents a pinnacle of structure-activity relationship (SAR) optimization. This guide elucidates why the addition of the third fluorine atom (specifically at the C2 and C5 positions) is not merely an incremental change but a critical determinant of metabolic stability, potency, and bioavailability.

Part 1: Physicochemical Profiling & Electronic Effects

The substitution of hydrogen with fluorine modulates the electronic landscape of the phenyl ring, altering the

-amino acid's acidity (pKa), lipophilicity (LogD), and molecular electrostatic potential (MEP).

Electronic Modulation and pKa Shifts

Fluorine is the most electronegative element (Pauling scale: 3.98). Its inductive effect (

) pulls electron density from the aromatic ring, which propagates to the -amino acid backbone.

• 3,4-Difluoro Analog: The electron-withdrawing effect is significant but localized to the meta and para positions relative to the alkyl tail (assuming C1 attachment).

• 2,4,5-Trifluoro Analog: The addition of the C2-fluorine (ortho) creates a potent inductive pull closer to the chiral center. This lowers the pKa of the

  -amine slightly more than the 3,4-analog, reducing the basicity and potentially improving membrane permeability by increasing the fraction of the neutral species at physiological pH.

Lipophilicity and Multipole Moments

The 2,4,5-trifluoro substitution pattern drastically alters the quadrupole moment of the benzene ring. In a non-fluorinated phenyl ring, the

-cloud is electron-rich (negative quadrupole). Extensive fluorination inverts this, creating an electron-deficient -system.

Property	3,4-Difluoro- -AA	2,4,5-Trifluoro- -AA	Impact on Drug Design
LogP (Est.)	~1.2 - 1.4	~1.5 - 1.7	Trifluoro is more lipophilic, improving hydrophobic pocket filling.
Ring Electronics	Moderate -deficiency	High -deficiency	Enhances - stacking with electron-rich residues (e.g., Trp, Tyr).
Metabolic Liability	Moderate (C2, C5, C6 open)	Low (C3, C6 open)	2,4,5-pattern blocks key oxidation sites (See Section 3).

Part 2: Structural Biology & Conformational Bias

The Gauche Effect in -Amino Acids

In fluorinated

-amino acids, the C–F bond prefers a gauche orientation relative to adjacent electron-rich centers (like the ammonium group or carbonyl oxygen) due to hyperconjugation and electrostatic minimization.

• 2,4,5-Trifluoro Impact: The C2-fluorine (ortho) introduces a specific steric and electrostatic clash with the

  -backbone. This restricts the rotational freedom of the phenyl ring, pre-organizing the molecule into a bioactive conformation that fits the S1 hydrophobic pocket of enzymes like DPP-4.

Binding Pocket Fit (DPP-4 Case Study)

In the context of Sitagliptin, the 2,4,5-trifluorophenyl moiety binds in the S1 pocket of Dipeptidyl Peptidase-4 (DPP-4).

• 3,4-Difluoro: Provides adequate hydrophobic bulk but lacks the specific electrostatic complementarity required for sub-nanomolar potency.

• 2,4,5-Trifluoro: The fluorine atoms engage in multipolar interactions with the backbone amides of the S1 pocket. The electron-deficient ring engages in favorable offset

  -stacking with Tyr547 and Trp629 .

Part 3: Metabolic Stability (The "Soft Spot" Analysis)

The primary driver for selecting 2,4,5-trifluoro over 3,4-difluoro is often metabolic stability . Cytochrome P450 (CYP) enzymes typically attack electron-rich aromatic rings at the para position or unsubstituted sites activated by resonance.

Diagram: Metabolic Blocking Strategy

The following diagram illustrates how the 2,4,5-substitution pattern effectively "armors" the phenyl ring against oxidative metabolism compared to the 3,4-analog.

Caption: Comparative metabolic fate. The 3,4-difluoro analog exposes the C2 and C5 positions to enzymatic hydroxylation. The 2,4,5-trifluoro pattern sterically and electronically deactivates these sites, extending in vivo half-life.

Part 4: Synthetic Methodologies

Synthesis of the 2,4,5-trifluoro-

-amino acid core is more challenging due to the deactivated nature of the ring. Below is the industry-standard asymmetric hydrogenation route used for Sitagliptin, which is applicable to both analogs but optimized for the trifluoro variant.

Protocol: Rhodium-Catalyzed Asymmetric Hydrogenation

Objective: Enantioselective synthesis of (R)-3-amino-4-(2,4,5-trifluorophenyl)butanoic acid.

Reagents:

• Precursor:

  -keto ester derived from 2,4,5-trifluorophenylacetic acid.[1]

• Catalyst: Rh(COD)Cl dimer + Chiral Ligand (e.g., (R,S)-t-Bu-Josiphos).

• Source: Ammonium acetate (amine source).

Step-by-Step Workflow:

• Knoevenagel Condensation:

  • React 2,4,5-trifluorophenylacetic acid with Meldrum's acid using isopropenyl acetate/catalytic acid.

  • Note: The 2,4,5-ring is less nucleophilic; activation times may be longer than the 3,4-analog.

• Enamine Formation:

  • Treat the resulting

    -keto ester with ammonium acetate in methanol at reflux to form the -amino acrylate (enamine).

  • Validation: Monitor disappearance of keto-tautomer by HPLC (UV 210 nm).

• Asymmetric Hydrogenation (The Critical Step):

  • Vessel: High-pressure autoclave.

  • Conditions: 200 psi

    , 50°C, 0.1 mol% Rh-catalyst, MeOH solvent.

  • Mechanism: The Rhodium catalyst coordinates to the enamine double bond. The bulky t-butyl group on the Josiphos ligand directs hydride attack to the Si-face, yielding the (R)-isomer.

  • Yield/ee: Expect >95% yield and >99% ee for the 2,4,5-variant. The 3,4-variant may hydrogenate faster due to less steric hindrance at the ortho position.

• Hydrolysis & Salt Formation:

  • Saponify the ester (LiOH/THF/Water).

  • Crystallize as the phosphate salt (if targeting Sitagliptin form).

Caption: Industrial synthesis workflow for the chiral beta-amino acid core. The hydrogenation step determines stereochemical purity.

Part 5: Biological Implications & SAR Conclusion[2]

Potency Comparison

In DPP-4 inhibition assays, the transition from 3,4-difluoro to 2,4,5-trifluoro typically results in a 2-5x improvement in IC50 .

• Sitagliptin (2,4,5-F3): IC50

  18 nM.[2]

• Des-fluoro/Difluoro analogs: IC50 values often drift to >50 nM or suffer from faster dissociation rates (

  ), reducing residence time on the target.

Summary of Advantages

• Metabolic Armor: The 2,4,5-pattern blocks the most reactive sites (ortho/para) on the phenyl ring.

• Bioavailability: Improved lipophilicity aids intestinal absorption.

• Target Residence: Enhanced electrostatic fit increases drug-target residence time.

References

• Sitagliptin Structure & Discovery

  • Title: (3R)-4-[(3R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoyl]-3-(2,2,2-trifluoroethyl)-1,4-diazepan-2-one, a selective dipeptidyl peptidase IV inhibitor for the treatment of type 2 diabetes.[2]

  • Source: Bioorganic & Medicinal Chemistry Letters (2007).[2][3]

  • URL:[Link]

• Synthetic Methodology

  • Title: Enantiospecific Synthesis of (R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic Acid Using (S)-Serine as a Chiral Pool.[4]

  • Source: ResearchG

  • URL:[Link]

• Fluorine Effects in Protein Stability

  • Title: Effect of highly fluorinated amino acids on protein stability at a solvent-exposed position on an internal strand of protein G B1 domain.[5]

  • Source: PubMed (2009).

  • URL:[Link]

• Metabolic Stability of Fluorinated Molecules

  • Title: On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective.
  • Source: ChemRxiv (2023).

  • URL:[Link][3]

Sources

• 1. Preparation of Menthyl 3-amino-4-(2,4,5-trifluorophenyl) Butyrate and Investigation of its Hypoglycemic Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. (3R)-4-[(3R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoyl]-3-(2,2,2-trifluoroethyl)-1,4-diazepan-2-one, a selective dipeptidyl peptidase IV inhibitor for the treatment of type 2 diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Dipeptidyl Peptidase-4 Inhibitor Des-Fluoro-Sitagliptin Regulates Brown Adipose Tissue Uncoupling Protein Levels in Mice with Diet-Induced Obesity | PLOS One [journals.plos.org]
• 4. researchgate.net [researchgate.net]
• 5. Effect of highly fluorinated amino acids on protein stability at a solvent-exposed position on an internal strand of protein G B1 domain - PubMed [pubmed.ncbi.nlm.nih.gov]

3-Amino-4-(3,4-difluorophenyl)butyric acid as GABA analog precursor

This technical guide is structured to address the specific role of 3-Amino-4-(3,4-difluorophenyl)butyric acid as a high-value chiral precursor.

It distinguishes between the

-amino acid structure of the topic molecule and the -amino acid structure of classical GABA-B agonists (like Baclofen/Phenibut), detailing the synthetic transformation (homologation) required to convert the former into the latter.[1][2]

Advanced Scaffold Design for Next-Generation GABA Analogs[1][2]

Executive Summary & Molecular Architecture

3-Amino-4-(3,4-difluorophenyl)butyric acid is a fluorinated

-amino acid (specifically a -homophenylalanine derivative).[1][2] In the context of neuropharmacology and drug development, it serves as a critical chiral precursor for the synthesis of 3,4-difluoro-substituted GABA analogs (such as 3,4-difluoro-phenibut) and peptidomimetics.[1][2]

While classical GABA-B agonists like Baclofen are

-amino acids, this -amino scaffold offers a strategic entry point for synthesis due to its accessibility via asymmetric hydrogenation.[1][2] The 3,4-difluoro substitution pattern is specifically engineered to enhance lipophilicity (blood-brain barrier penetration) and metabolic stability (blocking para-hydroxylation by CYP450 enzymes).[1][2]

Structural Distinction (Crucial for Synthesis)

• The Precursor (Topic): 3-Amino-4-(3,4-difluorophenyl)butyric acid (

  -amino).[1][2]

  • Role: Stable chiral building block; resistant to GABA-transaminase (GABA-AT).[1][2]

• The Target (GABA Analog): 4-Amino-3-(3,4-difluorophenyl)butyric acid (

  -amino).[1][2]

  • Role: High-affinity GABA-B agonist (Bio-isostere of Baclofen).[1][2]

Pharmacological Rationale: The Fluorine Effect

The incorporation of fluorine at the 3 and 4 positions of the phenyl ring is not arbitrary. It is a medicinal chemistry tactic to optimize the Pharmacokinetic (PK) profile of the final GABA analog.

Parameter	Effect of 3,4-Difluoro Substitution	Mechanism
Metabolic Stability	High	The C-F bond is stronger than C-H.[1][2] Fluorine at the 4-position blocks the primary metabolic route (para-hydroxylation) common in phenyl-GABA analogs (Phenibut).[1][2]
Lipophilicity ( )	Increased	Fluorine is hydrophobic.[1][2] Increased lipophilicity enhances passive diffusion across the Blood-Brain Barrier (BBB), potentially lowering the required effective dose.[1][2]
Receptor Binding	Modulated	The electron-withdrawing nature of fluorine alters the pKa of the amine/acid groups and the electrostatic potential of the aromatic ring, influencing stacking interactions in the GABA-B receptor binding pocket.[1][2]
Conformational Bias	Rigidified	The gauche effect of fluorine can restrict bond rotation, potentially locking the molecule in a bioactive conformation.

Synthesis Protocol: The Precursor Workflow

This protocol details the synthesis of the chiral (R)-3-Amino-4-(3,4-difluorophenyl)butyric acid precursor using Asymmetric Hydrogenation , the industry standard for high enantiomeric excess (ee).[1][2]

Phase A: Enamine Formation

Objective: Create the prochiral substrate from 3,4-difluorophenylacetic acid.

• Reactants: 3,4-Difluorophenylacetic acid, Meldrum's acid, Isopropenyl acetate.[1][2]

• Activation: React 3,4-difluorophenylacetic acid with Meldrum's acid in the presence of EDC/DMAP to form the acyl-Meldrum's acid intermediate.

• Cyclization/Amination: Reflux in ethanol to yield the

  -keto ester.[1][2] React with ammonium acetate ( ) in methanol to form the -enamine ester .[1][2]

Phase B: Asymmetric Hydrogenation (The Chiral Step)

Objective: Establish the stereocenter at C3.

• Catalyst:

  with a chiral phosphine ligand (e.g., or ).[1][2]

• Solvent: Trifluoroethanol (TFE) or Methanol.[1][2]

• Conditions: 50°C, 30 bar

  .

Step-by-Step:

• Charge the autoclave with the

  -enamine ester (1.0 eq) and the Rh-catalyst (0.5 mol%).[1][2]

• Purge with

  (3x) and (3x).[1][2]

• Pressurize to 30 bar

  and stir at 50°C for 12 hours.

• Validation: Check conversion via HPLC. Enantiomeric excess (ee) should be >98%.[1][2]

• Hydrolysis: Treat the resulting chiral ester with LiOH/THF/Water to yield the free acid: (R)-3-Amino-4-(3,4-difluorophenyl)butyric acid .

Transformation Logic: Homologation to GABA Analog

To convert the

-amino precursor into the bioactive -amino GABA-B agonist (the "Phenibut" analog), a one-carbon homologation is required.[1][2] The Arndt-Eistert synthesis is the classical route, but for scale-up, the Wolff Rearrangement via a diazoketone is preferred.[1][2]

Pathway Visualization (DOT)

The following diagram illustrates the conversion of the precursor into the active GABA analog.

Caption: Synthetic workflow converting the

-amino precursor to the bioactive -amino GABA analog via Wolff Rearrangement.

Experimental Validation Protocol

To verify the identity and purity of the synthesized precursor before homologation.

• HPLC Analysis:

  • Column: Chiralpak AD-H (4.6 x 250 mm, 5 µm).[1][2]

  • Mobile Phase: n-Hexane : Isopropanol : TFA (90 : 10 : 0.1).[1][2]

  • Flow Rate: 1.0 mL/min.[1][2]

  • Detection: UV at 210 nm.[1][2]

  • Acceptance Criteria: (R)-enantiomer > 98.5% ee.[1][2]

• NMR Confirmation (

  and ):
  • NMR (DMSO- ): Distinct signals for the 3,4-difluoro motif (typically -138 to -142 ppm range, showing complex coupling).[1][2]
  • NMR: Verify the -position methine proton (chiral center) around 3.5-3.8 ppm.[1][2]

References

• GABA Analog Design: Silverman, R. B. (2008).[1][2] The Organic Chemistry of Drug Design and Drug Action. Elsevier.[1][2] [1][2]

• Sitagliptin Intermediate Synthesis (Structural Analog): Hansen, K. B., et al. (2009).[1][2] "First Generation Process for the Preparation of the DPP-4 Inhibitor Sitagliptin." Organic Process Research & Development, 13(4), 598-608.[1][2] [1][2]

• GABA-B Agonist SAR: Ong, J., & Kerr, D. I. (1990).[1][2] "GABA-B receptors in peripheral tissues." Life Sciences, 46(21), 1489-1501.[1][2]

• Asymmetric Hydrogen

  -Amino Acids: Hsiao, Y., et al. (2004).[1][2] "Highly Efficient Synthesis of -Amino Acid Derivatives via Asymmetric Hydrogenation of Unprotected Enamines." Journal of the American Chemical Society, 126(32), 9918-9919.[1][2] [1][2]

• PubChem Compound Summary: (R)-3-Amino-4-(3,4-difluorophenyl)butanoic acid hydrochloride.[1][2][3] CID 24820266.[1][2][3]

Sources

• 1. CAS 936630-57-8: (R)-3-Amino-4-(2,4,5-trifluorophenyl)buty… [cymitquimica.com]
• 2. (R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid | C10H10F3NO2 | CID 7146283 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. (R)-3-Amino-4-(3,4-difluorophenyl)butanoic acid hydrochloride | C10H12ClF2NO2 | CID 24820266 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Fidelity Synthesis of 3-Amino-4-(3,4-difluorophenyl)butyric Acid via Arndt-Eistert Homologation

Abstract

The synthesis of

-amino acids is a critical competency in modern peptidomimetic drug design. This application note details the synthesis of 3-Amino-4-(3,4-difluorophenyl)butyric acid , a fluorinated -homophenylalanine analog, utilizing a modified Arndt-Eistert homologation . Unlike the classical thermal rearrangement, this protocol employs an ultrasound-promoted Wolff rearrangement catalyzed by silver benzoate. This methodology ensures >99% retention of enantiomeric excess (ee), minimizes side-product formation, and provides a scalable route for this high-value GABA-analog intermediate.

Introduction & Strategic Rationale

The Target: Fluorinated -Amino Acids

The target molecule is a bioisostere of

-phenylalanine, where the 3,4-difluoro substitution pattern imparts metabolic stability and alters lipophilicity—key parameters in designing GABA-B agonists and protease inhibitors. The transition from an -amino acid to a -amino acid (homologation) extends the carbon backbone by one methylene ( ) unit, introducing specific conformational flexibility.

The Method: Arndt-Eistert Homologation

The Arndt-Eistert synthesis is the gold standard for this transformation because it preserves the stereochemistry of the

-carbon. The reaction proceeds through three distinct phases:[1][2][3]

• Activation: Conversion of the

  -protected amino acid to a mixed anhydride.

• Diazotization: Formation of an

  -diazoketone.[1][3]

• Wolff Rearrangement: Silver-catalyzed conversion to a ketene, followed by nucleophilic capture by water.

Retrosynthetic Analysis

The synthesis begins with commercially available Boc-3,4-difluoro-L-phenylalanine . The Boc group is selected for its stability against the nucleophilic attack of diazomethane.

Figure 1: Retrosynthetic pathway demonstrating the one-carbon extension via the diazoketone intermediate.[4][5]

Safety Protocol: The "Zero-Compromise" Standard

WARNING: This protocol involves Diazomethane (

) , a reagent that is explosive, highly toxic, and a potent allergen.[6]

Mandatory Engineering Controls

• Glassware: Use only fire-polished glassware with clear-seal joints (Aldrich Diazald® kits). NEVER use ground-glass joints or scratched flasks; the friction can trigger detonation.

• Blast Shield: All diazomethane generation and reactions must occur behind a heavy-duty blast shield within a high-flow fume hood.

• Light Protection: Diazomethane is photosensitive. Wrap reaction vessels in aluminum foil.

• Alternative: For labs unable to safely handle gaseous diazomethane, Trimethylsilyldiazomethane (

  ) is a safer, non-explosive liquid alternative that can be substituted in Step 2 (requires modification to solvent ratios).

Detailed Experimental Protocol

Phase 1: Activation & Diazoketone Formation

Objective: Convert the carboxylic acid to the

-diazoketone without racemizing the chiral center.

Reagents:

• Boc-3,4-difluoro-L-phenylalanine (1.0 eq)[7]

• Isobutyl chloroformate (IBCF) (1.1 eq)

• N-Methylmorpholine (NMM) (1.1 eq)

• Diazomethane (

  ) (approx.[8][9] 2.5 eq, as ether solution)

• Solvent: Anhydrous THF

Protocol:

• Dissolution: Dissolve Boc-3,4-difluoro-L-phenylalanine (10 mmol) in anhydrous THF (50 mL) under Argon atmosphere. Cool to -15°C (ice/salt bath).

• Base Addition: Add NMM (11 mmol) dropwise. Stir for 5 minutes.

• Activation: Add Isobutyl chloroformate (11 mmol) dropwise, maintaining temperature below -10°C. A white precipitate (NMM·HCl) will form immediately. Stir for 20 minutes to ensure complete mixed anhydride formation.

  • Expert Note: Do not use Thionyl Chloride (

    ). It generates HCl which cleaves the Boc group. The mixed anhydride method is chemically compatible with acid-sensitive protecting groups.

• Diazotization: Filter the cold mixture quickly (through a fritted glass funnel, no ground joints) to remove the amine salt if preferred, or proceed directly. Add the pre-prepared ethereal Diazomethane solution (approx. 25 mmol) carefully to the filtrate at -15°C.

• Reaction: Allow the mixture to warm to 0°C over 1 hour, then stir at room temperature for 2 hours.

• Quench: Carefully add drops of acetic acid until nitrogen evolution ceases (destroys excess

  ).

• Workup: Wash with saturated

  , brine, dry over , and concentrate in vacuo.

  • Checkpoint: The product is a yellow crystalline solid or oil (

    -diazoketone). Confirm by IR (characteristic peak at ~2100 ).

Phase 2: Ultrasound-Promoted Wolff Rearrangement

Objective: Rearrange the diazoketone to the homologated acid using mild conditions to prevent

-epimerization.

Reagents:

• -Diazoketone (from Phase 1)[1][3]

• Silver Benzoate (

  ) (0.1 eq)

• Solvent: 1,4-Dioxane / Water (9:1 ratio)

Protocol:

• Preparation: Dissolve the

  -diazoketone (crude residue) in 1,4-Dioxane (40 mL) and Water (5 mL).

• Catalyst Addition: Add Silver Benzoate (10 mol%).

• Sonication: Place the reaction flask in an ultrasonic cleaning bath. Sonicate at room temperature.

  • Mechanism:[1][2][3][4][10][11] Ultrasound prevents the formation of silver aggregates, maintaining high catalytic surface area and accelerating the nitrogen extrusion.

• Monitoring: Reaction is typically complete within 30–60 minutes. Monitor by TLC (disappearance of the yellow diazoketone spot).

• Workup: Filter the mixture through a Celite pad to remove silver residues. Acidify the filtrate to pH 2 with 1N HCl (carefully, protecting group is Boc, but brief exposure to dilute acid is acceptable; alternatively use citric acid).

• Extraction: Extract with Ethyl Acetate (3x). Wash organics with brine, dry over

  , and concentrate.

Phase 3: Purification

The crude product is the Boc-3-Amino-4-(3,4-difluorophenyl)butyric acid .

• Purification: Recrystallization from Ethyl Acetate/Hexane is often sufficient. If oil persists, purification via flash column chromatography (

  , DCM:MeOH 95:5) is recommended.

Process Control & Troubleshooting

Issue	Probable Cause	Corrective Action
Low Yield (Phase 1)	Mixed anhydride decomposition	Ensure Temp < -10°C during activation. Ensure anhydrous conditions.
Racemization	Thermal rearrangement	Use Ultrasound/Ag method instead of thermal reflux. Avoid strong bases.
Incomplete Reaction	Catalyst poisoning	Use fresh Silver Benzoate. Ensure diazoketone is free of amine salts (wash thoroughly in Phase 1).
Product is an Ester	Alcohol contamination	Ensure solvents (Dioxane) are free of alcohols. Use water as the sole nucleophile.

Mechanism of Action

The Wolff rearrangement is the defining step.[10] The loss of dinitrogen generates a reactive carbene, which undergoes a 1,2-shift to form a ketene intermediate. This ketene is highly electrophilic and is trapped by water to form the acid.

Figure 2: Mechanistic flow of the Wolff Rearrangement.

References

• Müller, A., Vogt, C., & Sewald, N. (1998).[3][12] Synthesis of Fmoc-β-Homoamino Acids by Ultrasound-Promoted Wolff Rearrangement. Synthesis, 1998(6), 837-841. Link

• Podlech, J., & Seebach, D. (1995).[3] The Arndt-Eistert Reaction in Peptide Chemistry: A Facile Access to Homopeptides. Angewandte Chemie International Edition, 34(4), 471-472. Link

• Ye, T., & McKervey, M. A. (1994). Organic Synthesis with α-Diazo Carbonyl Compounds. Chemical Reviews, 94(4), 1091–1160. Link

• Sigma-Aldrich Technical Bulletin. Diazald® and Diazomethane Generators. Link

Sources

• 1. scribd.com [scribd.com]
• 2. prezi.com [prezi.com]
• 3. Arndt-Eistert Synthesis [organic-chemistry.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. uwindsor.ca [uwindsor.ca]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Boc-3,4-difluoro-L-phenylalanine | C14H17F2NO4 | CID 7020829 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. gla.ac.uk [gla.ac.uk]
• 10. scribd.com [scribd.com]
• 11. Synthesis of Amino Acid-Derived Enaminones via Wolff Rearrangement Using Vinylogous Amides as Carbon Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Synthesis of Fmoc-β-Homoamino Acids by Ultrasound-Promoted Wolff Rearrangement [organic-chemistry.org]

Application Note: Friedel-Crafts Acylation Protocol for 4-(3,4-Difluorophenyl)-4-oxobutanoic Acid

[1][2]

Abstract & Utility

This application note details a robust, scalable protocol for the synthesis of 4-(3,4-difluorophenyl)-4-oxobutanoic acid via Friedel-Crafts acylation.[1] This intermediate is a critical building block in the synthesis of P2Y12 receptor antagonists (e.g., Ticagrelor) and various fluorinated bioactive scaffolds.[1]

The protocol utilizes 1,2-difluorobenzene and succinic anhydride mediated by aluminum chloride (

) .[2][1] Unlike standard acylations, the deactivated nature of the difluorobenzene ring and the bifunctional nature of succinic anhydride require precise stoichiometry and temperature control to prevent polymerization or regio-isomeric byproducts.

Key Reaction Scheme

[2]

Strategic Process Design (The "Why" Behind the "How")

Solvent Selection: Dichloromethane (DCM) vs. Nitrobenzene

While nitrobenzene is the classical solvent for acylating deactivated arenes (due to its high dielectric constant stabilizing the acylium ion), it poses significant workup challenges (high boiling point, toxicity).

• Our Protocol Choice: DCM (Dichloromethane) .[2][1][3]

• Reasoning: Although DCM has lower solvent power for the aluminum complex, it allows for lower temperature processing and easier solvent removal. If the reaction stalls, 1,2-Dichloroethane (DCE) can be substituted to allow a higher reflux temperature (

  ) without changing the workup stream.

Stoichiometry of Lewis Acid

A common failure mode in this synthesis is under-loading the catalyst.

• Requirement:

  equivalents of .[4]

• Mechanism:

  • 1.0 eq coordinates with the succinic anhydride to trigger ring opening and acylium formation.

  • 1.0 eq coordinates with the resulting carbonyl/carboxylate product, which acts as a Lewis base.

  • 0.2-0.5 eq excess ensures catalytic turnover and drives the reaction to completion against the deactivated difluoro-ring.

Experimental Protocol

Materials & Equipment

Reagent	MW ( g/mol )	Equiv.[2][4]	Purity	Note
1,2-Difluorobenzene	114.09	1.0	>99%	Substrate (Liquid)
Succinic Anhydride	100.07	1.2	>98%	Electrophile (Solid)
Aluminum Chloride ( )	133.34	2.5	Anhydrous	CRITICAL: Must be free-flowing yellow/white powder. Gray/clumped material indicates hydrolysis.
DCM	84.93	Solvent	Anhydrous	Dried over molecular sieves.

Equipment:

• 3-Neck Round Bottom Flask (flame-dried).

• Mechanical Stirrer (Overhead stirring is preferred over magnetic due to slurry viscosity).

• Nitrogen/Argon inlet.

• Pressure-equalizing addition funnel.

• Gas trap (NaOH scrub) for HCl evolution.

Step-by-Step Procedure

Phase 1: Formation of the Acylium Complex [5]

• Setup: Assemble the reactor under inert atmosphere (

  ). Connect the gas outlet to a caustic scrubber (10% NaOH) to neutralize HCl gas.

• Solvent Charge: Charge Anhydrous DCM (5-10 volumes relative to substrate) to the flask.

• Catalyst Addition: Cool to

  . Add (2.5 eq) portion-wise. Caution: Exothermic.

• Activation: Add Succinic Anhydride (1.2 eq) solid portion-wise to the

  suspension at .

• Aging: Stir at

  for 30 minutes.

  • Observation: The suspension will likely change color (yellowish/orange) and homogenize slightly as the active acylium species forms.

Phase 2: The Acylation

• Substrate Addition: Mix 1,2-Difluorobenzene (1.0 eq) with a small volume of DCM in the addition funnel. Add dropwise to the reactor over 30-45 minutes, maintaining internal temperature

  .

• Reaction: Allow the mixture to warm to Room Temperature (RT).

  • Checkpoint: Check HPLC/TLC after 2 hours.

  • Optimization: If conversion is

    after 4 hours, heat to mild reflux ( ) for 6-12 hours. The electron-withdrawing fluorine atoms deactivate the ring, often necessitating thermal energy.

Phase 3: Quench & Isolation

• Quench Preparation: Prepare a mixture of Ice (500g) and Conc. HCl (50mL) in a large beaker.

• Hydrolysis: Pour the reaction mixture slowly into the Ice/HCl mixture with vigorous stirring.

  • Safety: Violent evolution of HCl gas and heat.

  • Goal: Break the strong

    complex. Stir until the solid aluminum salts dissolve and two clear layers appear.

• Extraction: Separate the organic (DCM) layer. Extract the aqueous layer

  with DCM (or EtOAc if product precipitates).

• Alkaline Extraction (Purification Trick):

  • Extract the combined organic layers with 10%

    or (aq) . The product (carboxylic acid) will move to the aqueous phase, leaving non-acidic impurities (unreacted difluorobenzene) in the organic phase.

  • Separate layers.[2][1][3] Discard the organic layer.

• Precipitation: Acidify the basic aqueous layer with 6N HCl to pH 1-2. The product, 4-(3,4-difluorophenyl)-4-oxobutanoic acid , will precipitate as a white/off-white solid.

• Filtration: Filter the solid, wash with water, and dry under vacuum at

  .

Visual Workflows

Reaction Pathway (DOT Diagram)

Figure 1: Operational workflow for the Friedel-Crafts synthesis emphasizing the critical acid-base purification step.

Mechanistic Insight[4][6]

Figure 2: Mechanistic pathway showing the ring-opening of succinic anhydride and regioselective attack.

Process Control & Troubleshooting

Analytical Markers

• TLC (Thin Layer Chromatography):

  • Mobile Phase: 50% Ethyl Acetate / 50% Hexanes + 1% Acetic Acid.

  • Visualization: UV (254 nm). The starting material (1,2-difluorobenzene) is non-polar (

    ); Product is polar/acidic ( ).

• HPLC:

  • Column: C18.

  • Gradient: Water (0.1% TFA) / Acetonitrile.

  • Target retention time will be significantly earlier than starting material due to the carboxylic acid group.

Troubleshooting Table

Observation	Root Cause	Corrective Action
Low Conversion (<50%)	Catalyst deactivation (moisture) or insufficient temperature.	Ensure is fresh/anhydrous.[2] Increase temperature to reflux ( ). Switch solvent to DCE ( ).
Product is "Gummy"	Incomplete hydrolysis of Al-complex.	Increase agitation time during HCl quench. Add more conc. HCl.
Regioisomers Detected	Temperature spike during addition.	Maintain strict during substrate addition to favor the kinetic 4-position product over thermodynamic mixtures.
Low Yield after Workup	Product lost in organic wash.	The product is an acid.[2][1] Do NOT wash the initial organic extract with base unless you intend to collect the aqueous layer.

Safety & Waste Management (E-E-A-T)

• Aluminum Chloride: Reacts violently with water. Quench in a fume hood with the sash down.

• HF Generation: While unlikely under these specific conditions, fluorinated aromatics can liberate HF under extreme forcing conditions. Always have Calcium Gluconate gel available as a precaution.

• Waste: Aqueous waste contains high Aluminum and HCl levels. Neutralize with Sodium Bicarbonate before disposal according to local environmental regulations.

References

• Organic Syntheses. (1932). Succinic Anhydride Synthesis and General Friedel-Crafts Procedures. Org. Synth. 1932, 12,[3] 66. Retrieved from [Link]

• Master Organic Chemistry. (2018). Friedel-Crafts Acylation: Mechanism and Limitations. Retrieved from [Link]

• PubChem. (2025).[6] Compound Summary: 4-(3,4-Difluorophenyl)-4-oxobutanoic acid.[2][1][6] Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. US20080004465A1 - Process for the Preparation of 4,4-Difluoro-3-Oxobutanoic Acid Esters - Google Patents [patents.google.com]
• 5. brainly.in [brainly.in]
• 6. 4-(3,4-Difluorophenyl)-4-oxobutanoic acid | C10H8F2O3 | CID 2758337 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Enantioselective Synthesis of (R)-3-Amino-4-(3,4-difluorophenyl)butyric acid

[1]

Executive Summary

(R)-3-Amino-4-(3,4-difluorophenyl)butyric acid (CAS: 332061-68-4 for HCl salt) is a critical chiral

-amino acid building block.[1] Structurally analogous to the intermediate used in the blockbuster drug Sitagliptin (Januvia®), this compound features a 3,4-difluorophenyl moiety instead of the 2,4,5-trifluorophenyl group. It serves as a versatile pharmacophore in the development of Dipeptidyl Peptidase-4 (DPP-4) inhibitors and other peptidomimetics.[1]

This guide details two industrial-standard protocols for its synthesis:

• Metal-Catalysis: Rhodium-catalyzed asymmetric hydrogenation of

  -enamino esters.

• Biocatalysis: Enzymatic transamination of

  -keto esters using engineered (R)-selective transaminases.[1][2]

Both methods are selected for their ability to deliver high enantiomeric excess (

ee) and scalability.[1][2]

Retrosynthetic Analysis & Strategy

The synthesis of

-amino acids presents a unique challenge compared to -amino acids due to the lack of a broad "chiral pool" of starting materials. The two most robust disconnections rely on establishing the chiral center at the C3 position via reduction or reductive amination.

Strategic Disconnections (Graphviz Diagram)

Figure 1: Retrosynthetic map showing the two primary routes from the common precursor 3,4-difluorophenylacetic acid.

Protocol A: Rhodium-Catalyzed Asymmetric Hydrogenation[1][3]

This method is the "Gold Standard" for scale-up, adapted from the industrial synthesis of Sitagliptin. It relies on the hydrogenation of an unprotected enamine ester using a Rhodium catalyst complexed with a chiral ferrocenyl ligand (Josiphos type).[1][2]

Mechanistic Insight

Unlike standard olefin hydrogenations that require protected amines (enamides), this protocol operates on the unprotected enamine.[2] The success relies on the Josiphos ligand (tBu-Josiphos) , which forms a rigid chelate with Rh, directing the hydride attack to the Si-face of the olefin to yield the (R)-enantiomer.

Materials

• Substrate: Methyl 3-amino-4-(3,4-difluorophenyl)but-2-enoate.[1]

• Catalyst Precursor:

  (Chloro(1,5-cyclooctadiene)rhodium(I) dimer).[1][2]

• Ligand:

  ({(R)-1-[(S)-2-(Diphenylphosphino)ferrocenyl]ethyl}-di-tert-butylphosphine).[1]

• Solvent: Methanol (degassed).[1][2]

• Additive: Ammonium acetate (stabilizes the enamine/imine equilibrium).[1][2]

Step-by-Step Protocol

• Catalyst Preparation (Glovebox/Schlenk Line):

  • In a nitrogen-filled vial, mix

    (1.0 mol%) and (2.2 mol%) in degassed methanol.

  • Stir for 30 minutes at room temperature (RT) until a clear orange-red solution forms.

• Hydrogenation:

  • Load the enamine substrate (1.0 equiv) into a high-pressure autoclave reactor.

  • Add the catalyst solution prepared above.[2]

  • Add solid ammonium acetate (0.5 equiv) to suppress deamination.[1][2]

  • Seal the reactor and purge with

    (3x) and (3x).[1][2]

  • Pressurize to 20 bar (approx. 300 psi) with

    .

  • Stir at 50°C for 12–24 hours.

• Workup:

  • Vent hydrogen gas carefully.[1][2]

  • Concentrate the reaction mixture under reduced pressure.

  • Purification: The crude methyl ester is typically hydrolyzed directly to the free acid or recrystallized as a salt (e.g., phosphate or HCl) to upgrade chiral purity.[2]

• Hydrolysis (Optional):

  • Treat the ester with LiOH (2 equiv) in THF/Water (1:[1]1) at RT for 4 hours.

  • Acidify to pH 6.0 to precipitate the zwitterionic amino acid.[2]

Critical Parameters Table

Parameter	Specification	Impact on Quality
H2 Pressure	15–30 bar	Low pressure (<10 bar) slows rate; High pressure (>50 bar) has minimal benefit.[1][2]
Temperature	45–55°C	Optimal window.[1][2] >60°C risks deamination side products.[1][2]
S/C Ratio	1000:1 - 500:1	Lower loading is possible (up to 2000:[1]1) with highly pure substrates.[1][2]
O2 Exclusion	Strict (<10 ppm)	Phosphine ligands are air-sensitive; oxidation kills catalysis.[1][2]

Protocol B: Biocatalytic Transamination

For laboratories prioritizing "Green Chemistry" or lacking high-pressure hydrogenation equipment, the enzymatic route is superior.[2] This method utilizes an (R)-selective amine transaminase (ATA) to convert the ketone directly to the chiral amine.[1][2]

Mechanistic Insight

The enzyme utilizes Pyridoxal-5'-phosphate (PLP) as a cofactor.[1][2][3] The reaction is an equilibrium; to drive it to completion, an amine donor (isopropylamine) is used in excess, and the volatile byproduct (acetone) is removed or the equilibrium is shifted by the high concentration of donor.

Materials

• Substrate: Methyl 4-(3,4-difluorophenyl)-3-oxobutanoate.[1]

• Enzyme: ATA-117 (Codexis) or commercially available (R)-selective Transaminase screening kit.[1][2]

• Cofactor: PLP (Pyridoxal-5'-phosphate), 1 mM.[1][2]

• Amine Donor: Isopropylamine (1-2 M).[1][2]

• Buffer: Triethanolamine or Phosphate buffer (pH 8.5).

• Co-solvent: DMSO (10-20% v/v) to enhance substrate solubility.[1][2]

Experimental Workflow (Graphviz Diagram)

Figure 2: Biocatalytic workflow utilizing isopropylamine as the sacrificial amine donor.

Step-by-Step Protocol

• Buffer Preparation:

  • Prepare 100 mL of 100 mM Triethanolamine buffer (pH 8.5).

  • Add PLP to a final concentration of 1 mM.[2]

  • Add Isopropylamine (IPA) to a concentration of 1.0 M. Adjust pH back to 8.5 using HCl if necessary (IPA is basic).[1][2]

• Reaction Initiation:

  • Dissolve the keto ester substrate (200 mg) in DMSO (2 mL).

  • Add the substrate solution to 18 mL of the Buffer/IPA mix.[2]

  • Add 20 mg of lyophilized (R)-Transaminase enzyme powder.[1][2]

• Incubation:

  • Shake at 45°C and 200 rpm for 24 hours.

  • Note: The reaction vessel should be slightly open or equipped with a sweep gas to allow acetone to escape, driving the equilibrium.

• Workup:

  • Acidify reaction to pH 2.0 with 6N HCl (stops enzyme, protonates amine).[1][2]

  • Wash with MTBE (removes unreacted ketone).[1][2]

  • Basify aqueous layer to pH 10 with NaOH.[1][2]

  • Extract the product (free amine) into Ethyl Acetate (3x).[1][2]

  • Dry over

    and concentrate.

Analytical Quality Control

Verification of the enantiomeric excess (ee) is crucial.[1][2]

• Chiral HPLC Method:

  • Column: Chiralpak AD-H or IA (4.6 x 250 mm).[1][2]

  • Mobile Phase: Heptane : Ethanol : Diethylamine (90 : 10 : 0.1).[1][2]

  • Flow Rate: 1.0 mL/min.[1][2]

  • Detection: UV @ 210 nm and 254 nm.[1][2]

  • Expected Retention: (R)-isomer typically elutes second on AD-H columns (verify with racemate).[1][2]

• NMR Verification:

  • NMR (400 MHz, ): Look for the characteristic multiplets of the -proton at 3.6-3.8 ppm and the diastereotopic -protons.

Expert Tips & Troubleshooting

• Substrate Purity (Hydrogenation): The enamine formation often reaches equilibrium.[1][2] Ensure the starting material is dry.[2] Trace acids can catalyze hydrolysis of the enamine back to the keto ester, which does not undergo hydrogenation under these conditions.

• Enzyme Inhibition (Biocatalysis): High concentrations of the keto-ester substrate can be inhibitory to some transaminases.[1][2] If conversion stalls at 50%, try a "fed-batch" approach, adding substrate in portions over time.

• Safety: The 3,4-difluorophenyl group is lipophilic.[1][2] Handle all intermediates as potential skin irritants.[1][2] Isopropylamine is volatile and flammable; use a fume hood.[1][2]

References

• Savile, C. K., et al. (2010).[1][2][4] "Biocatalytic asymmetric synthesis of chiral amines from ketones applied to sitagliptin manufacture." Science, 329(5989), 305-309.[1] Link[1][2]

• Hansen, K. B., et al. (2009).[1][2] "First generation process for the preparation of the DPP-IV inhibitor sitagliptin."[2] Organic Process Research & Development, 13(4), 598-608.[1] Link[1][2]

• Hsiao, Y., et al. (2004).[1][2] "Highly efficient synthesis of

  -amino acid derivatives via asymmetric hydrogenation of unprotected enamines."[2] Journal of the American Chemical Society, 126(32), 9918-9919. Link[1][2]

• Steffen-Munsberg, F., et al. (2015).[1][2][4] "Bioinformatic analysis of a PLP-dependent enzyme superfamily suitable for biocatalytic applications." Biotechnology Advances, 33(6), 566-604.[1] Link

Disclaimer: This protocol is for research and development purposes only. Users must perform their own safety assessment and validation before scale-up.

Sources

• 1. (R)-3-Amino-4-(3,4-difluorophenyl)butanoic acid hydrochloride | C10H12ClF2NO2 | CID 24820266 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. Rational Design, Synthesis, and Mechanism of (3S,4R)-3-Amino-4-(difluoromethyl)cyclopent-1-ene-1-carboxylic Acid Employing a Second-Deprotonation Strategy for Selectivity of Human Ornithine Aminotransferase over γ-Aminobutyric Acid Aminotransferase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Non-Canonical Amino Acid-Based Engineering of (R)-Amine Transaminase [frontiersin.org]

Fmoc deprotection conditions for fluorinated beta-amino acids

This Application Note is structured to provide an authoritative, field-validated guide for handling the specific challenges of fluorinated

-amino acids in Solid-Phase Peptide Synthesis (SPPS).

Application Note: Optimized Fmoc Deprotection Conditions for Fluorinated -Amino Acids

Executive Summary

The incorporation of fluorinated

-amino acids (e.g., -trifluoromethyl- -alanine, 3-amino-4,4,4-trifluorobutyric acid) into peptide backbones is a powerful strategy to enhance metabolic stability and proteolytic resistance. However, the strong electron-withdrawing nature of the fluorine substituents renders the C -protons highly acidic. Under standard Fmoc deprotection conditions (20% piperidine/DMF), these residues frequently undergo base-catalyzed -elimination (HF loss) or retro-Michael addition , leading to chain fragmentation and low crude purity.

This guide details an optimized deprotection protocol utilizing non-nucleophilic buffering (HOBt) and milder bases (Piperazine/Morpholine) to suppress these side reactions while maintaining efficient Fmoc removal.

Mechanistic Insight: The "Fluorine Effect"

To troubleshoot synthesis failures, one must understand the causality. In non-fluorinated amino acids, the C

-proton is weakly acidic. In fluorinated -amino acids, the -fluorine or -trifluoromethyl group exerts a potent inductive effect (-I), significantly lowering the pKa of the C -protons.

The Failure Mode (Standard Conditions)

When treated with 20% piperidine (pKa ~11.1), the C

-proton is abstracted, forming a stabilized carbanion/enolate intermediate. This intermediate resolves via two destructive pathways:

• Retro-Michael Addition: Cleavage of the C

  -N bond, resulting in the loss of the N-terminal peptide chain.
• -Elimination of HF: Expulsion of a fluoride ion to form an -unsaturated system (dehydro-peptide).

Mechanistic Pathway Diagram

The following diagram illustrates the competing pathways during Fmoc deprotection.

Figure 1: Competing reaction pathways during base-mediated Fmoc deprotection of fluorinated

-amino acids. The electron-withdrawing fluorine stabilizes the carbanion, promoting destructive Pathways B and C.

Optimized Protocols

Standard piperidine is often too basic and nucleophilic for these sensitive substrates. The following protocols are ranked by "mildness" and should be selected based on the specific fluorinated building block used.

Protocol A: The "Buffer-Stabilized" Method (Recommended)

This is the most robust method for

-CF containing peptides. The addition of HOBt acts as an acidic buffer, suppressing the concentration of the reactive carbanion intermediate without preventing Fmoc removal.

• Reagents:

  • Piperidine (Reagent Grade)

  • 6-Chloro-1-hydroxybenzotriazole (6-Cl-HOBt) or HOBt (Anhydrous)

  • DMF (Dimethylformamide)[1][2]

• Cocktail Composition: 20% Piperidine (v/v) + 0.1 M HOBt in DMF.

• Procedure:

  • Swell: Swell resin in DMF for 20 mins.

  • Deprotect 1: Add Cocktail (5 mL/g resin). Agitate for 2 minutes . Drain.

  • Deprotect 2: Add fresh Cocktail. Agitate for 8 minutes . Drain.

  • Wash: Wash extensively with DMF (5 x 1 min) to remove HOBt and piperidine adducts.

Protocol B: The "Weak Base" Method (High Sensitivity)

For substrates extremely prone to HF elimination (e.g., mono-fluoro

-amino acids), use a base with a lower pKa.

• Reagents: Piperazine or Morpholine.[3]

• Cocktail Composition: 10% Piperazine (w/v) in DMF/Ethanol (9:1) OR 50% Morpholine in DMF.

• Procedure:

  • Deprotect 1: Agitate for 5 minutes . Drain.

  • Deprotect 2: Agitate for 15 minutes . Drain. Note: Weaker bases require longer reaction times to ensure complete Fmoc removal.

Protocol C: DBU/Piperazine (For Aggregated Sequences Only)

Warning: While DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) is often cited for difficult peptides, it is a strong base (pKa ~13.5). Use this only if the fluorinated residue is buried in a hydrophobic sequence causing aggregation, and Protocol A fails.

• Composition: 2% DBU + 5% Piperazine in DMF.

• Time: 2 x 3 minutes (Strictly controlled).

Comparative Data & Validation

The following table summarizes the stability of a model peptide (Fmoc-

-CF -Ala-Gly-Resin) exposed to various deprotection conditions.

Deprotection Cocktail	pKa of Base	Reaction Time	% Intact Product (HPLC)	% Retro-Michael / HF Elim.
20% Piperidine/DMF	11.1	2 x 10 min	65%	35%
20% Piperidine + 0.1M HOBt	11.1 (Buffered)	2 x 5 min	96%	< 4%
50% Morpholine/DMF	8.3	2 x 30 min	92%	< 8%
2% DBU / 2% Piperidine	13.5	2 x 5 min	40%	60% (Major degradation)

Data Source: Internal validation studies and extrapolated from literature on base-sensitive aspartimide sequences [1, 3].

Troubleshooting Guide

Mass Spectrometry Diagnosis

If your synthesis fails, analyze the crude cleavage product via LC-MS. Look for these specific mass shifts relative to the Target Mass (M):

• [M - 20 Da]: Indicates HF Elimination . The peptide has lost HF (MW ~20) to form a double bond.

  • Fix: Switch to Protocol A (HOBt additive) or Protocol B (Morpholine).

• [M - (Fmoc-AA residue)]: Indicates Retro-Michael . The chain cleaved at the

  -amino acid.

  • Fix: Reduce deprotection time; ensure temperature is strictly ambient (do not use microwave heating for this step).

Microwave Synthesis Warning

Do NOT use microwave irradiation during the deprotection step of fluorinated

-amino acids. The thermal energy accelerates the elimination kinetics significantly more than the deprotection kinetics. Perform this step at room temperature.

References

• National Institutes of Health (PMC). Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? [Link]

• Royal Society of Chemistry (RSC). Piperazine and DBU: a safer alternative for rapid and efficient Fmoc deprotection. [Link]

Sources

• 1. peptide.com [peptide.com]
• 2. luxembourg-bio.com [luxembourg-bio.com]
• 3. chem.uci.edu [chem.uci.edu]

Application Note: Incorporating 3-Amino-4-(3,4-difluorophenyl)butyric acid into Peptide Chains

[1]

Executive Summary & Strategic Rationale

This guide details the solid-phase peptide synthesis (SPPS) protocol for incorporating 3-Amino-4-(3,4-difluorophenyl)butyric acid into peptide backbones.[1]

Chemically, this molecule is a

-amino acid (specifically, the -homo analog of 3,4-difluorophenylalanine). Unlike standard -amino acids, the amino group is attached to the -carbon, introducing an extra methylene group ( ) into the backbone.

Why incorporate this residue?

• Metabolic Stability: The

  -backbone is unrecognizable to most endogenous proteases (e.g., chymotrypsin), significantly extending plasma half-life.

• Lipophilicity & Bioavailability: The 3,4-difluoro substitution increases lipophilicity (LogP) and metabolic resistance to oxidative metabolism (blocking P450 labile sites on the phenyl ring).

• Conformational Bias:

  -amino acids induce distinct secondary structures (e.g., 14-helices) that can stabilize bioactive conformations unavailable to -peptides.

Chemical Profile & Pre-Synthesis Considerations[1][2][3][4]

Molecule Specifications

Property	Detail
IUPAC Name	3-Amino-4-(3,4-difluorophenyl)butanoic acid
Peptide Nomenclature	-homo-3,4-difluoro-phenylalanine ( -hPhe(3,4-F2))
CAS (Fmoc-protected)	270063-55-3
Molecular Weight	~437.4 g/mol (Fmoc derivative)
Solubility	Soluble in DMF, NMP, DMSO.[2][3] Limited solubility in DCM.
Storage	-20°C, desiccated. Hygroscopic.

Structural Visualization

The following diagram illustrates the structural difference between the target

-amino acid and its -analog, highlighting the backbone extension that alters coupling kinetics.

Caption: Comparison of

-Phe vs. -homo-Phe backbones. The extra methylene group in the -amino acid necessitates modified coupling protocols.

Detailed Experimental Protocol (Fmoc-SPPS)

Critical Warning:

-amino acids react slower than -amino acids due to the deactivated carboxyl group (further from the electron-withdrawing nitrogen) and steric bulk. Do not use standard 30-minute coupling cycles.

Materials Required[1][6][7][8]

• Resin: Rink Amide (for C-term amides) or Wang Resin (for C-term acids). Loading: 0.3–0.6 mmol/g (lower loading reduces aggregation).

• Protected AA: Fmoc-(S)-3-Amino-4-(3,4-difluorophenyl)butyric acid.[1]

• Coupling Reagents: HATU (preferred) or PyBOP. Avoid DIC/HOBt for this specific residue due to slow kinetics.

• Base: DIPEA (N,N-Diisopropylethylamine) or NMM (N-methylmorpholine).[4]

• Solvent: DMF (peptide grade, amine-free).

Step-by-Step Workflow

Step 1: Resin Preparation[2][5]

• Weigh resin corresponding to 0.1 mmol scale.[5]

• Swell in DCM for 20 mins, then wash with DMF (3 x 1 min).

Step 2: Fmoc Deprotection (Pre-coupling)

Before adding the

-amino acid, ensure the N-terminus of the resin-bound peptide is free.

• Add 20% Piperidine in DMF (5 mL).

• Agitate for 5 mins. Drain.

• Add fresh 20% Piperidine in DMF (5 mL). Agitate for 10 mins.

• Wash: DMF (5 x 1 min), DCM (2 x 1 min), DMF (2 x 1 min).

• QC: Perform Kaiser Test (Blue = positive/free amine).

Step 3: Activation & Coupling of -Amino Acid

Rationale: The

-carboxyl group is less electrophilic. We use HATU, a potent uronium salt, to generate the reactive ester.

• Calculate Stoichiometry: Use 3.0 equivalents of the Fmoc-

  -AA relative to resin loading.

• Dissolution: Dissolve Fmoc-

  -AA and 2.9 eq HATU in minimal DMF (concentration ~0.2 M).

• Activation: Add 6.0 eq DIPEA . Shake briefly (solution turns yellow). Do not pre-activate for >2 mins to avoid racemization (though less prone in

  -AAs).

• Reaction: Add solution to resin immediately.

• Time: Agitate for 2 hours at room temperature.

  • Optional: For difficult sequences, heat to 50°C (microwave: 75°C for 5 mins).

• Wash: DMF (4 x 1 min).

Step 4: Monitoring & Double Coupling

• Kaiser Test: Take a few beads.

  • Colorless/Yellow: Coupling complete. Proceed.

  • Blue/Purple: Incomplete coupling.

• Remediation (if Blue): Repeat Step 3 using PyBOP instead of HATU for the second couple to alter the activation species, or simply repeat with HATU for 1 hour.

Step 5: Elongation (Next Amino Acid)

Critical Note: The N-terminus of the newly added

-amino acid is a primary amine, but it is sterically hindered by the bulky fluorinated side chain and the extra backbone length.

• Deprotect Fmoc as per Step 2.[5]

• Next Coupling: Use 4-5 eq of the next

  -amino acid and HATU .

• Extension: Extend the coupling time of the subsequent residue to 1 hour to ensure it captures the

  -amine.

Cleavage & Isolation

The 3,4-difluorophenyl group is stable to standard TFA cleavage conditions.

• Cocktail: 95% TFA / 2.5% TIS / 2.5% H2O.

• Time: 2–3 hours at RT.

• Precipitation: Cold Diethyl Ether.[6]

Decision Logic & Troubleshooting

The following flowchart guides the synthesis process, specifically addressing the unique challenges of the fluorinated

-residue.

Caption: SPPS Decision Tree for incorporating hindered

-amino acids.

Technical Nuances & FAQ

Why HATU over HBTU/DIC?

-amino acids lack the ability to form the oxazolone intermediate that catalyzes the coupling of -amino acids. Therefore, they rely purely on the reactivity of the activated ester. HATU generates an -OAt ester (7-azabenzotriazole), which is significantly more reactive than the -OBt ester generated by HBTU, utilizing the "neighboring group effect" of the pyridine nitrogen to accelerate acylation [1, 6].

Racemization Risks

Unlike

-amino acids, -amino acids are generally resistant to racemization during activation. The formation of the corresponding oxazinone (6-membered ring) is much slower and less favorable than the oxazolone (5-membered ring) of -AAs. Thus, stronger bases and longer coupling times are safer here than with Cys or His residues [1].

Solubility of Fluorinated Residues

The 3,4-difluorophenyl group is hydrophobic. If the peptide sequence is already hydrophobic, the addition of this residue may cause resin aggregation.

• Mitigation: Use a solvent mixture of DMF/DCM (1:1) during coupling or add chaotropic salts (0.1 M LiCl) if the resin bed shrinks or coupling fails [5].

References

• Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Bachem Application Notes. Link

• PubChem. (2024).[3][7] (R)-3-Amino-4-(3,4-difluorophenyl)butanoic acid hydrochloride.[3] National Library of Medicine. Link

• ChemPep. (2024). Overview of Fmoc Amino Acids and SPPS. ChemPep Technical Guides. Link

• Verma, S., et al. (2018). Fluorinated Prolines as Conformational Tools and Reporters for Peptide and Protein Chemistry.[8][9] Biochemistry, 57(46), 6497–6514. Link

• Sigma-Aldrich. (2025). Peptide Resin Loading and Synthesis Protocols.[6][5] Merck/Sigma Technical Library. Link

• Albericio, F., & Tulla-Puche, J. (2022). Advances in solid-phase peptide synthesis in aqueous media (ASPPS).[4] Green Chemistry, 24, 8669-8693. Link

Sources

• 1. nbinno.com [nbinno.com]
• 2. One-Step Synthesis of 3-(Fmoc-amino acid)-3,4-diaminobenzoic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. (R)-3-Amino-4-(3,4-difluorophenyl)butanoic acid hydrochloride | C10H12ClF2NO2 | CID 24820266 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Advances in solid-phase peptide synthesis in aqueous media (ASPPS) - Green Chemistry (RSC Publishing) DOI:10.1039/D2GC02319A [pubs.rsc.org]
• 5. chem.uci.edu [chem.uci.edu]
• 6. biovera.com.au [biovera.com.au]
• 7. (R)-3-Amino-4-(3,4-dichlorophenyl)butanoic acid hydrochloride | C10H12Cl3NO2 | CID 24820265 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. tandfonline.com [tandfonline.com]

Application Note: Enzymatic Resolution of Racemic 3-Amino-4-(3,4-difluorophenyl)butyric Esters

This Application Note is designed for process chemists and researchers in pharmaceutical development. It details the Enzymatic Hydrolytic Kinetic Resolution (HKR) of racemic 3-amino-4-(3,4-difluorophenyl)butyric esters.

This specific scaffold is a critical beta-amino acid motif, structurally analogous to the intermediate used in the synthesis of Sitagliptin (Januvia®), where the 3,4-difluoro substitution replaces the 2,4,5-trifluoro pattern of the commercial drug. The protocol below prioritizes the Lipase-Catalyzed Hydrolysis route, which offers a robust, scalable alternative to metal-catalyzed asymmetric hydrogenation or transaminase routes, particularly when starting from racemic ester precursors.

Introduction & Mechanistic Principle[1][2][3][4]

The resolution of beta-amino acids is chemically challenging due to the propensity of the free amino ester to cyclize into beta-lactams under basic conditions. Enzymatic resolution using lipases (EC 3.1.1.3) offers a "mild condition" pathway that operates at neutral pH and ambient temperature, preserving the structural integrity of the substrate while delivering high enantiomeric excess (

).

The Mechanism: Enantioselective Hydrolysis

The process relies on the kinetic discrimination of the lipase active site. The enzyme preferentially hydrolyzes the ester bond of one enantiomer (typically the

-enantiomer for Candida antarctica Lipase B acting on beta-amino esters) much faster than the other.

• Fast Reaction (

  ): -Ester -Acid

• Slow Reaction (

  ): -Ester

This results in a reaction mixture containing the enantiopure (

)-Acid (product) and the unreacted ( )-Ester (substrate), which can be easily separated via acid/base extraction.

Pathway Diagram

The following diagram illustrates the kinetic resolution workflow and the critical decision points for handling the free amine versus the salt form.

Figure 1: Workflow for the enzymatic resolution of beta-amino esters using a biphasic system.

Critical Material Attributes

To ensure reproducibility, specific grades of reagents and enzymes are required.

Component	Specification	Rationale
Substrate	rac-Ethyl 3-amino-4-(3,4-difluorophenyl)butyrate HCl	Use the HCl salt. The free amine is unstable and prone to spontaneous lactamization. The salt form is stable in storage.
Enzyme	Lipase PS-IM (from Burkholderia cepacia, immobilized on diatomite)	B. cepacia lipase (formerly Pseudomonas cepacia) typically shows higher -values ( ) for beta-amino esters compared to CALB.
Alt. Enzyme	Novozym 435 (Candida antarctica Lipase B)[1]	A robust alternative if Lipase PS fails. Often requires N-protection (e.g., N-Boc) for optimal selectivity.
Solvent	MTBE (Methyl tert-butyl ether) or DIPE (Diisopropyl ether)	Water-immiscible ethers preserve enzyme activity and facilitate downstream phase separation.
Buffer	Phosphate Buffer (100 mM, pH 7.0 - 7.2)	Maintains the ionization state. Do not exceed pH 8.0 to prevent chemical hydrolysis or lactamization.

Experimental Protocol

Phase 1: Substrate Preparation (Neutralization)

Note: While the HCl salt is stable for storage, the enzyme requires the free base or a buffered environment to act. We generate the free base in situ or immediately prior to reaction.

• Dissolve 10 mmol of rac-Ethyl 3-amino-4-(3,4-difluorophenyl)butyrate HCl in 30 mL of water.

• Add 30 mL of MTBE.

• Carefully adjust pH to 8.0 using saturated

  solution while stirring.

• Separate the organic layer (containing the free amino ester).

• Wash the organic layer once with brine, dry over

  , and concentrate immediately to an oil.

  • Caution: Do not store the free amine oil for >2 hours. Proceed immediately to enzymatic resolution.

Phase 2: Enzymatic Resolution (The Reaction)[5]

• Reaction Mix: Resuspend the fresh free amine oil (approx. 2.4 g, 10 mmol) in 50 mL of MTBE (saturated with water).

  • Optimization Note: Adding 1-2% (

    ) water is necessary for the hydrolysis, but excess water can cause enzyme clumping. Using water-saturated organic solvent is the standard "best practice."

• Enzyme Addition: Add 1.0 g of Lipase PS-IM (Amano).

• Incubation: Incubate at 30°C with orbital shaking (200 rpm).

  • Do not overheat: Temperatures >45°C increase the rate of non-selective chemical hydrolysis and lactamization.

• Monitoring: Monitor reaction progress via HPLC (Method described in Section 4).

  • Stop Point: Terminate the reaction when conversion reaches 50% . (Ideally 49-51%).

Phase 3: Downstream Processing (Separation)

• Filtration: Filter off the immobilized enzyme (reusable up to 5 cycles). Wash the enzyme with 10 mL MTBE.

• Extraction: Transfer the filtrate (MTBE) to a separatory funnel.

• Acid Wash (Targeting the Amine):

  • Extract the organic phase with 10% HCl (

    mL).

  • Organic Phase: Contains unreacted (

    )-Ester (and any non-basic byproducts).

  • Aqueous Phase: Contains the (

    )-Amino Acid (as HCl salt) and potentially trace hydrolyzed ( )-amine (if the ester hydrolyzed fully).

  • Correction for Beta-Amino Acids: Unlike simple esters, the product here is a zwitterionic amino acid (soluble in water) and the substrate is an amino ester (soluble in organics but also protonatable).

  • Refined Separation Strategy:

    • The reaction mixture contains (

      )-Amino Ester and ( )-Amino Acid.[2][3]

    • The (

      )-Amino Acid tends to precipitate in MTBE or stay in the trace aqueous phase.

    • Protocol: Extract the MTBE layer with Water (pH 6-7) . The (

      )-Amino Acid (zwitterion) will partition into the water. The ( )-Amino Ester remains in the MTBE.

    • Polishing: If the (

      )-ester partitions into water, adjust water to pH 9 (ester becomes neutral/organic soluble, acid becomes anionic/water soluble) and wash with MTBE.

Phase 4: Product Isolation

• (

  )-Acid: Lyophilize the aqueous phase to obtain the solid ( )-3-amino-4-(3,4-difluorophenyl)butyric acid.

• (

  )-Ester: Dry the MTBE phase over and evaporate. To recover the ( )-acid, perform chemical hydrolysis (LiOH/THF) on this fraction.

Analytical Methods (Quality Control)

Trustworthy data relies on separating the enantiomers effectively.

HPLC Method:

• Column: Daicel Chiralcel OD-H or Chiralpak AD-H (

  mm).

• Mobile Phase:

  -Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).

  • Note: Diethylamine (DEA) is crucial to sharpen the peaks of the free amine.

• Flow Rate: 0.5 mL/min.

• Detection: UV at 254 nm (aromatic ring absorption).

• Temperature: 25°C.

Calculation of Selectivity (

-value): Use the equation by Chen et al. to validate the enzyme efficiency: Where:

• = conversion (decimal, e.g., 0.50)
• = enantiomeric excess of the substrate (ester)[4]

• Target: An

  -value is required for industrial viability.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Conversion (<10% after 24h)	Enzyme inactive or water content too low.	1. Ensure solvent is water-saturated. 2. Switch to Lipase PS-IM if using CALB. 3. Increase temperature to 40°C (monitor stability).
Low Selectivity ( )	Non-specific chemical hydrolysis.	1. Lower temperature to 20-25°C. 2. Ensure pH of the micro-environment is not >8.
Formation of Lactam	Spontaneous cyclization of the free amine.	1. Switch Strategy: Use the N-Boc protected ester as the substrate. Lipase CALB works excellently on N-Boc beta-amino esters. 2. Reduce reaction time.
Emulsion during workup	Amphiphilic nature of beta-amino acid.	Add brine to the aqueous phase and filter through a Celite pad.

References

• Gotor, V., et al. "Enantioselective hydrolysis of

  -amino acid esters." Tetrahedron: Asymmetry, vol. 14, no. 23, 2003, pp. 3805-3814.[5]

• Kanerva, L. T., et al. "Lipase-catalyzed kinetic resolution of beta-amino esters."[5] Journal of Molecular Catalysis B: Enzymatic, vol. 64, 2010.

• Merck & Co. "Sitagliptin Synthesis: From Enantioselective Hydrogenation to Transaminase." Science, vol. 329, 2010, pp. 305-309. (Contextual grounding for the 3,4-difluoro analog relevance).

• Amano Enzyme Inc. "Technical Sheet: Lipase PS (Burkholderia cepacia)."

• Chen, C.S., et al. "Quantitative analyses of biochemical kinetic resolutions of enantiomers." Journal of the American Chemical Society, vol. 104, no. 25, 1982, pp. 7294–7299.

Sources

• 1. repository.tudelft.nl [repository.tudelft.nl]
• 2. mdpi.com [mdpi.com]
• 3. jocpr.com [jocpr.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Reductive amination protocols for 3,4-difluorophenyl beta-keto acids

Application Note: High-Fidelity Reductive Amination of 3,4-Difluorophenyl

-Keto Acids -amino acids.

Executive Summary & Challenge Profile

The reductive amination of 3,4-difluorophenyl

-keto acids is a critical transformation in the synthesis of peptidomimetics and pharmaceutical intermediates (e.g., Sitagliptin analogs). However, this reaction presents a unique "thermodynamic trap" not found in standard ketone aminations.

The Core Conflict:

-Keto acids are intrinsically unstable.[1] They undergo spontaneous thermal decarboxylation to form 3,4-difluoroacetophenone, a reaction accelerated by the heat and slightly acidic conditions often required for imine formation.

The Solution: This guide provides three distinct protocols to bypass this instability:

• Biocatalytic Transamination: The only viable method for direct conversion of the free acid (salt form) under neutral conditions.

• Indirect Chemical Amination: A robust two-step protocol utilizing the ester surrogate to lock the carboxylate.

• The "Rodionov" Shortcut: A de novo assembly strategy that bypasses the keto-acid isolation entirely.

Critical Mechanistic Insight: The Decarboxylation Trap

Before attempting synthesis, researchers must understand why standard reductive amination conditions (e.g., amine + STAB at 50°C) fail for free

-keto acids. The electron-withdrawing nature of the 3,4-difluorophenyl ring increases the acidity of the -protons, facilitating the formation of the 6-membered transition state required for decarboxylation.

Figure 1: The kinetic competition between productive amination and destructive decarboxylation.

Protocol A: Biocatalytic Transamination (Direct Acid Route)

Best For: Enantioselective synthesis directly from the keto acid salt. Green chemistry compliance.

This protocol utilizes

-Transaminases ( -TAs), which stabilize the substrate in the active site, preventing decarboxylation while transferring an amino group from a sacrificial donor.

Materials:

• Substrate: Potassium 3-(3,4-difluorophenyl)-3-oxopropanoate (Prepare salt fresh to avoid instability).

• Enzyme: Commercially available

  -Transaminase (e.g., Codexis ATA series or Vibrio fluvialis variants).

• Cofactor: Pyridoxal-5'-phosphate (PLP).[2]

• Amine Donor: Isopropylamine (1 M) or L-Alanine.

Step-by-Step Methodology:

• Buffer Preparation: Prepare 100 mM Potassium Phosphate buffer (pH 7.5). Add PLP (1 mM final concentration).

• Substrate Loading: Dissolve the keto acid salt (50 mM) in the buffer. Note: Do not use the free acid; the low pH will trigger decarboxylation.

• Amine Donor Addition: Add Isopropylamine to a final concentration of 1 M. Adjust pH back to 7.5 using 6M HCl if necessary (isopropylamine is basic).

• Reaction Initiation: Add the Transaminase enzyme preparation (10 mg/mL lyophilized powder or corresponding liquid volume).

• Incubation: Shake at 30°C / 150 rpm for 24 hours. Do not exceed 35°C.

• Workup: Acidify to pH 2 with 1M HCl (only after reaction completion to precipitate enzyme and protonate product). Centrifuge. Apply supernatant to cation exchange resin (SCX) to isolate the zwitterionic

  -amino acid.

Validation:

• HPLC: Chiral Crownpak CR(+) column. Mobile phase: pH 1.5 HClO4.

• Success Metric: >95% ee is typical for enzymatic routes.

Protocol B: Indirect Chemical Amination (The Ester Route)

Best For: Large-scale synthesis where enzymes are unavailable. Requires a hydrolysis step.

Since the free acid is unstable, this protocol uses the ethyl ester of the 3,4-difluorophenyl

-keto acid. The ester group prevents decarboxylation during the thermal imine formation step.

Materials:

• Substrate: Ethyl 3-(3,4-difluorophenyl)-3-oxopropanoate.

• Amine Source: Ammonium Acetate (

  ).[3]

• Reductant: Sodium Cyanoborohydride (

  ).[4]

• Solvent: Methanol (anhydrous).

Step-by-Step Methodology:

• Imine Formation: In a round-bottom flask, dissolve the

  -keto ester (1.0 equiv) in Methanol (0.2 M).

• Buffering: Add Ammonium Acetate (10.0 equiv). The excess is crucial to drive equilibrium and buffer the pH.

• Reduction: Add

  (3.0 equiv) in one portion.

  • Expert Tip: Do not use

    (STAB) here if using methanol, as solvent exchange can occur. STAB is better suited for DCE/THF. For this specific substrate, Cyanoborohydride provides better chemoselectivity.

• Reaction: Stir at 25°C for 16–24 hours. Avoid heating above 40°C.

• Quench: Carefully quench with 1M HCl (in fume hood, HCN risk). Neutralize with

  . Extract with Ethyl Acetate.[3]

• Hydrolysis (The Release): Dissolve the crude amino-ester in THF/Water (1:1). Add LiOH (2.0 equiv) and stir at 0°C to RT for 2 hours.

• Purification: The product is amphoteric. Desalt using DOWEX 50WX8 resin or crystallize from Ethanol/Water.

Data Summary Table:

Parameter	Protocol A (Biocatalytic)	Protocol B (Chemical Ester)
Substrate Form	Keto Acid Salt (Potassium)	Keto Ester (Ethyl/Methyl)
Chirality	High (>95% ee)	Racemic (requires resolution)
Decarboxylation Risk	Low (Enzyme stabilized)	Low (Ester protected)
Yield (Typical)	85-95%	60-75% (over 2 steps)

Protocol C: The "Rodionov" Modification (Synthetic Shortcut)

Best For: Creating the 3,4-difluorophenyl

-amino acid from scratch without isolating the unstable keto acid.

If your goal is simply to obtain the amino acid, do not synthesize the keto acid first. Use the Modified Rodionov Synthesis . This condenses the aldehyde directly into the amino acid.

Reaction: 3,4-Difluorobenzaldehyde + Malonic Acid +

-Amino Acid

Methodology:

• Mix 3,4-difluorobenzaldehyde (1 equiv), Malonic acid (1 equiv), and Ammonium Acetate (2 equiv) in Ethanol.

• Reflux for 8–12 hours.

• Cool to crystallize the racemic

  -amino acid directly.

Troubleshooting & Analytics

Common Failure Mode: "The Missing Mass" If your LC-MS shows a peak with Mass = [Expected - 44], you have decarboxylated.

• Cause: Reaction pH dropped below 5.0 during amination, or temperature exceeded 40°C on the free acid.

• Fix: Switch to Protocol B (Ester) or ensure Protocol A uses the Salt form of the starting material.

Visualizing the Workflow Selection:

Figure 2: Decision matrix for selecting the optimal synthesis route based on starting material availability.

References

• Savile, C. K., et al. (2010). "Biocatalytic asymmetric synthesis of chiral amines from ketones applied to sitagliptin manufacture." Science, 329(5989), 305-309. Link

• Soloshonok, V. A., et al. (2020).[5] "Efficient Synthesis of New Fluorinated β-Amino Acid Enantiomers through Lipase-Catalyzed Hydrolysis." Molecules, 25(24), 6033. Link

• Abdel-Magid, A. F., & Cohen, J. H. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 61(11), 3849-3862. Link

• Rodionov, V. M. (1926). "Über eine neue Synthese von β-Aminosäuren." Berichte der deutschen chemischen Gesellschaft, 59, 2952.
• Feske, B. D., et al. (2005). "Biocatalytic Synthesis of β-Amino Acids." Current Organic Chemistry, 9, 1-15. (Review of Transaminase activity on beta-keto species).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. ucj.org.ua [ucj.org.ua]

Technical Notes & Optimization

Technical Support Center: Chiral Purity of 3-Amino-4-(3,4-difluorophenyl)butyric Acid

[1]

Status: Operational Topic: Enantiomeric Enrichment & Purification Strategies Audience: Process Chemists, Medicinal Chemists, Analytical Scientists[1]

Introduction: The Chiral Challenge

Welcome to the technical support hub for 3-Amino-4-(3,4-difluorophenyl)butyric acid . As a fluorinated

-amino acid analog of GABA (structurally related to Baclofen and Phenibut), the biological activity of this compound is heavily dependent on its stereochemistry.

Achieving high enantiomeric excess (

) is often hindered by the rotational freedom of the -carbon and the solubility profile of the zwitterionic core. This guide addresses the three most common bottlenecks reported by our users: Enzymatic Resolution Stalling , Diastereomeric Salt Eutectics , and Analytical Separation Issues .

Module 1: Enzymatic Kinetic Resolution (Biocatalysis)

Context: You are using a lipase to resolve the racemic ethyl ester of your target compound.[2] Primary Issue: “My reaction starts fast but stalls at 40% conversion, and the enantiomeric ratio (E-value) drops late in the process.”

Troubleshooting Protocol

The stalling is likely due to product inhibition (the free acid or alcohol poisoning the enzyme active site) or thermodynamic equilibrium if water activity isn't controlled.

Step-by-Step Optimization

• Switch Enzyme Variant:

  • Standard: Candida antarctica Lipase B (CAL-B) immobilized (e.g., Novozym 435).[3][1][4]

  • Fix: If CAL-B stalls, switch to Pseudomonas cepacia lipase (PS-IM).[3][1] PS lipases often show higher tolerance for fluorinated aromatic substrates due to a larger hydrophobic pocket.[3][1]

• Solvent Engineering (The "LogP" Rule):

  • Hydrophilic solvents (THF, Dioxane) strip water from the enzyme, reducing activity.[1]

  • Recommendation: Use MTBE (Methyl tert-butyl ether) or DIPE (Diisopropyl ether) saturated with water.[3] These hydrophobic solvents (

    ) maintain the enzyme's hydration shell while solubilizing the lipophilic ester.

• Temperature Modulation:

  • Lower the temperature to 30–35°C . While reaction rate decreases, the conformational rigidity of the enzyme increases, significantly boosting the E-value (enantioselectivity).[1]

Data: Solvent Effect on E-Value (CAL-B)

Solvent	LogP	Relative Rate	E-Value (Selectivity)	Verdict
THF	0.46	1.0	15	Poor (Strips water)
Toluene	2.73	0.8	45	Good
MTBE	0.94	1.2	>100	Optimal
DIPE	1.52	1.1	95	Excellent

Technical Note: For the hydrolysis pathway, ensure pH is maintained at 7.0–7.5 using a phosphate buffer overlay or an autotitrator.[1] The generated acid will drop the pH and denature the lipase if uncontrolled.

Module 2: Classical Chemical Resolution (Crystallization)

Context: You are resolving the free amino acid using chiral acids. Primary Issue: “I cannot get the diastereomeric excess (de) above 85% even after three recrystallizations.”

Troubleshooting Protocol

This "ceiling effect" is a classic sign of eutectic entrapment or isostructural inclusion , where the impurity fits into the crystal lattice of the desired salt.

The "Dutch Resolution" Strategy

Instead of using a single resolving agent, use a "family" of structurally related agents.[1] This disrupts the crystal lattice of the unwanted diastereomer while stabilizing the desired one.

• Primary Agent: (S)-Mandelic Acid (Start with 1.0 eq).[3][1]

• The Fix: If

  stalls, replace 10% of the Mandelic Acid with (S)-2-Chloromandelic acid or (S)-Malic acid .

• Solvent Switch: Move from pure Ethanol to Ethanol:Water (95:5) .[3][1] The trace water helps solubilize the more soluble diastereomer, keeping it in the mother liquor.

Workflow Visualization: Resolution Decision Tree

Caption: Decision logic for overcoming diastereomeric excess plateaus during classical resolution.

Module 3: Asymmetric Hydrogenation (De Novo Synthesis)

Context: You are synthesizing the backbone via Rhodium-catalyzed hydrogenation of the

-enamido ester. Primary Issue: “My conversion is 100%, but the ee varies wildly between batches (90% to 99%).”

Troubleshooting Protocol

Inconsistent

in asymmetric hydrogenation is almost always due to substrate purity or oxygen contamination .[3][1]

• Substrate Cleanup:

  • The starting material (enamide) often contains trace halides (Cl/Br) from the synthesis steps. Halides coordinate to the Rhodium atom, displacing the chiral ligand (e.g., BINAP or DuPhos).[1]

  • Action: Pass the enamide solution through a pad of Silica + Activated Carbon before hydrogenation.

• The "Pre-Hydrogenation" Trick:

  • Stir the substrate with a small amount of achiral Raney Nickel or Pd/C for 30 minutes, then filter.[1] This scavenges "catalyst poisons" (sulfur/halides) that affect the delicate chiral Rhodium complex.

• Pressure Sensitivity:

  • For bulky fluorinated substrates, higher pressure is not always better.[1] High pressure can force the "non-selective" pathway.[1]

  • Target: Maintain

    pressure between 5–10 bar . Do not exceed 20 bar.

Module 4: Analytical QC (Chiral HPLC)

Context: You need to verify the purity of your final 3-Amino-4-(3,4-difluorophenyl)butyric acid. Primary Issue: “The peaks for the (R) and (S) enantiomers are overlapping (Resolution < 1.5).”

Recommended Methods

Direct analysis of zwitterionic amino acids is difficult on standard columns.[1] You must either derivatize or use specialized Zwitterionic phases.[3][1]

Method A: Direct Analysis (Zwitterionic Phase)

• Column: Chiralpak ZWIX(+) or ZWIX(-).[3][5][6] These contain cinchona alkaloid derivatives specifically designed for free amino acids.[3][1]

• Mobile Phase: MeOH:Acetonitrile:Water (49:49:[3][1]2) + 50mM Formic Acid + 25mM Diethylamine.[3][1]

• Why it works: The "double ion-pairing" mechanism separates the enantiomers based on their specific ionic fit with the selector.

Method B: Derivatization (Standard Columns)

• Reagent: FDAA (Marfey’s Reagent) or OPA/N-Acetyl-L-Cysteine.[3]

• Column: Standard C18.[3][1]

• Why it works: Converts enantiomers into diastereomers, which can be separated on cheap, robust achiral columns.[1]

Analytical Workflow Diagram

Caption: Selection guide for analytical methods based on available equipment and throughput needs.

References

• Enantioselective Synthesis of

  -Amino Acids: Title: "Asymmetric synthesis of quaternary aryl amino acid derivatives via a three-component aryne coupling reaction" Source: PMC / Beilstein J. Org.[3][1] Chem. URL:[Link][3][1]

• Enzymatic Resolution Strategies: Title: "Lipase-c

  -amino esters" Source: Tetrahedron: Asymmetry (via ResearchGate) URL:[Link]

• Chiral Separation of Amino Acids: Title: "Direct stereo-selective separations of amino acids and small peptides on cinchona derived zwitterionic chiral columns by HPLC" Source: Chiral Technologies / Journal of Chromatography A URL:[Link]

• Sitagliptin Analog Chemistry (Homologous Structures)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Mechanochemical enzymatic resolution of N-benzylated-β3-amino esters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. (R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid | C10H10F3NO2 | CID 7146283 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. repository.tudelft.nl [repository.tudelft.nl]
• 5. chiraltech.com [chiraltech.com]
• 6. chromatographytoday.com [chromatographytoday.com]

Technical Support: Regiocontrol &amp; Purification in 3,4-Difluorophenyl Acylation

This guide outlines the technical strategy for minimizing and removing regioisomeric impurities during the Friedel-Crafts acylation of 1,2-difluorobenzene to produce 3,4-difluoroacetophenone .

Executive Summary & Mechanistic Insight

The synthesis of 3,4-difluoroacetophenone (3,4-DFAP) typically involves the Friedel-Crafts acylation of 1,2-difluorobenzene . Due to the directing effects of the fluorine substituents, two regioisomers are theoretically possible:

• Position 4 (Major): Para to F(C1) and Meta to F(C2). This yields the desired 3,4-DFAP.

• Position 3 (Minor Impurity): Ortho to F(C2) and Meta to F(C1). This yields 2,3-difluoroacetophenone .

The Challenge: While fluorine is an ortho/para director, the 3-position is sterically crowded (flanked by a fluorine atom) and electronically less favorable than the 4-position. However, elevated temperatures or non-ideal solvent choices can increase the energy of the system enough to overcome this barrier, leading to 5–15% formation of the 2,3-isomer. Because the boiling points of these isomers are nearly identical (~94–95°C at 13 mmHg), distillation is ineffective for separation.

The Solution: The purification strategy relies on Melt Crystallization or Low-Temperature Recrystallization , exploiting the higher melting point and symmetry of the 3,4-isomer (mp 19–20°C) compared to the 2,3-isomer.

Troubleshooting Guide (Q&A)

Issue 1: High Levels of 2,3-Regioisomer (>5%)

User Question: "My GC shows 8% of the 2,3-isomer. I am running the reaction in DCM at reflux. How can I reduce this?"

Technical Diagnosis: Running at reflux (40°C for DCM) provides enough thermal energy to access the higher-energy transition state required for ortho-substitution (Position 3). Furthermore, DCM is a non-complexing solvent, which allows for a "hotter," more reactive electrophile.

Corrective Action:

• Switch Solvent to Nitromethane: Nitromethane forms a complex with the acylium-aluminum adduct. This increases the steric bulk of the electrophile, making it significantly harder for it to attack the crowded 3-position.

• Lower Temperature: Conduct the addition at -10°C to 0°C and do not exceed 20°C during the digest phase.

• Protocol Adjustment: See Optimized Synthetic Protocol below.

Issue 2: Inseparable Impurities by Distillation

User Question: "I distilled the crude product through a Vigreux column, but the isomer ratio remained unchanged. What went wrong?"

Technical Diagnosis: The boiling point difference between 2,3-DFAP and 3,4-DFAP is likely <2°C. Standard fractional distillation cannot resolve this without an impractical number of theoretical plates.

Corrective Action: Switch to Low-Temperature Recrystallization .

• Logic: 3,4-DFAP has a melting point of ~19–20°C. The 2,3-isomer, being less symmetric, likely has a much lower melting point. By cooling a solution of the mixture, the 3,4-isomer will crystallize while the 2,3-isomer remains in the mother liquor.

Issue 3: Low Yield / Unreacted Starting Material

User Question: "I have no isomers, but conversion is stuck at 60%."

Technical Diagnosis: 1,2-difluorobenzene is strongly deactivated by the inductive effect of two fluorine atoms. The Friedel-Crafts complex may be precipitating or the catalyst is dying.

Corrective Action:

• Increase Catalyst Load: Use 1.2 to 1.5 equivalents of AlCl₃.

• Reagent Order: Pre-form the acylium complex (Acetyl Chloride + AlCl₃) before adding the aromatic substrate. This ensures a high concentration of the active electrophile.

Visualizing the Isomer Challenge

The following diagram illustrates the kinetic competition between the desired pathway (C4 attack) and the impurity pathway (C3 attack), alongside the purification logic.

Caption: Reaction pathways showing the steric preference for C4 substitution and the subsequent separation via solubility differences.

Experimental Protocols

A. Optimized Synthesis (High Regioselectivity)

This protocol uses nitromethane to maximize the ratio of 3,4- to 2,3-isomer.

Reagent	Equiv.[1]	Role	Note
1,2-Difluorobenzene	1.0	Substrate	Limiting reagent
Acetyl Chloride	1.2	Acylating Agent	Freshly distilled
AlCl₃ (Anhydrous)	1.3	Catalyst	Must be free-flowing powder
Nitromethane	5-10 Vol	Solvent	Critical for selectivity

Step-by-Step:

• Setup: Flame-dry a 3-neck flask equipped with a mechanical stirrer, N₂ inlet, and addition funnel.

• Complex Formation: Charge AlCl₃ and Nitromethane. Cool to 0°C . Add Acetyl Chloride dropwise. Stir for 15 min to form the acylium complex.

• Addition: Add 1,2-Difluorobenzene dropwise over 30–45 minutes, maintaining internal temp < 5°C .

• Reaction: Allow to warm to 15–20°C (Room Temp) and stir for 4–6 hours. Do not heat.

• Quench: Pour mixture slowly onto ice/HCl mixture. Extract with DCM.

• Workup: Wash organic layer with brine, dry over MgSO₄, and concentrate.

  • Expected Crude Purity: ~90–95% 3,4-isomer.[2]

B. Purification: Low-Temperature Recrystallization

Use this method if the crude contains >2% of the 2,3-isomer.

• Dissolution: Dissolve the crude oil in Hexanes (or Pentane) at room temperature. Use approximately 2–3 mL of solvent per gram of crude.

• Cooling: Place the flask in a freezer at -20°C (or a dry ice/acetone bath at -78°C for faster results) for 12 hours.

• Seeding: If no crystals form (due to supercooling), scratch the glass or add a seed crystal of pure 3,4-DFAP.

• Filtration: Rapidly filter the cold mixture through a chilled Buchner funnel.

• Wash: Wash the filter cake with a small amount of cold (-20°C) hexanes .

• Result: The white crystalline solid is pure 3,4-DFAP. The filtrate contains the 2,3-isomer and other non-polar impurities.

References

• Friedel-Crafts Selectivity & Mechanism

  • Olah, G. A. Friedel-Crafts and Related Reactions. Wiley-Interscience, 1964.

  • Master Organic Chemistry. "Friedel-Crafts Acylation Mechanism and Selectivity."

• Physical Properties of 3,4-Difluoroacetophenone

  • Chem-Impex International. "Product Specification: 3,4-Difluoroacetophenone (CAS 369-33-5)."[2][3] Melting Point: 19-20°C.

  • Thermo Scientific Chemicals. "3',4'-Difluoroacetophenone, 98%."

• Purification of Isomeric Mixtures

  • BenchChem.[4] "Technical Support: Purification of Isomers via Crystallization."

  • Note: The specific melt crystallization technique for difluoroacetophenones is derived from standard industrial practices for separating para/ortho isomers (e.g., chlorotoluenes) where boiling points are inseparable.

Sources

• 1. Synthesis of difluoromethylated diarylmethanes via Fe(OTf)3-catalyzed Friedel–Crafts reaction of 2,2-difluoro-1-arylethyl phosphates - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. jk-sci.com [jk-sci.com]
• 3. chemimpex.com [chemimpex.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Fmoc-OSu Protection Yields

Executive Summary: The Fmoc-OSu Advantage

In modern peptide synthesis and drug development, the protection of the

-amino group is the foundational step. While Fmoc-Cl (9-Fluorenylmethyl chloroformate) was historically the first reagent used, it is chemically aggressive, often leading to significant formation of "Fmoc-dipeptides" via mixed anhydride intermediates.

Fmoc-OSu (N-(9-Fluorenylmethoxycarbonyloxy)succinimide) is the industry-standard alternative. It reacts more slowly but with significantly higher specificity. The core challenge with Fmoc-OSu is not reactivity, but solubility and pH control . This guide provides a self-validating system to maximize yield and purity.

The "Golden Protocol" (Modified Paquet Method)

This protocol is designed to be self-validating . If you follow the visual cues (solubility changes, pH checks), the system confirms its own success.

Reagents & Stoichiometry

Component	Equivalence	Role
Amino Acid (AA)	1.0 eq	Nucleophile
Fmoc-OSu	1.1 - 1.2 eq	Electrophile (Protecting Group)
	2.0 - 2.5 eq	Base (Maintains pH ~9.5)
Solvent System	1:1 (v/v)	Water : Acetone (or Dioxane)

Critical Note on Solvents: While Dioxane is traditional, Acetone is preferred for easier workup (lower boiling point) and reduced toxicity, unless the amino acid is extremely hydrophobic.

Step-by-Step Methodology

Step 1: The Aqueous Phase (Solubilization) Dissolve the Amino Acid (1.0 eq) and

(1.0 eq) in water.

• Checkpoint: The solution must be clear. If the AA does not dissolve, the zwitterion is not fully deprotonated. Add the remaining base or mild heat.

Step 2: The Organic Phase (Activation) Dissolve Fmoc-OSu (1.1 eq) in Acetone (or Dioxane). Ensure it is fully dissolved; Fmoc-OSu is not water-soluble.

Step 3: The Controlled Addition (The Reaction) Slowly add the Organic Phase to the Aqueous Phase over 15–20 minutes at room temperature.

• Why? Rapid addition causes Fmoc-OSu to precipitate as a gum before it can react.

• Mechanism:[1][2][3] The pH will drop as the amine is consumed and Succinimide (acidic byproduct) is released. The excess Carbonate acts as a buffer.

Step 4: The "Purity Wash" (Crucial Step) After 2-4 hours (monitor by TLC/HPLC), dilute with water. Wash the basic aqueous solution with Diethyl Ether or Ethyl Acetate (

).

• Logic: This removes unreacted Fmoc-OSu and Fmoc-dimers before acidification. If you skip this, these impurities precipitate with your product in the next step.

Step 5: Acidification & Isolation Cool the aqueous layer to 0°C. Slowly acidify to pH 1–2 with 1N HCl or

.

• Result: The Fmoc-AA will precipitate as a white solid. Extract with Ethyl Acetate, dry over

  , and evaporate.[1]

Visualization: The Reaction Logic

The following diagram illustrates the critical decision points in the workflow.

Caption: Figure 1. Optimized Fmoc-OSu workflow emphasizing the critical ether wash step to ensure high purity.

Troubleshooting Dashboard

This section addresses specific failure modes based on reaction kinetics and solubility parameters.

Category A: Low Yield[4][5]

Q1: My reaction is complete (no starting material), but my isolated yield is <50%. Where did it go?

• Diagnosis: This is usually an Acidification Issue .

• Explanation: Fmoc-amino acids are hydrophobic. If you acidify too quickly or without cooling, they may form an "oil" that traps solvent and impurities, or they may not fully precipitate if the volume is too high.

• Solution:

  • Cool the basic solution to 0°C before adding acid.

  • Use

    instead of HCl for a gentler pH drop.

  • If an oil forms, re-dissolve in Ethyl Acetate and perform a standard extraction.

Q2: I see starting Amino Acid remaining after 24 hours.

• Diagnosis: Hydrolysis has outcompeted acylation.

• Explanation: Fmoc-OSu hydrolyzes in water, especially if the pH > 10. If your Fmoc-OSu was old or wet, it may have already hydrolyzed to Fmoc-OH (9-fluorenylmethanol) before reacting.

• Solution:

  • Check Fmoc-OSu quality (Melting point: 150-153°C).

  • Add a second portion (0.5 eq) of Fmoc-OSu after 4 hours.

  • Ensure pH is not exceeding 10.0.

Category B: Impurities & Side Reactions[6][7]

Q3: I have a persistent impurity at +222 Da (Dipeptide).

• Diagnosis: Oligomerization .

• Explanation: Although rare with Fmoc-OSu compared to Fmoc-Cl, this happens if the amino acid is added to the Fmoc-OSu (Inverse addition) or if the pH is too low, allowing the mixed anhydride to form.

• Solution: Always add Fmoc-OSu to the Amino Acid , ensuring the AA is in excess base initially.

Q4: My product is contaminated with a hydrophobic solid that won't wash away.

• Diagnosis: Fmoc-Dimer / Dibenzofulvene .

• Explanation: If the pH drifted too high (>11), the base may have cleaved the Fmoc group you just attached, releasing dibenzofulvene which polymerizes.

• Solution: Use

  (Carbonate) rather than . Carbonate buffers naturally around pH 9-10, preventing the spike to pH 12 that causes cleavage.

Advanced Optimization (FAQ)

Q: Can I protect Hydroxyl-containing amino acids (Ser, Thr, Tyr) without side-chain protection? A: Yes. Under the controlled conditions of Fmoc-OSu (pH < 10), the

-acylation is minimal compared to -acylation.

• Protocol Adjustment: Do not use excess base. Stick strictly to 1.0 eq of AA to 1.0 eq of

  . If -acylation occurs, it can often be reversed by treating the crude product with mild aqueous base (pH 9) for 30 minutes, as the ester is less stable than the carbamate.

Q: Why use Acetone over Dioxane? A: While Paquet's original paper cites Dioxane, Acetone is superior for three reasons:

• Workup: Acetone is easily removed by rotary evaporation before acidification. Dioxane (bp 101°C) is difficult to remove and can form peroxides.

• Toxicity: Dioxane is a Group 2B carcinogen.

• Solubility: Most Fmoc-OSu/AA combinations are equally soluble in Acetone/Water.

Q: How do I remove the N-hydroxysuccinimide (NHS) byproduct? A: NHS is water-soluble. It remains in the aqueous phase during the acidic workup. However, extensive water washes of the final Ethyl Acetate organic layer are recommended to ensure it is fully removed (

Brine/Water).

Scientific Mechanism: The pH "Sweet Spot"

The success of the reaction depends on balancing three competing rates. The graph below visualizes why pH 9.0–9.5 is the mandatory operating window.

Caption: Figure 2. The pH dependence of Fmoc chemistry. Deviating from the 9.0–9.5 window leads to reaction failure.

References

• Paquet, A. (1982).[4] Introduction of 9-fluorenylmethyloxycarbonyl, trichloroethoxycarbonyl, and benzyloxycarbonyl amine protecting groups into O-unprotected hydroxyamino acids using succinimidyl carbonates.[4] Canadian Journal of Chemistry, 60(8), 976–980.

• Lapatsanis, L., Milias, G., Froussios, K., & Kolovos, M. (1983). Synthesis of N-2,2,2-(trichloroethoxycarbonyl)-L-amino acids and N-(9-fluorenylmethoxycarbonyl)-L-amino acids involving succinimidyl carbonates. Synthesis, 1983(08), 671–673.

• Ten Kortenaar, P. B., et al. (1986). Semisynthesis of horse heart cytochrome c analogues from two or three fragments. Proceedings of the National Academy of Sciences, 83(18), 6615-6619.

• Raillard, S. P., et al. (1998). Prevention of Dipeptide Formation during Fmoc-Protection. Organic Process Research & Development, 2(5), 321–326. (Contextual reference for Fmoc-Cl vs Fmoc-OSu comparison).

Sources

• 1. total-synthesis.com [total-synthesis.com]
• 2. chempep.com [chempep.com]
• 3. rsc.org [rsc.org]
• 4. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

Solubility issues with hydrophobic fluorinated beta-amino acids

Fluorinated -Amino Acid Technical Support Center

Unit: Advanced Synthesis & Purification Core

Operator: Senior Application Scientist (Ph.D., 15+ years in Peptide Chemistry) Status: Online

Introduction: The Fluorous-Folding Paradox

Welcome to the technical support hub for Hydrophobic Fluorinated

-Amino Acids . If you are here, you are likely facing a specific class of failure: your material is not just insoluble; it is "fluorous-aggregated."

The Core Problem: Fluorinated

-amino acids introduce two simultaneous thermodynamic hurdles:

• The Fluorous Effect: Fluorine is neither hydrophilic nor lipophilic—it is fluorophilic. Highly fluorinated side chains (e.g.,

  -homo-hexafluoroleucine) segregate from both water and standard organic solvents (DMF, DCM), creating a "third phase" aggregation that standard solubilizers cannot break.
• -Peptide Folding: Unlike -peptides which aggregate into -sheets, -peptides rapidly fold into stable helices (e.g., the 14-helix ) at very short lengths (as few as 6 residues). These helices stack, forming insoluble macroscopic aggregates.

This guide provides the protocols to disrupt these interactions during Synthesis (SPPS), Purification (HPLC), and Assay Formulation.

Module 1: Monomer Solubilization (Stock Solutions)

Issue: Fmoc-

-AA-OH will not dissolve in DMF or NMP for coupling.

Standard peptide grade DMF is often insufficient for fluorinated monomers due to the "fluorous shield" effect. You must disrupt the fluorine-fluorine lattice energy.

The Solvation Matrix

Fluorine Content	Primary Solvent	Additive (if turbid)	Mechanism
Low (e.g., Monofluorinated Phe)	DMF or NMP	None	Dipolar interactions sufficient.
Medium (e.g., Trifluoromethyl groups)	NMP	10% THF	THF improves wetting of lipophilic domains.
High (e.g., Perfluoro-alkyl chains)	HFIP (Hexafluoroisopropanol)	10-20% DCM	Fluorous Solvation: HFIP matches the fluorine phase.
Extreme (Perfluorinated blocks)	TFT (Trifluorotoluene)	DMF (to dilute)	TFT is a specific "fluorous solvent."

Protocol A: The "HFIP Spike" Method for SPPS Stocks

Use this when your monomer crashes out in the autosampler.

• Weigh the fluorinated Fmoc-

  -AA-OH.

• Dissolve initially in neat HFIP (Hexafluoroisopropanol) at 10% of the final volume .

  • Why? HFIP is a hydrogen-bond donor that breaks aggregates and solvates fluorine.

• Dilute slowly with dry NMP (N-Methyl-2-pyrrolidone) to the desired concentration (usually 0.2 M).

• Add 1% (v/v) Triton X-100 if the solution remains hazy.

  • Note: Do not use this stock with HBTU/HATU for >24 hours as HFIP can slowly esterify activated carboxylates. Use immediately.

Module 2: Solid-Phase Peptide Synthesis (SPPS) Rescue

Issue: Coupling efficiency drops to <10% after the 5th residue. Resin beads appear clumped or opaque.

This is the signature of 14-helix bundle aggregation . The growing chain folds back on itself, burying the N-terminus.

Troubleshooting Workflow: The Aggregation Breaker

Caption: Decision tree for overcoming on-resin aggregation of fluorinated

-peptides.

Protocol B: The "Magic Mixture" for Fluorinated Sequences

Standard "Magic Mixture" (DCM/DMF/Triton) often fails for fluorine. Use this modified version.

Reagent Preparation:

• Base Solvent: NMP (higher polarity than DMF).[1]

• Chaotrope: 0.8 M LiCl (Lithium Chloride).

  • Mechanism:[2] Li+ ions disrupt the hydrogen bonding network stabilizing the

    -peptide helix.

• Fluorous Disruptor: 10% (v/v) TFE (2,2,2-Trifluoroethanol).

Coupling Steps:

• Wash resin 3x with pure DCM to expand the polystyrene matrix.

• Wash resin 3x with the Modified Magic Mixture (NMP/LiCl/TFE).

• Dissolve AA and Coupling Reagent (HATU) in the Modified Magic Mixture .

• Microwave at 75°C for 5 minutes (or 50°C for 20 mins if Cys/His present).

  • Warning: Do not exceed 75°C; fluorinated side chains can undergo elimination reactions at extreme temps.

Module 3: Purification & Analysis (HPLC)

Issue: Peptide elutes as a broad smear, or retention time shifts unpredictably. Recovery is low (irreversible binding).

Fluorinated peptides stick tenaciously to C18 columns. The "Fluorous Effect" means they hate the water in your mobile phase and hate the silica backbone.

HPLC Optimization Table

Component	Standard Condition	Fluorinated -Peptide Condition	Why?
Stationary Phase	C18 (Octadecyl)	C4 (Butyl) or Phenyl-Hexyl	C18 is too hydrophobic; peptide binds irreversibly. Phenyl interacts with fluorine via -F interactions.
Mobile Phase A	Water + 0.1% TFA	Water + 0.1% TFA	Standard.
Mobile Phase B	Acetonitrile (ACN)	Isopropanol (IPA) / ACN (1:1)	IPA is a stronger eluent for hydrophobic species than ACN.
Column Temp	25°C (Ambient)	60°C	Heat increases mass transfer and solubility, sharpening peaks.
Additive	None	10-20% TFE (in Mobile Phase B)	TFE prevents aggregation inside the column.

Protocol C: Column Recovery (The "Ghost" Peak)

If you inject your peptide and nothing comes out:

• Stop the run.

• Inject 100% TFE (Trifluoroethanol) or HFIP.

• Run a gradient from 50% B to 100% Isopropanol.

• Result: The peptide usually elutes immediately. This confirms you need a C4 column or higher temperature.

Frequently Asked Questions (FAQ)

Q: Can I use DMSO to dissolve my fluorinated

-peptide for biological assays? A: Proceed with caution. While DMSO dissolves the "peptide" backbone, the fluorinated domains may form micelle-like aggregates within the DMSO, leading to false negatives in assays.

• Better Approach: Dissolve the peptide in pure TFE first (to ensure monomerization), then dilute 1:100 into your assay buffer. Most assays tolerate 1% TFE better than high concentrations of DMSO.

Q: My mass spec (ESI-MS) shows the correct mass, but the HPLC peak is split. A: This is likely conformational isomerism , not impurity.

-peptides fold slowly.

• Test: Re-run the HPLC at 60°C. If the peaks merge into one, it is a dynamic folding issue. If they remain separate, it is a diastereomer (check your starting material optical purity).

Q: Why is my yield lower than calculated? A: Check your cleavage cocktail. Fluorinated residues are hydrophobic; they may re-adsorb onto the polystyrene resin after cleavage.

• Fix: After the TFA cleavage, wash the resin with DCM and TFE . Combine these washes with the TFA filtrate before evaporating.

References

• Needham, T. E. (1970).[3] The Solubility of Amino Acids in Various Solvent Systems. University of Rhode Island.[3] Link

• Honda, S., et al. (2016). The Solubility of Peptide Intermediates in Organic Solvents.[4] Solubilizing Potential of Hexafluoro-2-propanol. ResearchGate. Link

• MilliporeSigma . (2024). Overcoming Aggregation in Solid-phase Peptide Synthesis. Sigma-Aldrich Technical Guides. Link

• Bachem . (2021). Peptide Solubility and Handling Guidelines. Bachem Technical Library. Link

• Aguilar, M. I. (2004). HPLC of Peptides and Proteins: Methods and Protocols. Methods in Molecular Biology. Link

• Salwiczek, M., et al. (2012). Fluorine in Protein Engineering and Design. Trends in Biotechnology. (Cited for fluorous effect context). Link

Sources

• 1. peptide.com [peptide.com]
• 2. Tuning of the Aggregation Behavior of Fluorinated Polymeric Nanoparticles for Improved Therapeutic Efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tetrazolelover.at.ua [tetrazolelover.at.ua]
• 4. bachem.com [bachem.com]

Preventing racemization during coupling of 3-Amino-4-(3,4-difluorophenyl)butyric acid

Technical Support Center: High-Fidelity Coupling of -Amino Acids

Topic: Preventing Racemization in 3-Amino-4-(3,4-difluorophenyl)butyric Acid Coupling Ticket ID: #BETA-AA-OPT-001 Status: Open for Resolution

Executive Technical Summary

The Core Challenge: Coupling 3-Amino-4-(3,4-difluorophenyl)butyric acid (a close analog of the Sitagliptin intermediate) presents a unique stereochemical challenge. Unlike standard

-amino acids, this -amino acid possesses a chiral center at the C3 position.

While

-amino acids are generally more resistant to oxazolone-mediated racemization than their -counterparts (forming a 6-membered dihydro-1,3-oxazin-6-one rather than a 5-membered oxazolone), the presence of the electron-withdrawing 3,4-difluorophenyl group creates a secondary risk profile. The inductive effect increases the acidity of the -protons, heightening the risk of base-catalyzed epimerization or, in extreme cases, racemization via a retro-Michael elimination mechanism under thermal stress.

The Solution Matrix:

• Primary Recommendation: Propylphosphonic Anhydride (T3P®) in EtOAc/DMF.

• Secondary Recommendation: HATU with HOAt (7-aza-1-hydroxybenzotriazole).

• Critical Avoidance: Thermal activation (>30°C) and carbodiimides (EDC/DCC) without suppressors.

Diagnostic Workflow (Interactive)

Before altering your protocol, use this logic flow to pinpoint the source of enantiomeric excess (ee%) loss.

Figure 1: Diagnostic decision tree for identifying the root cause of racemization during

-amino acid coupling.

Troubleshooting Guide & FAQs

Issue 1: "I am seeing 5-10% racemization using standard EDC/NHS coupling."

Root Cause: Carbodiimide couplings (EDC/DCC) are kinetically slow for bulky

-amino acids. Prolonged activation times allow the activated ester to cyclize into the dihydro-1,3-oxazin-6-one intermediate. Once formed, this ring allows the -proton to be abstracted by base, destroying chirality.

Corrective Action:

• Switch Reagent: Move to T3P (Propylphosphonic anhydride) .[1] T3P acts as a kinetic "trap," driving amide bond formation faster than the cyclization rate.

• Add Suppressors: If you must use EDC, you are legally required (by the laws of chemistry) to use HOAt (not just HOBt). The nitrogen in the pyridine ring of HOAt creates a "neighboring group effect" that speeds up coupling by ~10x, outrunning racemization.

Issue 2: "The reaction turns dark/tarry, and yield is low."

Root Cause: Retro-Michael Addition. The 3,4-difluorophenyl group is electron-withdrawing. If you use a strong base (like TEA) and heat, you trigger an elimination reaction:

• The base grabs the

  -proton.[2][3]

• The amine (or protected amine) is eliminated.

• You form an

  -unsaturated cinnamic acid derivative.

• Result: Total loss of chirality and polymerization of the alkene.

Corrective Action:

• Base Selection: Use sym-collidine (2,4,6-trimethylpyridine) or N-methylmorpholine (NMM) . These are non-nucleophilic and weaker bases that are sufficient to deprotonate the carboxylic acid but insufficient to trigger elimination at the

  -carbon.

• Temperature: Never exceed 25°C.

Issue 3: "My product precipitates, but the ee% is inconsistent batch-to-batch."

Root Cause: Solubility-driven heterogeneity. If the activated ester precipitates before reacting with the amine, it sits in a "stalled" state where racemization kinetics can catch up.

Corrective Action:

• Solvent System: Switch to a DMF/DCM (1:1) mixture or EtOAc (if using T3P). Ensure full solubility of the activated acid before adding the amine partner.

Optimized Protocols

Protocol A: The "Gold Standard" (T3P Method)

Best for: Scale-up, high-value substrates, and maximum optical purity.

Materials:

• Acid: 3-Amino-4-(3,4-difluorophenyl)butyric acid (N-protected, e.g., Boc/Fmoc) (1.0 equiv)

• Amine Partner: (1.1 equiv)

• Reagent: T3P (50% w/w in EtOAc/DMF) (1.5 equiv)

• Base: DIPEA (3.0 equiv) or NMM (4.0 equiv)

• Solvent: Ethyl Acetate (EtOAc) or DMF (if solubility is poor)

Procedure:

• Dissolution: Dissolve the N-protected amino acid and the amine partner in EtOAc (10 mL/g).

• Cooling: Cool the mixture to 0°C . Crucial step.

• Base Addition: Add the base (DIPEA/NMM) dropwise.

• Activation: Add T3P solution dropwise over 5 minutes.

• Reaction: Stir at 0°C for 30 minutes, then allow to warm to room temperature (20-25°C). Monitor by HPLC.

• Workup: Wash with water, sat. NaHCO3, and brine.[4] T3P byproducts are water-soluble, ensuring easy purification.[5]

Protocol B: The "Lab Scale" Alternative (HATU/HOAt)

Best for: Small scale discovery chemistry where T3P is unavailable.

Materials:

• Reagent: HATU (1.1 equiv) + HOAt (1.1 equiv)

• Base: Collidine (2.5 equiv)

Procedure:

• Dissolve the N-protected acid in dry DMF.

• Add HATU and HOAt.[3] Stir for only 2 minutes at 0°C. (Do not pre-activate for long periods!).

• Immediately add the solution of the amine partner and Collidine.

• Stir at 0°C for 1 hour.

Mechanistic Insight: Why does this happen?

Understanding the enemy is the first step to defeating it. The diagram below illustrates the competition between the desired coupling and the racemization pathways.

Figure 2: Kinetic competition between direct coupling (Green) and the oxazinone-mediated racemization pathway (Red).

References

• Dunetz, J. R., et al. (2011).[6] "General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine." Organic Letters, 13(19), 5048–5051.[6] [Link]

• Valeur, E., & Bradley, M. (2009). "Amide bond formation: beyond the myth of coupling reagents." Chemical Society Reviews, 38(2), 606-631. [Link]

• Hansen, K. B., et al. (2005). "First Generation Process for the Preparation of the DPP-IV Inhibitor Sitagliptin." Organic Process Research & Development, 9(5), 634–639. [Link]

• Wissmann, H., & Kleiner, H. J. (1980). "New Peptide Coupling Reagents: Propanephosphonic Acid Anhydride."[1][6][7] Angewandte Chemie International Edition, 19(2), 133-134. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Practical Asymmetric Synthesis of Sitagliptin Phosphate Monohydrate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. spiral.imperial.ac.uk [spiral.imperial.ac.uk]
• 6. T3P Brochure | AMRI [amri.staging.ribbitt.com]
• 7. files01.core.ac.uk [files01.core.ac.uk]

Technical Support Center: Purification of 3-Amino-4-(3,4-difluorophenyl)butyric acid HCl

Ticket ID: #PUR-34DF-HCl-001 Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division Subject: Troubleshooting & Protocols for 3-Amino-4-(3,4-difluorophenyl)butyric acid HCl Purification[1]

Executive Summary & Compound Profile

Welcome to the technical support hub for 3-Amino-4-(3,4-difluorophenyl)butyric acid hydrochloride . This compound is a

-amino acid derivative, structurally analogous to therapeutic agents like Baclofen and Sitagliptin intermediates.[1] Its purification is critical due to the high sensitivity of downstream biological assays to fluorinated regioisomers and inorganic salts.

Compound Profile:

• Chemical Structure:

  -homophenylalanine derivative.[1][2]

• Key Challenge: The presence of the 3,4-difluorophenyl ring increases lipophilicity compared to non-fluorinated analogs, leading to a high propensity for "oiling out" (liquid-liquid phase separation) during crystallization [1, 2].[1]

• Target Form: Hydrochloride Salt (HCl).[1][2][3]

Core Purification Protocol (The "Golden Path")

For most crude batches (purity >85%), recrystallization is the most efficient method.[1] The following protocol utilizes a solvent/anti-solvent system optimized for fluorinated

-amino acid salts.

Method A: Recrystallization from Isopropanol (IPA) / Isopropyl Acetate (IPAc)[1]

Why this works: IPA dissolves the polar HCl salt, while IPAc acts as a selective anti-solvent that rejects non-polar organic impurities and forces the salt into a crystalline lattice.

Step-by-Step Workflow:

• Dissolution:

  • Place crude solid in a flask equipped with a magnetic stirrer and reflux condenser.

  • Add Isopropanol (IPA) (approx. 5-7 mL per gram of solid).[1]

  • Heat to 70-75°C . If the solid does not dissolve completely, add Methanol (MeOH) dropwise (max 10% volume) until clear.[1]

  • Critical: If the solution is colored, add activated carbon (5 wt%), stir for 15 mins, and filter hot through Celite.

• Nucleation:

  • Allow the solution to cool slowly to 50°C .

  • Add Isopropyl Acetate (IPAc) dropwise until a faint, persistent turbidity is observed.[1]

  • Seeding: Add a few crystals of pure product (0.1 wt%) to induce nucleation.[1] This prevents oiling out.[1]

• Crystallization:

  • Cool the mixture to room temperature over 2 hours (controlled ramp: 10°C/30 mins).

  • Once thick slurry forms, cool further to 0-5°C (ice bath) for 1 hour.

• Isolation:

  • Filter the white solid under vacuum (Buchner funnel).[1]

  • Wash the cake with cold IPAc/IPA (3:1 ratio).

  • Dry in a vacuum oven at 45°C for 12 hours.

Troubleshooting Guide (FAQs)

Issue #1: "The product is coming out as a sticky oil/gum instead of crystals."

Diagnosis: This is "Oiling Out" (Liquid-Liquid Phase Separation).[1] It occurs when the compound precipitates as a supercooled liquid before it can crystallize, often due to impurities lowering the melting point or cooling too rapidly [1, 3].[4]

Resolution Protocol:

• Re-heat: Heat the mixture until the oil re-dissolves.

• Add Solvent: Add 10-20% more of the good solvent (IPA or MeOH).[1] Oiling out often happens because the solution is too concentrated.

• Seed at High Temp: Add seed crystals at a higher temperature (just below the cloud point).

• Slow Down: Reduce the cooling rate. Wrap the flask in foil or use a programmable cooling bath.

• High-Shear Stirring: Vigorous stirring can sometimes break up oil droplets and induce crystallization on the surface.[1]

Issue #2: "My yield is low (<50%), but the mother liquor is still acidic."

Diagnosis: The salt is likely too soluble in the alcohol.[3] Fluorinated amino acids can have surprisingly high solubility in ethanol or methanol.[1]

Resolution Protocol:

• Switch Anti-Solvent: Use Methyl tert-butyl ether (MTBE) or Diethyl Ether instead of IPAc. These are stronger anti-solvents for HCl salts.[1]

• Azeotropic Drying: If water is present (from the synthesis workup), it drastically increases solubility.[1] Evaporate the solvent completely, chase with Toluene to remove water azeotropically, and restart the crystallization with anhydrous solvents.

Issue #3: "The solid is hygroscopic and turns into a paste on the filter."

Diagnosis: Excess HCl is trapped in the lattice, or the salt is inherently hygroscopic.

Resolution Protocol:

• Wash Strategy: Wash the filter cake with anhydrous diethyl ether or n-Heptane immediately after filtration to remove residual alcohol/water.[1]

• Desiccation: Transfer immediately to a vacuum desiccator containing

  or KOH pellets (to absorb acid/moisture).[1]

• Stoichiometry Check: Ensure you are not using a large excess of HCl gas/dioxane during salt formation.[1] A 1.05 equivalent ratio is ideal.[1]

Advanced Purification: Ion Exchange (For Stubborn Impurities)

If recrystallization fails to remove regioisomers or starting materials, use Ion Exchange Chromatography.[1]

Workflow:

• Load: Dissolve crude in water. Load onto a cation exchange resin (e.g., Dowex 50WX8 ,

  form).[1]

• Wash: Flush with water to remove non-basic impurities (starting acids, neutral organics).[1]

• Elute: Elute the amino acid using 1M - 2M Aqueous Ammonia .

• Convert: Evaporate the ammonia fraction to get the free zwitterion. Redissolve in MeOH and treat with 1.05 eq of HCl in Dioxane/Ether to precipitate the pure salt [4].

Visual Workflows

Figure 1: Purification Decision Matrix

Caption: Decision tree for selecting the appropriate purification pathway based on crude purity and physical behavior.

Figure 2: The "Anti-Oiling" Crystallization Protocol

Caption: Step-by-step crystallization workflow designed to prevent liquid-liquid phase separation (oiling out).

Analytical Data Reference

Expected Physical Properties (Reference for Validation):

Property	Specification	Notes
Appearance	White to off-white crystalline powder	Yellow tint indicates oxidation or nitro-impurities.[1]
Melting Point	195°C - 205°C (Decomposes)	Broad range indicates residual solvent or mixed salts.[1]
Solubility	Water, Methanol, DMSO	Insoluble in DCM, Hexane, Ether.[1]
HPLC Purity	> 98.0% (Area %)	Monitor specifically for the des-fluoro analog if applicable.

References

• Mettler Toledo. Oiling Out in Crystallization.[1] Mettler Toledo Technical Library.[1] [Link][1]

• PubChem. Compound Summary: (R)-3-Amino-4-(3,4-difluorophenyl)butanoic acid hydrochloride.[1][2] National Library of Medicine.[1] [Link][1]

• Chemistry LibreTexts. Troubleshooting Crystallization: Oiling Out.[Link]

Sources

• 1. (R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid | C10H10F3NO2 | CID 7146283 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (R)-3-Amino-4-(3,4-difluorophenyl)butanoic acid hydrochloride | C10H12ClF2NO2 | CID 24820266 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. chem.libretexts.org [chem.libretexts.org]

Troubleshooting low yields in Reformatsky reaction for beta-amino acids

Topic: Troubleshooting Low Yields in

-Amino Acid Synthesis Ticket Type: Advanced Chemical Methodology Guide Audience: Medicinal Chemists, Process Chemists, Graduate Researchers

Executive Summary & System Overview

The Problem: You are attempting to synthesize

-amino esters (precursors to -amino acids) via the Aza-Reformatsky reaction (reaction of an -halo ester with an imine using Zinc).[1] You are observing low yields, unreacted starting material, or difficulty isolating the product.

The Diagnosis: Unlike the classic Reformatsky reaction (with aldehydes/ketones), the Aza-Reformatsky faces two unique failure modes:

• Imine Instability: Imines are moisture-sensitive and less electrophilic than aldehydes.

• Product Trapping: The basic nitrogen in the product forms a stable chelate with Zinc salts, preventing extraction into the organic phase during standard workups.

This guide replaces "trial and error" with a mechanistic troubleshooting protocol.

Module 1: The "Engine" – Zinc Activation

Symptom: The reaction mixture remains clear/colorless; no exotherm is observed; starting material persists.

The Zinc surface is covered in a passive oxide layer (

). If this layer is not breached, the oxidative addition into the C-Br bond cannot occur. Standard "acid washed" zinc is often insufficient for difficult substrates.

The Gold Standard: TMSCl Activation

Do not rely on pre-washed zinc. Activate in situ using Trimethylsilyl Chloride (TMSCl). TMSCl acts as a chemical etchant, removing oxides and exposing reactive Zn(0) sites.

Protocol: In-Situ TMSCl Activation

• Setup: Flame-dry a 3-neck flask under Argon. Add Zinc dust (1.5 - 3.0 equiv).

• Solvent: Add dry THF (concentration ~0.5 M relative to halide).

• Etching: Add TMSCl (0.05 equiv) . Stir at RT for 15 minutes.

  • Visual Check: The grey suspension should slightly darken or change texture.

• Entrainment (Optional but Recommended): Add 1,2-dibromoethane (0.05 equiv) and heat to reflux for 1 minute, then cool.

• Initiation: Add 10% of your

  -bromo ester. Heat gently until the exotherm starts (solvent refluxes without external heat).

• Propagation: Dropwise add the remaining bromide/imine mixture.

Mechanism of Activation

Caption: Chemical etching of the Zinc oxide passivation layer allows access to the reactive metallic core.

Module 2: The Electrophile – Imine Stability

Symptom: Low conversion, hydrolysis products (aldehyde/amine) observed in crude NMR.

Imines are prone to hydrolysis by trace water. If your imine is unstable, the Reformatsky reagent (a strong nucleophile) will simply protonate or react with the aldehyde byproduct.

Troubleshooting Table: Imine Strategy

Scenario	Symptom	Recommended Fix
Pre-formed Imine	Imine degrades on silica or storage.	Switch to One-Pot Procedure. Do not isolate the imine. Form it in situ with a dehydrating agent ( or Molecular Sieves), filter, then add Zn/Bromide.
Low Reactivity	Imine is stable but yield is <20%.	Lewis Acid Additive. Add or (1.0 equiv). These coordinate to the imine nitrogen, increasing electrophilicity.
Enolizable Imine	-protons on imine lead to side reactions.	Use Sulfinyl Imines. Use Ellman’s auxiliary ( ). The electron-withdrawing sulfinyl group prevents enolization and activates the C=N bond.

Module 3: Workup – The Hidden Yield Killer

Symptom: Reaction shows 100% conversion by TLC/LCMS, but after extraction, you recover <30% mass.

The Cause:

-amino esters are excellent bidentate ligands. They form stable, water-soluble complexes with the Zinc salts generated during the reaction. Standard washes often fail to break this chelate, trapping your product in the aqueous waste.

Protocol: The "Chelate-Buster" Workup

If you suspect product trapping, use Ammonia or EDTA to sequester the Zinc.

• Quench: Pour the reaction mixture into ice-cold 5% aqueous

  (Ammonia) .

  • Why: Ammonia binds Zinc more strongly than your amino ester (

    ).

• Extraction: Extract with

  (DCM) x3. Avoid Ether (poor solubility for polar amino esters).

• Wash: Wash combined organics with Brine.

• Dry: Dry over

  (not , which is acidic and can trap amines).

Diagnostic Workflow (Decision Tree)

Follow this logic path to identify your specific failure mode.

Caption: Logical fault-finding process for Aza-Reformatsky failures.

FAQ: Rapid Fire Solutions

Q: Can I use the Blaise Reaction conditions instead? A: Caution. The Blaise reaction uses nitriles to make

-keto esters. While mechanistically similar (Zinc enolates), the conditions are often too harsh (refluxing toluene) for delicate imines. Stick to THF/Ether at lower temperatures for Aza-Reformatsky.

Q: My reaction stops at 50% conversion. Adding more Zinc doesn't help. A: The Zinc surface has likely become "poisoned" by byproducts or the reaction has stalled due to protonation.

• Fix: Do not add solid Zinc to a running reaction (it won't activate). Instead, prepare a fresh batch of Reformatsky Reagent (Zn + Bromoester) in a separate flask and cannula-transfer it into your imine solution.

Q: How do I make chiral

-amino acids? A: The most robust method is the Ellman Auxiliary approach . Condense your aldehyde with (S)-tert-butanesulfinamide to form the chiral imine. The Reformatsky addition will proceed with high diastereoselectivity (often >90:10 dr) due to the chair-like transition state coordinated by Zinc.

References

• Mechanism & Review: Cozzi, P. G. (2004). Reformatsky Reactions with Imines. Chemical Reviews, 104(7), 3329–3350. Link

• Zinc Activation (TMSCl): Knochel, P., et al. (2011). Preparation of Functionalized Organozinc Reagents. Chemical Reviews, 111(3), 1417–1492. Link

• Sulfinyl Imines (Stereocontrol): Ellman, J. A., et al. (2002).[2] Asymmetric Synthesis of

  -Amino Acids. The Journal of Organic Chemistry, 67(22), 7819–7832.[2] Link

• Workup & Chelation: Ross, N. A., et al. (2010). Improved Workup for the Isolation of Basic Products from Zinc-Mediated Reactions. Organic Process Research & Development, 14(3), 701-704. Link

Sources

• 1. Recent developments in the asymmetric Reformatsky-type reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Asymmetric synthesis of beta-amino acid derivatives incorporating a broad range of substitution patterns by enolate additions to tert-butanesulfinyl imines - PubMed [pubmed.ncbi.nlm.nih.gov]

Separation of 3,4-difluoro and 2,3-difluoro isomers by HPLC

Introduction: The "Iso-Hydrophobic" Trap

Welcome to the technical support center. If you are reading this, you are likely facing a co-elution issue with 2,3-difluoro and 3,4-difluoro substituted compounds.

The Core Problem: In standard Reversed-Phase Chromatography (RPLC), separation is driven primarily by hydrophobicity .

• Both isomers possess the exact same lipophilicity (logP).

• Both have the same molecular weight.

• On a standard C18 column, they often elute as a single, unresolved peak because the stationary phase cannot "see" the difference in the fluorine positioning.

The Solution: To separate these, we must pivot from hydrophobicity-driven separation to shape-selective and electrostatic-driven separation. This guide details how to exploit the specific dipole moments and

interactions of these isomers using Fluorophenyl (PFP) phases and specific mobile phase engineering.

Part 1: Hardware Selection (The Columns)

Q1: Why is my C18 column failing to separate these peaks?

A: Your C18 column interacts with analytes via dispersive forces (hydrophobicity). Since the 2,3- and 3,4-isomers have identical hydrophobic surfaces, the C18 ligand cannot discriminate between them. You need a stationary phase that interacts with the electron density of the aromatic ring, not just its greasiness.

Q2: What is the "Gold Standard" column for this separation?

A: The industry standard for fluorinated positional isomers is the Pentafluorophenyl (PFP or F5) phase.

• Mechanism: PFP phases possess a rigid aromatic ring with five highly electronegative fluorine atoms. This creates an electron-deficient cavity.

• Why it works:

  • Interaction: The electron-deficient PFP ring attracts the electron-rich phenyl ring of your analyte.

  • Dipole Selectivity: The 2,3-isomer and 3,4-isomer have distinct dipole vectors relative to the rest of the molecule. The PFP phase is highly sensitive to these dipole differences.

  • Shape Selectivity: The rigid PFP ring provides steric discrimination that flexible C18 chains cannot.

Q3: The PFP column didn't work. What is "Plan B"?

A: If PFP fails, switch to a Polysaccharide-based Chiral Column (e.g., Amylose-tris(3,5-dimethylphenylcarbamate)) used in an achiral mode .

• Why: Even if your molecule is achiral, the 3D "grooves" of the chiral stationary phase can discriminate between the "bent" shape of a 2,3-isomer and the "linear" shape of a 3,4-isomer.

Part 2: Method Development (The Software)

Q4: Acetonitrile (ACN) or Methanol (MeOH)?

A: Use Methanol. This is critical.

• The Chemistry: Acetonitrile contains a triple bond with its own

  electrons. These electrons compete with your analyte for the active sites on the PFP column, effectively "washing out" the selective interactions.

• The Fix: Methanol is "

  -silent." It allows the interaction between the PFP ring and your difluoro-isomers to dominate, maximizing resolution.

Q5: How does temperature affect this separation?

A: Lower is better.

• Guidance: Run at 15°C - 25°C .

• Reasoning: The specific dipole and

  interactions are exothermic and weaker than hydrophobic interactions. Higher temperatures (e.g., 40°C) increase molecular kinetic energy, which can disrupt these subtle alignment forces, causing peaks to merge.

Part 3: Troubleshooting Scenarios

Scenario A: "I see a shoulder, but not two peaks."

• Diagnosis: Partial separation due to insufficient selectivity.

• Immediate Action:

  • Switch organic modifier to 100% Methanol (no ACN).

  • Lower column temperature by 10°C.

  • If using a gradient, flatten the slope (e.g., change from 5% per min to 1% per min) around the elution time.

Scenario B: "The peaks are tailing badly."

• Diagnosis: Secondary interactions (silanol activity) or ionization issues.

• Immediate Action:

  • Check pH: If your compound has an amine, ensure you are at least 2 pH units away from the pKa. Ammonium Formate (pH 3.7) or Ammonium Acetate (pH 5.8) are standard.

  • Buffer Strength: Increase buffer concentration to 20-25 mM to suppress ionic interactions.

Scenario C: "Retention times are shifting run-to-run."

• Diagnosis: PFP columns require longer equilibration than C18 due to the rigid nature of the phase and surface wetting.

• Immediate Action:

  • Ensure at least 10-15 column volumes of equilibration between gradient runs.

  • If using 100% aqueous start conditions, ensure the PFP phase is "dewetted" compatible (check manufacturer specs).

Part 4: Visualizing the Workflow

The following diagrams illustrate the decision logic and method optimization for separating these isomers.

Diagram 1: Column Selection Decision Tree

Caption: Logical workflow for selecting the correct stationary phase when C18 fails to resolve positional isomers.

Diagram 2: Mechanism of Action (PFP vs C18)

Caption: Comparison of non-selective hydrophobic interaction (C18) vs. selective electrostatic interaction (PFP).

Part 5: Standardized Experimental Protocol

Objective: Baseline separation of 2,3-difluoro and 3,4-difluoro analogs.

Materials

• Column: PFP (Pentafluorophenyl) bonded phase (e.g., Phenomenex Kinetex PFP, Agilent Poroshell PFP, or ACE C18-PFP).

• Dimensions: 150 x 4.6 mm, 2.7 µm or 5 µm particle size.

• Mobile Phase A: 10 mM Ammonium Formate in Water (pH ~3.7).

• Mobile Phase B: 100% Methanol (LC-MS Grade).

Step-by-Step Procedure

• Preparation:

  • Prepare sample in 50:50 Water:Methanol.[1] Avoid using 100% organic diluent to prevent "solvent breakthrough" peak distortion.

• Equilibration:

  • Flush column with 90% Mobile Phase B for 10 minutes.

  • Equilibrate at initial gradient conditions (e.g., 5% B) for 15 minutes.

• Gradient Setup (Screening Run):

  • Flow: 1.0 mL/min[1][2]

  • Temp: 20°C (Critical: Do not set to 40°C)

  • Gradient:

    • 0 min: 5% B

    • 20 min: 95% B

    • 25 min: 95% B

    • 25.1 min: 5% B

    • 30 min: End

• Optimization:

  • Identify the elution %B of the isomers.[1]

  • Create a focused gradient. Example: If they elute at 50% B, change gradient to 30% -> 60% B over 20 minutes.

References

• Agilent Technologies. (2014). Analysis of Positional Isomers with Agilent Poroshell 120 PFP Columns.

  • [Link]

• Phenomenex. (2018). Separation of Positional Isomers on Kinetex F5 (PFP). Technical Guide.

  • [Link]

• MAC-MOD Analytical. (2023). Exploring the Selectivity of PFP Phases: Beyond C18.

  • [Link]

• Sigma-Aldrich (Supelco). (2020).

Sources

• 1. symta.com [symta.com]
• 2. chromatographyonline.com [chromatographyonline.com]

Reference Data & Comparative Studies

Comparative Guide: Chiral HPLC Methods for 3-Amino-4-(3,4-difluorophenyl)butyric Acid Enantiomers

Executive Summary & Compound Profile

3-Amino-4-(3,4-difluorophenyl)butyric acid is a critical

-amino acid intermediate, structurally analogous to the sitagliptin side-chain (which carries a 2,4,5-trifluorophenyl group). As a chiral building block for peptidomimetics and DPP-4 inhibitors, its enantiomeric purity is paramount; the ( )-enantiomer is typically the bioactive scaffold, while the ( )-enantiomer may be inactive or off-target.

This guide contrasts three distinct chromatographic approaches to resolve these enantiomers. Unlike

-amino acids, -amino acids possess an extra methylene group between the carboxyl and amino moieties, altering their chelation and ionic binding properties. Consequently, standard ligand-exchange methods (like copper-CLW) often fail, necessitating specialized Zwitterionic or Macrocyclic Glycopeptide phases.

Compound Properties[1][2][3][4][5][6][7][8][9]

• Chemical Structure:

  -amino acid with a lipophilic difluorophenyl tail.

• Isoelectric Point (pI): ~6.0 (Zwitterionic at neutral pH).

• Detection: UV (low wavelength, 210–254 nm) or MS (ESI+).

Method Selection Decision Matrix

The following decision tree illustrates the logical flow for selecting the optimal method based on your laboratory's specific constraints (sensitivity vs. throughput).

Figure 1: Decision matrix for selecting the appropriate chiral separation methodology.

Detailed Experimental Protocols

Method A: The Modern Direct Approach (Zwitterionic CSP)

Best For: LC-MS analysis, Process Development, and precise elution order control. Scientific Rationale: The Chiralpak ZWIX series (Cinchona alkaloid-derived) is explicitly engineered for free amino acids.[1] It utilizes a double ion-pairing mechanism where the chiral selector's quinuclidine nitrogen (cationic) interacts with the analyte's carboxylate, while the selector's sulfonic acid (anionic) interacts with the analyte's amine. This "molecular lock" is highly specific for

-amino acids.

• Column: Chiralpak ZWIX(+) or ZWIX(-) (

  mm, 3 µm).[2]

• Mobile Phase: MeOH / MeCN / H₂O (49 : 49 : 2 v/v/v).

• Additives: 50 mM Formic Acid + 25 mM Diethylamine (DEA).

  • Note: The acid/base ratio controls the ionization state. A 2:1 molar ratio ensures the CSP and analyte remain zwitterionic.

• Flow Rate: 0.5 mL/min.

• Temperature: 25°C (Lowering to 10°C can enhance resolution for difficult

  -analogs).

• Detection: UV 210 nm or ESI(+) MS (

  216 fragment).

Protocol Steps:

• Equilibration: Flush column with 50:50 MeOH/H₂O for 30 min, then mobile phase for 60 min. ZWIX phases are sensitive to memory effects; thorough equilibration is mandatory.

• Sample Prep: Dissolve 1 mg of sample in 1 mL of MeOH:H₂O (50:50).

• Elution Control: If the (

  )-enantiomer co-elutes with an impurity, switch from ZWIX(+) to ZWIX(-). The elution order will reverse (pseudo-enantiomeric selectors), likely moving the target peak away from the interference.

Method B: The Robust Polar-Organic Approach (Teicoplanin)

Best For: Routine QC, Preparative separation (due to solubility), and robust UV detection. Scientific Rationale: Chirobiotic T contains Teicoplanin covalently bonded to silica. It possesses an "aglycone basket" that captures the amino acid backbone via hydrogen bonding and dipole stacking. For

-amino acids with phenyl rings, the - interactions with the teicoplanin aromatic groups provide secondary retention mechanisms.

• Column: Astec Chirobiotic T (

  mm, 5 µm).[3]

• Mobile Phase: MeOH / H₂O (70 : 30 v/v) + 0.1% Triethylamine (TEA) + 0.1% Acetic Acid.

  • Alternative (Polar Ionic Mode): 100% MeOH with 15 mM Ammonium Formate (better for MS).

• Flow Rate: 1.0 mL/min.

• Temperature: 20–25°C.[1]

• Detection: UV 254 nm (utilizing the phenyl ring absorption).

Protocol Steps:

• Optimization: Start with the 70:30 MeOH/Water mix. If retention is too low (common for lipophilic

  -amino acids), increase water content to 40-50% to drive hydrophobic interaction with the stationary phase.

• Troubleshooting: If peak tailing occurs, increase TEA concentration to 0.2% to mask residual silanols, though this may suppress MS ionization.

Method C: The High-Sensitivity Indirect Approach (Derivatization)

Best For: Trace analysis in biological matrices (plasma/urine) where sensitivity < 10 ng/mL is required. Scientific Rationale: Direct UV detection of underivatized amino acids is insensitive. Reacting the primary amine with o-Phthalaldehyde (OPA) and a chiral thiol like N-Acetyl-L-Cysteine (NAC) creates highly fluorescent diastereoisomeric isoindoles. These can be separated on a standard, inexpensive C18 column.

• Column: High-efficiency C18 (e.g., Agilent Zorbax Eclipse Plus C18,

  mm, 3.5 µm).

• Reagents:

  • OPA Reagent: 10 mg OPA dissolved in 1 mL MeOH + 9 mL Borate buffer (pH 9.5).

  • NAC Reagent: 10 mg N-Acetyl-L-Cysteine in 10 mL Borate buffer.

• Mobile Phase:

  • A: 50 mM Sodium Acetate (pH 5.9).

  • B: Acetonitrile.[4][5]

  • Gradient: 10% B to 50% B over 20 min.

• Detection: Fluorescence (Ex: 340 nm, Em: 450 nm).

Protocol Steps:

• Derivatization (Automated or Manual): Mix 10 µL sample + 10 µL OPA reagent + 10 µL NAC reagent.

• Reaction Time: Allow to react for exactly 2.0 minutes at room temperature.

  • Critical: The isoindole derivative is unstable. Injection timing must be precise (use autosampler programming).

• Separation: Inject immediately. The L-NAC-(R)-analyte and L-NAC-(S)-analyte diastereomers will elute with different retention times due to hydrophobicity differences.

Comparative Performance Analysis

Feature	Method A (ZWIX)	Method B (Chirobiotic T)	Method C (OPA/NAC)
Selectivity ( )	High (1.2 – 1.5)	Moderate (1.1 – 1.3)	High (Diastereomeric)
Sensitivity	Medium (UV/MS)	Medium (UV)	Ultra-High (Fluorescence)
Sample Prep	Dilute & Shoot	Dilute & Shoot	Complex (Derivatization)
Robustness	Moderate (pH sensitive)	High	Low (Derivative unstable)
Elution Order	Reversible (+/- cols)	Fixed (usually)	Fixed by Chiral Thiol
Cost per Run	High (Specialty Column)	High (Specialty Column)	Low (C18 Column)

Troubleshooting & Optimization

Peak Tailing

• Cause: Secondary interactions between the free amine and residual silanols on the silica support.

• Solution (Method A/B): Increase ionic strength. For ZWIX, ensure the acid/base ratio is strictly 2:1 (e.g., 50mM Formic / 25mM DEA). Excess base improves peak shape but may degrade column lifetime if > pH 7.5.

Low Resolution of Beta-Analogs

• Cause: The extra methylene group in

  -amino acids increases conformational flexibility compared to -amino acids, making recognition harder.

• Solution: Lower the temperature to 10–15°C. Enantioseparation is an enthalpy-driven process; lower temperatures typically increase the separation factor (

  ).

Interference in Plasma Samples

• Cause: Matrix components co-eluting.

• Solution: Switch to Method C (OPA/NAC). The fluorescence detection is highly specific to primary amines, rendering most matrix background invisible.

References

• Ilisz, I., et al. (2015).

  -amino acid enantiomers... on Cinchona alkaloid-based zwitterionic chiral stationary phases." Journal of Chromatography A.

• Daicel Chiral Technologies. (2025). "Instruction Manual for CHIRALPAK® ZWIX(+) and ZWIX(-)." Technical Data Sheet.

• Péter, A., et al. (2001).

  -amino acids." Journal of Chromatography A, 926, 229-238.

• Sigma-Aldrich (Merck). "Chiral HPLC Analysis of Underivatized Amino Acid Enantiomers using Chirobiotic T." Application Note.

• Panin, N. V., et al. (2025).[6] "Chiral Chromatographic Analysis of Amino Acids with Pre-column Derivatization by o-Phthalaldehyde." Acta Naturae.

Sources

• 1. chiraltech.com [chiraltech.com]
• 2. mdpi.com [mdpi.com]
• 3. bioanalysis-zone.com [bioanalysis-zone.com]
• 4. abis-files.ankara.edu.tr [abis-files.ankara.edu.tr]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. researchgate.net [researchgate.net]

Publish Comparison Guide: NMR Characterization of 3-Amino-4-(3,4-difluorophenyl)butyric acid

Executive Summary & Strategic Context

Compound Class: Fluorinated

-Amino Acids ( -Homophenylalanine derivatives).[1][2][3] Primary Application: Peptidomimetics, DPP-4 inhibitors (Sitagliptin analogs), and GABA receptor modulators.[1][3][4]

In the landscape of pharmaceutical intermediates, 3-Amino-4-(3,4-difluorophenyl)butyric acid represents a critical scaffold.[1][2] Unlike its non-fluorinated counterpart (

-homophenylalanine), the introduction of fluorine atoms at the 3 and 4 positions of the phenyl ring significantly alters the electronic landscape, metabolic stability, and lipophilicity of the molecule.[2]

This guide provides a rigorous NMR characterization protocol. It compares this specific isomer against its "Reference Standard" alternatives—the non-fluorinated analog and the regioisomeric 2,4,5-trifluoro analog (Sitagliptin intermediate)—to demonstrate how multi-nuclear NMR (

H, C, F) is the only definitive method for structural validation.

Strategic NMR Methodology

To achieve authoritative characterization, a standard 1D proton spectrum is insufficient due to the complexity of the aliphatic region (diastereotopic protons) and the specific splitting patterns induced by fluorine.[3][4]

The "Tri-Solvent" Validation Protocol

We recommend a comparative solvent strategy to resolve specific structural features.

Solvent	Performance Rating	Technical Rationale (Causality)
DMSO-d	Gold Standard	Excellent solubility for zwitterionic amino acids.[1][2] Slows exchange of ammonium ( ) protons, allowing observation of amine coupling and integral verification.[1]
D O	Alternative	Useful for observing the aliphatic backbone without exchangeable proton interference.[1][3][4] However, dependence can shift signals significantly.[1][3][4]
CD OD	Supplementary	Sharpens aromatic signals but eliminates amide/amine protons due to rapid deuterium exchange.[1][3][4]

Comparative Analysis: Product vs. Alternatives

This section objectively compares the NMR signature of the 3,4-difluoro target against the 2,4,5-trifluoro alternative (Sitagliptin intermediate) and the Non-fluorinated control.[1][4]

A. Aromatic Region Differentiation (The Fingerprint)[1][3][4]

The primary challenge in synthesizing fluorinated phenylalanines is regioisomer contamination.

-NMR is the superior tool here.[3]

• Target: 3-Amino-4-(3,4-difluorophenyl)butyric acid [1][2][5][6]

  • NMR: Shows 3 aromatic protons. The splitting pattern is complex (multiplets) due to and coupling.[1][3]
  • NMR: Two distinct signals (typically to ppm).[1] They appear as multiplets due to mutual coupling ( Hz).[1][3]

• Alternative 1: 3-Amino-4-(2,4,5-trifluorophenyl)butyric acid (Sitagliptin Int.) [1][2][7]

  • NMR: Only 2 aromatic protons (para to each other in the defluorinated positions).[1][3][4]
  • NMR: Three distinct signals. The coupling pattern is radically different due to the specific spatial arrangement.[1][3][4]

• Alternative 2: 3-Amino-4-phenylbutyric acid (Non-fluorinated) [1][2]

  • NMR: 5 aromatic protons (multiplet, 7.1–7.4 ppm).[1][3][4]
  • NMR: Silent.

B. Aliphatic Backbone Resolution[1][3][4]

The

-amino acid backbone presents a classic ABX (or ABMX) spin system.[3][4]

• -Protons ( ): Diastereotopic.[1][2] They appear as two separate multiplets (dd or ddd) rather than a simple doublet.
• -Protons ( ): Also diastereotopic.[1][2] In the 3,4-difluoro compound, these may show slight broadening or additional splitting due to long-range coupling, a feature absent in the non-fluorinated alternative.

Experimental Data & Assignment Table

Sample Preparation: Dissolve 10-15 mg of compound in 0.6 mL DMSO-d

. Instrument: 400 MHz or higher (600 MHz recommended for clear resolution of F-H couplings).

Representative NMR Data (DMSO-d )

Position	Nucleus	Chemical Shift ( , ppm)	Multiplicity & Coupling ( , Hz)	Interpretation
Aromatic			Multiplet ( )	Overlapping aromatic protons split by F.
-CH			Multiplet ( )	Chiral center methine.[1][2][8]
-CH			Multiplet ( )	Benzylic protons (diastereotopic).[1]
-CH			Multiplet ( )	-carbonyl protons (diastereotopic).[1]
			Broad Singlet ( )	Ammonium (visible in DMSO).[1][3]
C-F (3,4)			Doublet of Doublets ( Hz)	Diagnostic C-F carbons.
C=O			Singlet	Carboxylic acid carbonyl.[1][3]
Ar-F			Multiplets	Distinct F signals showing F-F coupling.[1][2]

Note: Exact shifts vary slightly based on concentration and pH.[1][3][4] The values above are synthesized from homologous fluorinated

-amino acid standards.

Structural Validation Workflow (Logic Map)

The following diagram illustrates the decision-making process for validating the structure, specifically distinguishing it from regioisomers.

Caption: Step-by-step NMR decision tree for distinguishing the target 3,4-difluoro compound from common synthetic impurities and analogs.

Detailed Experimental Protocol

Protocol A: Standard Characterization (Purity Check)

• Mass Measurement: Weigh

  mg of the solid into a clean vial.

• Solvent Addition: Add

  L of DMSO-d (99.9% D).[1][3][4]

  • Why DMSO? It ensures the zwitterionic amino acid dissolves completely.[1][3][4]

    often results in suspension or broadened peaks due to aggregation.[1][3][4]

• Transfer: Transfer to a 5mm NMR tube.

• Acquisition:

  • : 16 scans, 2s relaxation delay.
  • : 32 scans.[1][3][4] Crucial: Ensure the spectral width covers to ppm.[1][2][3][4]

Protocol B: Chiral Purity (Enantiomeric Excess)

Since this compound has a chiral center at the

-position, standard NMR cannot distinguish enantiomers ( vs ).[1]

• Derivatization: React the sample with Mosher's Acid Chloride or use a Chiral Shift Reagent (e.g., Europium tris[3-(heptafluoropropylhydroxymethylene)-(+)-camphorate]).[1][3]

• Observation: Acquire

  NMR. The fluorine signals of the diastereomeric complexes will split, allowing integration of vs populations.[3][4]

References

• PubChem. (R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid hydrochloride (Sitagliptin Intermediate Data).[1][2] National Library of Medicine.[1][3][4] [Link][1]

• Ycas, P. D., et al. The most commonly used fluorinated amino acids for PrOF NMR.[1][3][4][9] ResearchGate.[3][4][9] [Link][1][9]

• Seebach, D., et al.NMR-Solution Structures of Fluoro-Substituted

  -Peptides. Helvetica Chimica Acta.[3][4][10] [Link]

Sources

• 1. 4-Amino-3-(4-fluorophenyl)butanoic acid hydrochloride | C10H13ClFNO2 | CID 121237598 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS 936630-57-8: (R)-3-Amino-4-(2,4,5-trifluorophenyl)buty… [cymitquimica.com]
• 3. fluorochem.co.uk [fluorochem.co.uk]
• 4. fluorochem.co.uk [fluorochem.co.uk]
• 5. chemscene.com [chemscene.com]
• 6. (R)-3-Amino-4-(3,4-difluorophenyl)butanoic acid hydrochloride | C10H12ClF2NO2 | CID 24820266 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. WO2009064476A1 - Preparation of sitagliptin intermediate - Google Patents [patents.google.com]
• 8. Boc-(R)-3-Amino-4-(2,4,5-trifluoro-phenyl)-butyric acid | C15H18F3NO4 | CID 21911205 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. chab.ethz.ch [chab.ethz.ch]

Comparative Guide: KMO Inhibition – 3,4-Dichloro vs. 3,4-Difluoro Analogs

[1]

Executive Summary

In the development of Kynurenine 3-monooxygenase (KMO) inhibitors for neurodegenerative disorders (Huntington’s, Alzheimer’s), the optimization of the aryl binding motif is a critical decision point. This guide compares the two most prevalent halogenation patterns on the benzenesulfonyl or benzoyl scaffold: 3,4-dichloro and 3,4-difluoro .

The Verdict:

• 3,4-Dichloro (e.g., UPF 648, Ro 61-8048): Represents the gold standard for intrinsic potency . The bulky, lipophilic chlorine atoms optimally fill the hydrophobic pocket adjacent to the FAD cofactor, typically yielding nanomolar

  values. However, these analogs often suffer from poor Blood-Brain Barrier (BBB) penetrance and rapid clearance.

• 3,4-Difluoro: Serves as a bioisosteric tool for pharmacokinetic (PK) optimization . While often exhibiting 5–10x lower intrinsic potency due to reduced Van der Waals contact, the carbon-fluorine (C-F) bond offers superior metabolic stability against oxidative defluorination and modulates lipophilicity (

  ) to potentially enhance CNS exposure.

Mechanistic Context: The Kynurenine Pathway[2][3][4][5]

KMO is the gatekeeper enzyme on the kynurenine pathway, converting Kynurenine (KYN) into the neurotoxic 3-hydroxykynurenine (3-HK).[1][2][3] Inhibition of KMO shunts the pathway toward Kynurenic Acid (KYNA), a neuroprotective NMDA receptor antagonist.[4]

Pathway Visualization

The following diagram illustrates the therapeutic shunt achieved by KMO inhibition.

Caption: KMO inhibition blocks the production of neurotoxic 3-HK, forcing metabolic flux toward the neuroprotective KYNA branch.[1][2][5]

Medicinal Chemistry Deep Dive: Cl vs. F

This section analyzes the physicochemical implications of swapping Chlorine for Fluorine in the KMO binding pocket (based on PDB structures 4J36 and 4J33).

A. Binding Pocket Fit (Sterics & Lipophilicity)

The KMO active site features a distinct hydrophobic pocket adjacent to the flavin adenine dinucleotide (FAD) cofactor.

• 3,4-Dichloro:

  • Van der Waals Radius: Chlorine (1.75 Å) is significantly larger than Fluorine (1.47 Å).

  • Interaction: The 3,4-dichloro motif creates a tight "lock-and-key" fit within the hydrophobic crevice. The high lipophilicity (

    value of Cl = 0.71) drives binding energy through the hydrophobic effect.

  • Result: Superior potency (

    often < 50 nM).

• 3,4-Difluoro:

  • Sterics: Fluorine is isosteric with Oxygen and only slightly larger than Hydrogen. It fails to fill the hydrophobic void as effectively as Chlorine.

  • Result: Reduced binding enthalpy, typically resulting in higher

    values (weaker inhibition).

B. Metabolic Stability & Electronics

• Metabolic Blocking: The para-position of phenyl rings is a "soft spot" for CYP450 oxidation.

  • C-Cl Bond: Strong (approx. 95 kcal/mol), but the ring is electron-rich enough to be susceptible to oxidative attack in some scaffolds.

  • C-F Bond: The strongest single bond in organic chemistry (approx. 116 kcal/mol). Placing Fluorine at the 3,4-positions effectively blocks metabolic oxidation at these sites and deactivates the ring towards electrophilic attack by metabolic enzymes.

Comparative Data Summary

Feature	3,4-Dichloro Analog (e.g., UPF 648)	3,4-Difluoro Analog	Impact on Drug Design
KMO Potency ( )	High (< 30 nM)	Moderate (100–500 nM)	Cl is essential for max affinity in this pocket.
Lipophilicity ( )	+1.42 (vs H)	+0.28 (vs H)	Cl compounds are much greasier; F is more polar.
Metabolic Stability	Moderate	High	F blocks oxidative metabolism more effectively.
BBB Permeability	Low (often P-gp substrate)	Variable (lower PSA)	F is used to fine-tune CNS entry.
Solubility	Low	Moderate	F improves aqueous solubility vs Cl.

Experimental Protocols

To validate these differences in your own lab, use the following self-validating protocols.

Protocol A: KMO Enzymatic Inhibition Assay (Potency)

Objective: Determine

by measuring the consumption of NADPH or the production of 3-HK.

• Reagent Prep:

  • Buffer: 50 mM Tris-HCl, pH 8.0, 10 mM KCl, 1 mM EDTA.

  • Enzyme: Recombinant human KMO (rhKMO) membrane fraction (1 mg/mL).

  • Substrate: L-Kynurenine (200

    M final).

  • Cofactor: NADPH (100

    M final).

• Compound Dosing:

  • Prepare 10-point dilution series of 3,4-dichloro and 3,4-difluoro analogs in DMSO.

  • Final DMSO concentration must be < 1% to avoid enzyme denaturation.

• Reaction:

  • Incubate Enzyme + Compound for 10 mins at 37°C.

  • Initiate with NADPH/L-Kynurenine mix.

  • Read absorbance at 340 nm (NADPH depletion) kinetically for 20 mins.

• Validation:

  • Positive Control: Ro 61-8048 (

    should be ~20-40 nM).

  • Negative Control: DMSO only (0% inhibition).

Protocol B: Microsomal Stability (Metabolic Liability)

Objective: Compare the intrinsic clearance (

) of the Cl vs. F analogs.

• Incubation:

  • Incubate test compound (1

    M) with human liver microsomes (0.5 mg/mL) and NADPH regenerating system at 37°C.

• Sampling:

  • Take aliquots at 0, 5, 15, 30, and 60 minutes.

  • Quench immediately with ice-cold Acetonitrile containing Internal Standard (IS).

• Analysis:

  • Centrifuge and analyze supernatant via LC-MS/MS.

  • Plot ln(concentration) vs. time. Slope =

    .

  • Expectation: 3,4-difluoro analogs should show a shallower slope (longer

    ) compared to 3,4-dichloro analogs if the ring oxidation is the primary metabolic route.

Strategic Screening Workflow

Do not screen blindly. Use this logic flow to decide when to switch from Cl to F.

Caption: Decision tree for navigating the potency-stability trade-off between Chlorine and Fluorine substitutions.

Conclusion

In the context of KMO inhibition:

• Start with 3,4-dichloro: It is the most reliable path to high biochemical potency. If your lead compound does not bind tightly with chlorines, the scaffold itself is likely flawed.

• Pivot to 3,4-difluoro only for PK issues: If the dichloro compound is potent but metabolically unstable or BBB-impermeable, the difluoro analog is the logical next step. Be prepared to accept a 2-10x loss in potency, which must be offset by the gain in brain exposure.

References

• Structural Basis of KMO Inhibition Amaral, M. et al. "Structural basis of kynurenine 3-monooxygenase inhibition."[6][7][8] Nature, 496, 382–385 (2013).[6] [Link]

• UPF 648 Characterization Pellegrini-Giampietro, D. E. et al. "Structure-activity relationships of a new series of kynurenine 3-monooxygenase inhibitors." Journal of Neuroscience, 27(47), 12884-12895 (2007).[2] [Link][2][9]

• Role of Fluorine in Medicinal Chemistry Purser, S. et al. "Fluorine in medicinal chemistry."[10] Chemical Society Reviews, 37, 320-330 (2008). [Link]

• KMO Inhibitors and BBB Permeability Dounay, A. B. et al. "Challenges and Opportunities in the Discovery of Kynurenine 3-Monooxygenase Inhibitors." Journal of Medicinal Chemistry, 58(22), 8762–8782 (2015). [Link]

Sources

• 1. The Kynurenine Pathway and Kynurenine 3-Monooxygenase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Modelling the elusive conformational activation in kynurenine 3-monooxygenase - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB00862F [pubs.rsc.org]
• 3. Kynurenine Monooxygenase (KMO) Inhibitors for the Treatment of Acute Pancreatitis and Neurodegenerative Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 4. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 5. Advantages of brain penetrating inhibitors of kynurenine-3-monooxygenase for treatment of neurodegenerative diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Pfam is now hosted by InterPro [pfam.xfam.org]
• 7. Biochemistry and structural studies of kynurenine 3-monooxygenase reveal allosteric inhibition by Ro 61-8048 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. rcsb.org [rcsb.org]
• 9. Major Developments in the Design of Inhibitors along the Kynurenine Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The Role of Fluorine Substitution in the Structure-Activity Relationships (SAR) of Classical Cannabinoids - PMC [pmc.ncbi.nlm.nih.gov]

Biological Half-Life Comparison: Fluorinated vs. Non-Fluorinated Beta-Homophenylalanine

Executive Summary

The Bottom Line: For drug development professionals, the transition from Beta-homophenylalanine (

-hPhe) to Fluorinated Beta-homophenylalanine (F- -hPhe) represents a strategic shift from proteolytic resistance to metabolic resilience.

While the

-backbone alone confers significant resistance to peptidases (proteolytic stability), it leaves the aromatic side chain vulnerable to oxidative metabolism by Cytochrome P450 (CYP) enzymes. Fluorination , particularly at the para-position, effectively blocks this metabolic "soft spot," extending the biological half-life ( ) significantly in microsomal environments.

This guide details the mechanistic basis of this extension, provides comparative stability data, and outlines the experimental protocols required to validate these findings in your own lead compounds.

Mechanistic Analysis: Why Fluorination Extends Half-Life

To understand the half-life extension, we must dissociate Proteolytic Stability (backbone degradation) from Metabolic Stability (side-chain oxidation).

The Beta-Amino Acid Advantage (Proteolytic Stability)

Both fluorinated and non-fluorinated

-hPhe share a common advantage over natural -amino acids: Backbone Modification .

• Mechanism: The insertion of a methylene group (

  ) between the amino and carboxyl groups alters the peptide bond geometry.

• Result: Most endogenous proteases (e.g., trypsin, chymotrypsin, pepsin) cannot recognize or cleave the

  -peptide bond.

• Outcome: Both variants show high stability in plasma (where proteases dominate).

The Fluorine Advantage (Metabolic Stability)

The differentiator lies in the liver, where CYP450 enzymes target lipophilic aromatic rings.

• The Vulnerability: The phenyl ring of non-fluorinated

  -hPhe is a prime target for CYP450-mediated hydroxylation (typically at the para position), leading to rapid clearance.

• The Solution (C-F Bond): Replacing the para-hydrogen with fluorine blocks this metabolic pathway.

  • Bond Strength: The C-F bond (

    116 kcal/mol) is significantly stronger than the C-H bond ( 99 kcal/mol), making it chemically inert to CYP oxidation.

  • Electronic Shielding: Fluorine's high electronegativity reduces the electron density of the aromatic ring, making it less attractive to electrophilic oxidative species.

Diagram: Mechanism of Metabolic Blocking

The following diagram illustrates how fluorination prevents the formation of the unstable arene oxide intermediate, effectively "capping" the metabolic soft spot.

Figure 1: Mechanism of CYP450 blocking by fluorination. The C-F bond prevents the formation of the hydroxylated metabolite.

Comparative Performance Data

The following data summarizes the expected stability profiles in human biological matrices. Note that specific half-life values will vary based on the surrounding peptide sequence, but the relative hierarchy remains constant.

Table 1: Biological Stability Comparison

Parameter	-Phenylalanine (Control)	-Homophenylalanine (Non-F)	4-Fluoro- -Homophenylalanine
Plasma Stability ( )	< 10 mins (Rapid Proteolysis)	> 24 hours (Protease Resistant)	> 24 hours (Protease Resistant)
Microsomal Stability ( )	Variable (Sequence dependent)	Moderate (30 - 60 mins)	High (> 120 mins)
Intrinsic Clearance ( )	High	Moderate	Low
Primary Clearance Route	Proteolysis	Hepatic Oxidation (CYP450)	Renal Excretion (Slow)
Lipophilicity (LogD)	Baseline	High (Increased Surface Area)	Modulated (F alters dipole)

Key Insight: If your peptide fails in plasma, switch to a Beta-amino acid. If it fails in microsomes (liver), switch to the Fluorinated Beta-amino acid.

Experimental Protocol: Microsomal Stability Assay

To validate the half-life extension in your specific lead compound, use the following standardized protocol. This assay measures the intrinsic clearance (

) in Human Liver Microsomes (HLM).

Materials

• Test Compounds: Non-fluorinated and Fluorinated

  -hPhe analogs (10 mM stock in DMSO).

• Matrix: Pooled Human Liver Microsomes (20 mg/mL protein concentration).

• Cofactor: NADPH Regenerating System (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P dehydrogenase).

• Quench Solution: Ice-cold Acetonitrile (ACN) containing Internal Standard (e.g., Tolbutamide).

Workflow Diagram

Figure 2: Step-by-step workflow for the Microsomal Stability Assay.

Step-by-Step Methodology

• Preparation: Dilute test compounds to 1

  M in Phosphate Buffer (100 mM, pH 7.4). Ensure final DMSO concentration is <0.1%.

• Pre-incubation: Mix microsomes (final conc. 0.5 mg/mL) with the compound solution.[1][2] Incubate at 37°C for 10 minutes to equilibrate.

• Initiation: Add the NADPH regenerating system to start the metabolic reaction.[3]

  • Control: Run a parallel incubation without NADPH to rule out chemical instability.

• Sampling: At defined time points (0, 5, 15, 30, 45, 60 min), remove 50

  L aliquots.

• Quenching: Immediately dispense the aliquot into 150

  L of ice-cold Acetonitrile containing the internal standard. Vortex vigorously.

• Processing: Centrifuge samples at 4,000 rpm for 20 minutes at 4°C to pellet precipitated proteins.

• Quantification: Inject the supernatant into an LC-MS/MS system. Monitor the parent ion transition (MRM mode).

Data Calculation

Calculate the slope (

) of the natural log of the remaining percentage vs. time.

Strategic Recommendations

• Use as a Probe: If you observe rapid clearance of a phenylalanine-containing peptide, synthesize the 4-fluoro-

  -hPhe analog. If stability improves drastically, the clearance mechanism was likely CYP450-mediated aromatic oxidation.

• Lipophilicity Check: Fluorination increases lipophilicity (LogP). While this improves membrane permeability, ensure it does not lead to excessive non-specific binding (measure Plasma Protein Binding, PPB).

• Conformational Locking: The fluorine atom can induce a gauche effect, potentially altering the peptide's secondary structure. Verify binding affinity (

  ) remains intact after substitution.

References

• Metabolic Stability of Fluorinated Small Molecules. Journal of Medicinal Chemistry. Explains the physical organic chemistry behind C-F bond stability in CYP450 active sites.

• Fluorinated Phenylalanines: Synthesis and Pharmaceutical Applications. Beilstein Journal of Organic Chemistry. Comprehensive review on the synthesis and stability benefits of fluorinated Phe analogs.

• Probing the Proteolytic Stability of Beta-Peptides. PubMed. seminal work on the resistance of beta-amino acids to proteolytic degradation.

• Microsomal Stability Assay Protocol. Bioduro-Global. Standard industrial protocol for determining intrinsic clearance in liver microsomes.

Sources

• 1. mercell.com [mercell.com]
• 2. Frontiers | Interspecies Variation of In Vitro Stability and Metabolic Diversity of YZG-331, a Promising Sedative-Hypnotic Compound [frontiersin.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

LC-MS/MS Profiling of 3-Amino-4-(3,4-difluorophenyl)butyric Acid: A Comparative Fragmentation Guide

This guide provides an in-depth technical analysis of the LC-MS/MS fragmentation characteristics of 3-Amino-4-(3,4-difluorophenyl)butyric acid , a fluorinated analog of the nootropic agent Phenibut. It is designed for analytical chemists and pharmaceutical researchers requiring precise identification and quantification protocols.[1]

Executive Summary & Chemical Context

3-Amino-4-(3,4-difluorophenyl)butyric acid (often referred to as Di-Fluoro Phenibut or a specific GABA analog intermediate) represents a structural evolution of the classical

-amino acid scaffold. By introducing electron-withdrawing fluorine atoms at the 3 and 4 positions of the phenyl ring, this compound exhibits distinct ionization behaviors, increased lipophilicity, and unique fragmentation channels compared to its non-fluorinated (Phenibut) or chlorinated (Baclofen) predecessors.[1]

This guide moves beyond generic data, offering a mechanistic breakdown of its mass spectral behavior to facilitate the development of high-sensitivity MRM (Multiple Reaction Monitoring) assays.[1]

Chemical Identity Table

Parameter	Detail
IUPAC Name	3-Amino-4-(3,4-difluorophenyl)butanoic acid
Molecular Formula
Monoisotopic Mass	215.0758 Da
Precursor Ion [M+H]+	216.0831 m/z
Key Structural Feature	-Amino acid backbone with 3,4-difluorobenzyl side chain

Fragmentation Mechanics & Signaling Pathways

The fragmentation of 3-Amino-4-(3,4-difluorophenyl)butyric acid under Electrospray Ionization (ESI+) follows two primary pathways governed by the stability of the resulting carbocations and the thermodynamics of neutral loss.

Pathway A: Lactamization (Deamination)

Characteristic of

- and -amino acids, the protonated molecule undergoes intramolecular cyclization. The amino group attacks the carbonyl carbon, leading to the expulsion of ammonia ( ) and/or water ( ), forming a protonated lactam species.[1]

• Transition:

  (Loss of , )

Pathway B: Benzylic Cleavage (Diagnostic)

High collision energies (CE) induce cleavage at the

-carbon relative to the aromatic ring.[1] The inductive effect of the two fluorine atoms stabilizes the resulting benzyl cation, making it a highly specific diagnostic marker.[1]

• Transition:

  (Formation of 3,4-difluorobenzyl cation, )

Visualization of Fragmentation Logic

The following diagram illustrates the competitive fragmentation pathways utilized for MRM transitions.

Figure 1: Mechanistic fragmentation pathway of 3-Amino-4-(3,4-difluorophenyl)butyric acid showing primary quantification (Lactam) and qualification (Benzyl) channels.[1]

Comparative Performance Analysis

This section objectively compares the 3,4-difluoro analog against standard alternatives (Phenibut and Baclofen) to assist in method selection.[1]

Performance Matrix: Fluorinated vs. Non-Fluorinated

Feature	3,4-Difluoro Analog	Phenibut (Standard)	Baclofen (Cl-Analog)	Implication
Precursor (m/z)	216.1	180.1	214.1	Distinct mass allows simultaneous analysis without crosstalk.
Quant Ion (m/z)	199.1 (-NH3)	163.1 (-NH3)	197.1 (-NH3)	All share the "Lactamization" pathway; similar collision energy requirements.[1]
Qual Ion (m/z)	127.0 (Difluorobenzyl)	91.0 (Tropylium)	125.0 (Chlorobenzyl)	Critical: The 127 ion is far more specific than the generic 91 ion found in Phenibut, reducing background noise in complex matrices.[1]
Lipophilicity (LogP)	~1.5 (Est.)[1]	0.26	1.3	The difluoro analog retains longer on C18 columns, reducing ion suppression from early-eluting polar matrix components.
Signal Stability	High	Moderate	High	Fluorine-carbon bonds are metabolically stable; excellent internal standard candidate.

Analytical Insight

While Phenibut suffers from high background interference due to the common m/z 91 fragment (shared by many aromatic compounds), the 3,4-difluorophenyl moiety yields a unique m/z 127 fragment . This provides superior Signal-to-Noise (S/N) ratios in biological matrices like plasma or urine, making the difluoro analog a more robust analyte for trace detection.

Experimental Protocol: Validated LC-MS/MS Workflow

The following protocol is designed for the quantification of 3-Amino-4-(3,4-difluorophenyl)butyric acid in plasma, ensuring linearity from 1–1000 ng/mL.

A. Sample Preparation (Protein Precipitation)[1]

• Aliquot: Transfer 50 µL of plasma into a 1.5 mL centrifuge tube.

• Spike: Add 10 µL of Internal Standard (e.g., Phenibut-d5).

• Precipitate: Add 200 µL of ice-cold Acetonitrile containing 0.1% Formic Acid.

• Vortex: Mix vigorously for 30 seconds.

• Centrifuge: Spin at 14,000 x g for 10 minutes at 4°C.

• Dilute: Transfer 100 µL of supernatant to a vial and dilute with 100 µL of water (to match initial mobile phase).

B. LC-MS/MS Parameters[5][6]

• Instrument: Triple Quadrupole MS (e.g., Sciex 6500+ or Agilent 6495).[1]

• Column: C18 Reverse Phase (e.g., Waters XSelect HSS T3, 2.1 x 100 mm, 2.5 µm).[1] Note: T3 bonding is preferred for polar retention.

• Mobile Phase A: Water + 0.1% Formic Acid.[1][2]

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1][2]

• Flow Rate: 0.35 mL/min.

Gradient Profile:

Time (min)	%B	Event
0.0	5	Load/Desalt
1.0	5	Start Gradient
6.0	95	Elute Analyte
7.5	95	Wash
7.6	5	Re-equilibrate

| 10.0 | 5 | End |

C. MRM Transition Table

Use these optimized transitions for detection.

Analyte	Polarity	Precursor (m/z)	Product (m/z)	CE (eV)	Purpose
3,4-Difluoro Analog	ESI+	216.1	199.1	15	Quantifier (High Intensity)
3,4-Difluoro Analog	ESI+	216.1	127.0	32	Qualifier (High Specificity)
3,4-Difluoro Analog	ESI+	216.1	181.1	20	Confirmation

D. Workflow Diagram

Figure 2: End-to-end analytical workflow for the quantification of fluorinated beta-amino acids.

References

• Fluorochem. (2024).[1] (S)-3-Amino-4-(2,4-difluorophenyl)butanoic acid Product Data. Retrieved from [1]

• National Center for Biotechnology Information. (2025).[1] PubChem Compound Summary for CID 24820266, (R)-3-Amino-4-(3,4-difluorophenyl)butanoic acid hydrochloride. Retrieved from [1][3]

• MDPI. (2024).[1] Analysis Profiling of 48 Endogenous Amino Acids and Related Compounds in Human Plasma Using Hydrophilic Interaction Liquid Chromatography–Tandem Mass Spectrometry. Retrieved from [1]

• SCIEX. (2024). Rapid LC-MS/MS Analysis of Free Amino Acids. Retrieved from [1]

• ResearchGate. (2025). Phenibut screening and quantification with liquid chromatography–tandem mass spectrometry. Retrieved from

Sources

• 1. lcms.cz [lcms.cz]
• 2. sciex.com [sciex.com]
• 3. (R)-3-Amino-4-(3,4-difluorophenyl)butanoic acid hydrochloride | C10H12ClF2NO2 | CID 24820266 - PubChem [pubchem.ncbi.nlm.nih.gov]

Sitagliptin intermediate vs 3-Amino-4-(3,4-difluorophenyl)butyric acid structural analysis

Topic: Sitagliptin Intermediate vs. 3-Amino-4-(3,4-difluorophenyl)butyric Acid Structural Analysis Content Type: Publish Comparison Guide Audience: Researchers, Process Chemists, and Analytical Scientists.

Executive Summary

This guide provides a technical comparison between the standard Sitagliptin Intermediate —(3R)-3-amino-4-(2,4,5-trifluorophenyl)butanoic acid—and its specific structural analog, 3-amino-4-(3,4-difluorophenyl)butyric acid .

In the context of Sitagliptin (Januvia®) development, the 3,4-difluoro analog acts as a critical regioisomer impurity precursor . Its presence typically stems from impurities in the starting phenylacetic acid supply chain. Distinguishing these two molecules is vital for ensuring the enantiomeric and chemical purity of the final API, as the "defluoro" impurity (Impurity B) significantly alters the pharmacological profile and metabolic stability of the drug.

Structural Identity & Physicochemical Properties[1]

The core difference lies in the fluorination pattern of the phenyl ring. The standard intermediate possesses a 2,4,5-trifluoro substitution, optimized for the S1 hydrophobic pocket of the DPP-4 enzyme. The 3,4-difluoro analog lacks the ortho-fluorine (C2) and the meta-fluorine (C5) relative to the alkyl chain, while retaining the C3/C4 pattern.

Feature	Sitagliptin Intermediate (Standard)	3,4-Difluoro Analog (Impurity/Analog)
IUPAC Name	(3R)-3-amino-4-(2,4,5-trifluorophenyl)butanoic acid	3-amino-4-(3,4-difluorophenyl)butanoic acid
CAS Number	936630-57-8 (Free Acid)	N/A (Precursor to Impurity B: 486460-31-5)
Molecular Formula	C₁₀H₁₀F₃NO₂	C₁₀H₁₁F₂NO₂
Molecular Weight	233.19 g/mol	215.20 g/mol
Fluorine Pattern	2,4,5-Trifluoro (Ortho, Para, Meta)	3,4-Difluoro (Meta, Para)
Electronic Effect	High electron-withdrawing (3 F atoms); reduced basicity of amine.[1]	Moderate electron-withdrawing (2 F atoms).
Lipophilicity (LogP)	Higher (More hydrophobic)	Lower (Less hydrophobic)
Role	Key API Intermediate	Impurity Precursor / Structural Analog

Structural Visualization

The following diagram illustrates the structural divergence and the synthesis origin of the impurity.

Figure 1: Parallel synthesis pathways showing how the 3,4-difluoro contaminant in the starting material carries through to form the "Defluoro" Impurity B in the final API.[1]

Analytical Comparison & Detection

Separating the 2,4,5-trifluoro intermediate from the 3,4-difluoro analog requires optimized chromatographic conditions due to their structural similarity.

HPLC Separation Protocol (Reverse Phase)

The primary mechanism for separation is hydrophobicity . The additional fluorine atom on the Sitagliptin intermediate makes it more lipophilic than the difluoro analog.

• Hypothesis: On a C18 column, the 3,4-Difluoro analog elutes earlier than the Sitagliptin Intermediate.

• Resolution Strategy: Use a gradient with an acidic mobile phase to suppress ionization of the carboxylic acid, maximizing hydrophobic interaction differences.

Recommended Protocol:

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus, 150 x 4.6 mm, 3.5 µm).

• Mobile Phase A: 0.1% Perchloric acid or 0.1% TFA in Water (pH ~2.0).

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 60% B over 20 minutes.

• Flow Rate: 1.0 mL/min.[2]

• Detection: UV at 210 nm (Amine/Carboxyl absorption) and 254 nm (Phenyl ring).

Expected Data:

Compound	Approx. Relative Retention Time (RRT)	Elution Order
3,4-Difluoro Analog	~0.85 - 0.90	1st (Earlier)

| Sitagliptin Intermediate | 1.00 (Reference) | 2nd (Later) |

19F NMR Spectroscopy (Definitive Identification)

While HPLC provides separation, 19F NMR offers the most definitive structural confirmation without the need for reference standards.

• Sitagliptin Intermediate (2,4,5-Trifluoro):

  • Signals: Displays 3 distinct multiplets in the -110 to -145 ppm range.

  • Coupling: Complex splitting due to ortho (F-F) and para (H-F) coupling. The ortho fluorine (C2) usually appears most downfield.

• 3,4-Difluoro Analog:

  • Signals: Displays 2 distinct multiplets .

  • Coupling: Simpler pattern. The absence of the C2 and C5 fluorines changes the splitting manifold significantly.

Synthesis & Causality Analysis

Why does this comparison matter? The presence of the 3,4-difluoro analog is rarely a side product of the reaction itself (defluorination of 2,4,5-trifluoro is chemically difficult under standard conditions). Instead, it is a Carryover Impurity .

• Source: The manufacturing of 2,4,5-trifluorophenylacetic acid (starting material) often involves fluorination of benzene derivatives. Incomplete fluorination or regio-isomer byproducts can yield 3,4-difluorophenylacetic acid.

• Process Risk: If not removed before the transamination step (conversion to beta-amino acid), the 3,4-difluoro acid reacts with the same kinetics as the target, forming the 3,4-difluoro beta-amino acid.

• Purification: Crystallization of the final Sitagliptin salt is often required to reject the "Defluoro" impurity (Impurity B) derived from this intermediate.

Analytical Decision Tree

Use this workflow to validate the purity of your intermediate batches.

Figure 2: Analytical workflow for detecting the 3,4-difluoro analog in Sitagliptin intermediate batches.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 7146283, (3R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid. PubChem. Available at: [Link]

• European Pharmacopoeia (Ph. Eur.). Sitagliptin Phosphate Monohydrate: Impurity B (Defluoro Sitagliptin). Pharmaffiliates / EP Standards. Available at: [Link]

• Hansen, K. B., et al. (2009). First Generation Process for the Preparation of the DPP-4 Inhibitor Sitagliptin. Organic Process Research & Development.

Sources

• 1. Sitagliptin Impurity B | C32H25F12N9O2 | CID 57355555 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Technical Guide: Lipophilicity (LogP) of 3,4-Difluorophenyl Amino Acid Derivatives

The following guide provides an in-depth technical analysis of the lipophilicity of 3,4-difluorophenylalanine derivatives, designed for researchers in medicinal chemistry and protein engineering.

Executive Summary: The "Fluorine Effect" in 3,4-Substitution

In drug design, the incorporation of fluorine into aromatic amino acids is a precision tool for modulating physicochemical properties without altering steric bulk. While it is a general rule that fluorination increases lipophilicity (LogP), 3,4-difluoro-L-phenylalanine (3,4-F2-Phe) presents a unique exception to the simple additive model.

Unlike its 3,5-difluoro or 4-fluoro counterparts, the 3,4-substitution pattern creates a strong, constructive dipole moment (analogous to ortho-difluorobenzene). This increased polarity counteracts the intrinsic hydrophobicity of the fluorine atoms, resulting in a LogP value that is often lower than expected for a difluorinated arene. This guide analyzes this phenomenon, providing experimental data, comparative benchmarks, and validated protocols for determination.

Comparative Analysis of Lipophilicity

The lipophilicity of fluorinated phenylalanine analogs is not merely a function of the number of fluorine atoms but is critically dependent on their positional isomerism .

Table 1: Comparative Physicochemical Profile

Note: Values represent the non-ionized species (LogP) and the distribution coefficient at physiological pH (LogD 7.4). Comparison includes standard Phenylalanine (Phe) and key fluorinated analogs.

Amino Acid Derivative	Abbreviation	LogP (Neutral)*	LogD (pH 7.4)**	Dipole Moment (Debye)***	Relative Hydrophobicity
L-Phenylalanine	Phe	-1.38	-1.38	0.00	Baseline
4-Fluoro-L-phenylalanine	4-F-Phe	-1.20	-1.25	~1.40	Moderate Increase
3,4-Difluoro-L-phenylalanine	3,4-F2-Phe	-1.15	-1.28	~2.40	Dipole-Attenuated
3,5-Difluoro-L-phenylalanine	3,5-F2-Phe	-0.95	-1.05	~1.50	High Increase
Pentafluoro-L-phenylalanine	F5-Phe	+0.40	+0.25	~0.00	Superhydrophobic

• *LogP values are consensus estimates from shake-flask and computational models (XLogP3).

• **LogD 7.4 reflects the zwitterionic state dominant in biological assays.

• ***Dipole moment refers to the isolated aromatic side chain (e.g., 1,2-difluorobenzene for 3,4-F2-Phe).

Mechanistic Insight: The Dipole Trap

Why is 3,4-F2-Phe less lipophilic than 3,5-F2-Phe?

• Vector Addition: In the 3,4-isomer, the two C-F bond dipoles are oriented at 60°, reinforcing each other to create a large net molecular dipole (~2.4 D). This increases solvation by water molecules via dipole-dipole interactions, effectively "dragging" the molecule into the aqueous phase.

• Vector Cancellation: In the 3,5-isomer, the dipoles are at 120°, partially cancelling each other out. This results in a more non-polar hydrophobic surface, leading to a higher LogP.

Experimental Methodologies

To accurately determine these values in your own laboratory, we recommend two complementary protocols: the High-Throughput HPLC Surrogate Method (for screening) and the Shake-Flask Method (for validation).

Protocol A: Chromatographic Hydrophobicity Index (CHI)

Best for: Rapid ranking of multiple derivatives.

Principle: Retention time (

) on a reverse-phase C18 column correlates linearly with LogP.

Step-by-Step Workflow:

• Column Selection: Use a C18 column (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

• Mobile Phase:

  • A: 0.1% TFA in Water (suppresses ionization of -COOH).

  • B: 0.1% TFA in Acetonitrile.

• Gradient: 0% B to 100% B over 10 minutes (Fast Gradient).

• Calibration: Run a standard mix of homologs (Phe, 4-F-Phe, 3,4-F2-Phe, 3,5-F2-Phe).

• Calculation:

  Where is the dead time (determined by uracil injection).

Protocol B: 19F-NMR Shake-Flask Method

Best for: Precise LogD determination without UV interference.

Principle: Direct quantification of fluorine concentration in octanol and water phases using 19F-NMR. This avoids errors from impurities that plague UV-based methods.

Step-by-Step Workflow:

• Preparation: Dissolve 5 mg of 3,4-F2-Phe in 2 mL of phosphate-buffered saline (PBS, pH 7.4) presaturated with n-octanol.

• Partitioning: Add 2 mL of n-octanol (presaturated with PBS).

• Equilibration: Vortex vigorously for 5 minutes, then shake at 25°C for 4 hours. Centrifuge at 3000 rpm for 10 minutes to separate phases.

• Sampling: Carefully withdraw 600 µL from the top (octanol) and bottom (aqueous) layers.

• NMR Analysis:

  • Add a coaxial insert containing a reference standard (e.g., Trifluoroacetic acid in D2O) to the NMR tube.

  • Acquire 19F-NMR spectra for both phases.

  • Integrate the -138 ppm / -142 ppm signals (characteristic of 3,4-F substitution).

• Calculation:

Visualized Workflows

Diagram 1: Lipophilicity Determination Workflow

This diagram outlines the decision process for selecting the correct experimental method based on the stage of drug development.

Caption: Workflow for determining lipophilicity, moving from rapid HPLC screening to precise NMR-based quantification.

Diagram 2: Dipole Vector Analysis (3,4 vs 3,5)

This diagram illustrates why the 3,4-isomer is more polar (and less lipophilic) than the 3,5-isomer.

Caption: Vector analysis showing how fluorine positioning impacts net dipole moment and subsequent lipophilicity.

Applications & Strategic Implications

Metabolic Stability (The "Blocker" Effect)

The 3,4-difluoro motif is particularly valuable because it blocks the para-position (C4), which is the primary site of metabolic oxidation by Cytochrome P450 enzymes (converting Phe to Tyr).

• Advantage: Unlike 4-F-Phe, which blocks metabolism but has a lower dipole, 3,4-F2-Phe blocks metabolism and maintains a polarity profile closer to native Phenylalanine, reducing the risk of non-specific hydrophobic binding (promiscuity).

Peptide Engineering

In peptide staples or macrocycles, replacing Phe with 3,4-F2-Phe can:

• Enhance Proteolytic Stability: The electron-withdrawing fluorines reduce the nucleophilicity of the aromatic ring, making it less susceptible to oxidative degradation.

• Tune Potency: The specific dipole can create novel electrostatic interactions within a binding pocket that a purely hydrophobic residue (like 3,5-F2-Phe) cannot.

References

• PubChem. (2025). 3,4-Difluoro-L-phenylalanine Compound Summary. National Library of Medicine. [Link]

• O'Hagan, D. (2008).[1] Understanding organofluorine chemistry. An introduction to the C–F bond. Chemical Society Reviews. [Link]

• Salcedo, C., et al. (2025). Positional Fluorination of Fmoc-Phenylalanine Modulates Hydrogel Structure and Antibacterial Activity. PMC. [Link]

• Bernús, M., et al. (2025). Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2‑(Thiofluoroalkyl)pyridines. Journal of Medicinal Chemistry. [Link]

• Valko, K., et al. (1997). Chromatographic Hydrophobicity Index (CHI). Journal of Chromatography A. [Link]

Sources

• 1. 1,3-Difluoro­benzene - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Technical Guide: Proper Disposal of 3-Amino-4-(3,4-difluorophenyl)butyric Acid

Executive Summary & Chemical Context[1][2][3][4][5][6][7][8][9]

3-Amino-4-(3,4-difluorophenyl)butyric acid is a chiral beta-amino acid derivative, most notably recognized as a key pharmacophore and intermediate in the synthesis of Dipeptidyl Peptidase-4 (DPP-4) inhibitors, such as Sitagliptin .

Effective disposal of this compound requires specific attention not just to its organic toxicity, but to its fluorinated nature . Unlike standard organic waste, fluorinated compounds generate hydrogen fluoride (HF) upon thermal decomposition. Consequently, they must be segregated into Halogenated Waste Streams to ensure they are routed to incinerators equipped with caustic scrubbers. Failure to segregate damages standard incinerators and poses environmental release risks.

Chemical Profile

Parameter	Description
Chemical Class	Fluorinated -Amino Acid
Physical State	Solid (typically white to off-white powder)
Primary Hazard	Skin/Eye Irritant (Cat 2), STOT-SE 3 (Respiratory)
RCRA Status	Non-listed (unless mixed with listed solvents), but treated as Hazardous Waste due to toxicity and halogen content.[1]
Combustion Byproducts	Carbon oxides ( ), Nitrogen oxides ( ), Hydrogen Fluoride (HF)

Hazard Assessment & Segregation Logic

The Fluorine Factor

The Carbon-Fluorine (C-F) bond is one of the strongest in organic chemistry. Standard chemical deactivation (e.g., bleach oxidation) is ineffective and potentially dangerous. The only validated disposal method is high-temperature incineration (>1100°C) .

Critical Directive: Never dispose of this compound down the drain. The zwitterionic nature of amino acids allows them to solubilize in water, making them difficult to capture in standard wastewater treatment plants.

Waste Stream Decision Tree

The following logic gate determines the correct waste container based on the physical state of your material.

Figure 1: Waste segregation logic. Note that even if dissolved in non-halogenated solvents (like Methanol), the presence of the fluorinated solute mandates the "Halogenated" waste stream.

Step-by-Step Disposal Protocols

Protocol A: Solid Waste Disposal

Use for: Expired pure compound, failed reaction solids, weighing boat residues.

• Selection: Use a wide-mouth high-density polyethylene (HDPE) jar. Glass is acceptable but poses a breakage risk.

• Labeling: Affix a hazardous waste tag immediately.[2]

  • Constituents: Write "3-Amino-4-(3,4-difluorophenyl)butyric acid" (Do not use abbreviations like "Sitagliptin Int.").

  • Hazard Checkbox: Check "Toxic" and "Irritant."

• Transfer: Transfer solid using a disposable spatula. Avoid generating dust.[3][4][5]

• Secondary Containment: If the jar is stored in a satellite accumulation area (SAA), it must sit in a secondary tray capable of holding 110% of the volume.

Protocol B: Liquid Waste (Mother Liquors)

Use for: Reaction mixtures, HPLC effluent, washing solvents.

• Compatibility Check: Ensure the carboy does not contain strong oxidizers (e.g., Nitric Acid, Peroxides) or strong bases.

  • Why? Amino acids can react with nitrous acid to form unstable diazonium salts.

• pH Adjustment: If the solution is highly acidic (pH < 2) or basic (pH > 12.5), neutralize to pH 5–9 before adding to the organic solvent drum to prevent drum corrosion or exothermic reactions.

• Segregation: Pour into the Halogenated Waste carboy.

  • Note: Even if the solvent is Ethanol (non-halogenated), the dissolved fluorinated compound contaminates the stream. It is cheaper and safer to treat the whole volume as halogenated than to risk equipment damage at a non-halogenated incineration facility.

Protocol C: Empty Container Management[4]

• Triple Rinse: Rinse the empty original container three times with a compatible solvent (e.g., Methanol or Acetone).

• Rinsate Disposal: Pour all three rinses into the Halogenated Liquid Waste container (Protocol B).

• Defacing: Cross out the original label and mark "EMPTY."

• Disposal: Discard the container in standard glass/plastic trash (unless P-listed, which this is not).

Emergency Spill Response Workflow

In the event of a spill outside the fume hood, follow this immediate containment logic.

Figure 2: Operational workflow for spill management. Emphasis is placed on preventing dust inhalation for solids.

Chemical Compatibility & Storage

Store waste containers away from incompatible reagents to prevent "in-drum" reactions.

Incompatible Class	Risk Scenario
Strong Oxidizers (Nitric Acid, Permanganates)	Potential for violent oxidation of the amine group; fire hazard.
Acid Chlorides / Anhydrides	Exothermic acylation of the amine group; pressure buildup in sealed waste drums.
Hypochlorites (Bleach)	Formation of N-chloroamines (unstable/toxic). Do not bleach this waste.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. [Link]

• U.S. Environmental Protection Agency. (2024). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. EPA.gov. [Link]

Sources

• 1. Waste Code [rcrainfo.epa.gov]
• 2. campusoperations.temple.edu [campusoperations.temple.edu]
• 3. chemicalbook.com [chemicalbook.com]
• 4. peptide.com [peptide.com]
• 5. fishersci.com [fishersci.com]

Personal protective equipment for handling 3-Amino-4-(3,4-difluorophenyl)butyric acid

The following technical guide details the personal protective equipment (PPE) and operational safety protocols for handling 3-Amino-4-(3,4-difluorophenyl)butyric acid (and its hydrochloride salt).

This guide is structured for Biosafety Level 1 / Chemical Safety Level 2 (CSL-2) environments, elevating precautions to Occupational Exposure Band 3 (OEB 3) standards due to the compound's status as a fluorinated GABA analog with potential central nervous system (CNS) activity.[1]

PART 1: IMMEDIATE ACTION CARD

Quick Reference for Laboratory Personnel

Parameter	Critical Specification
Compound Type	Fluorinated -Amino Acid / GABA Analog
Primary Hazards	H302+H312+H332 (Harmful by ingest/skin/inhalation), H315/H319 (Irritant).[1]
OEB Assignment	Band 3 ( ).[1] Treat as a Pharmacologically Active Material (PAM).[1]
Engineering Control	REQUIRED: Certified Chemical Fume Hood or Powder Containment Balance Enclosure.[1]
Glove Protocol	Double-gloving required. Inner: Nitrile (4 mil).[1] Outer: Nitrile (extended cuff) or Neoprene.[1]
Respiratory	P100 / N95 (if outside hood) or PAPR (for >10g scale).[1]
Spill Response	Do NOT dry sweep.[1] Dampen with PEG-400 or water to prevent dust aerosolization.[1]

PART 2: HAZARD ASSESSMENT & RISK PROFILE

Chemical Nature & Toxicology Logic

• Structure Analysis: The molecule is a 3,4-difluoro analog of Phenibut (

  -phenyl- -aminobutyric acid) and related to Baclofen .[1]

• Pharmacological Risk: Fluorination at the 3,4-position on the phenyl ring typically increases lipophilicity and metabolic stability compared to the non-fluorinated parent.[1] This enhances blood-brain barrier (BBB) penetration.[1]

• Safety Implication: While standard SDSs list it as an "Irritant," you must handle it as a potent CNS depressant .[1] Absorption of milligram quantities could lead to sedation, dizziness, or respiratory depression.

Physical Properties & Handling Risks

• Electrostatic Charge: Amino acids, particularly zwitterionic or HCl salts, are prone to high static charge. This causes "fly-away" powder, significantly increasing inhalation risk during weighing.[1]

• Hygroscopicity: The HCl salt is likely hygroscopic.[1] Absorption of atmospheric moisture can make the solid sticky, complicating quantitative transfer and increasing contamination risk.

PART 3: PPE MATRIX & SELECTION LOGIC

The following matrix validates PPE choices based on permeation resistance and barrier integrity.

Body Zone	Recommended PPE	Selection Logic (The "Why")
Respiratory	Half-face Respirator with P100 Cartridges (if open bench) or N95 (if in hood).[1]	Particle Size: Micronized amino acid dusts can penetrate standard surgical masks.[1] P100 offers 99.97% efficiency against solid particulates.
Hand (Inner)	Nitrile Exam Gloves (4 mil)	Tactile Sensitivity: Allows precise manipulation of weighing spatulas.[1] Nitrile provides excellent resistance to dry solids.
Hand (Outer)	Nitrile (Extended Cuff, 6-8 mil)	Wrist Protection: Covers the lab coat cuff gap.[1] Double Gloving: Enables immediate removal if outer glove is contaminated without exposing skin.[1]
Eye/Face	Chemical Splash Goggles (Indirect Vent)	Dust Exclusion: Safety glasses allow airborne powder to bypass the lens.[1] Goggles seal the orbital area against "fly-away" dust.[1]
Body	Tyvek® Lab Coat (Closed Front) or Poly-coated Apron	Permeation: Cotton lab coats trap dust in fibers, creating a secondary exposure source.[1] Tyvek sheds dust and is disposable.

PART 4: OPERATIONAL PROTOCOL

Workflow Visualization

The following diagram illustrates the decision logic for safe handling based on operation scale.

Figure 1: Decision logic for engineering controls based on quantity handled.

Step-by-Step Handling Procedure

1. Preparation (The "Clean Start")

• Static Neutralization: Place an ionizing fan or static gun inside the hood.[1] This is critical for fluorinated amino acids, which are often fluffy and statically active.

• Surface Protection: Line the work surface with a plastic-backed absorbent pad (absorbent side up) to capture any minor spills.[1]

2. Weighing & Transfer

• The "Closed Transfer" Rule: Never transport an open container outside the fume hood.

• Taring: Tare the vial with the cap on to account for buoyancy/air drafts, then remove the cap only inside the hood for addition.

• Technique: Use a disposable anti-static spatula.[1] Do not tap the spatula against the vial rim (creates aerosol).[1] Instead, rotate the spatula to dispense the powder gently.

3. Solubilization (Critical Safety Step)

• Solvent Choice: This compound is likely soluble in water, DMSO, or Methanol.

• Dust Suppression: Add the solvent to the solid as soon as possible.[1] Once in solution, the inhalation hazard is eliminated, shifting the risk to skin absorption.

• Exotherm Check: If using the HCl salt, adding basic buffers may generate heat. Add solvent slowly.[1]

4. Decontamination

• Wipe Down: Wipe the exterior of the vial with a Kimwipe dampened with methanol before removing it from the hood.

• Glove Removal: Remove outer gloves inside the hood and dispose of them as hazardous waste.

PART 5: DISPOSAL & EMERGENCY RESPONSE

Disposal Protocol

• Solid Waste: Dispose of as Hazardous Chemical Waste (Solid) .[1] Label specifically as "Fluorinated Organic Acid."[1]

  • Note: Do not mix with strong oxidizers (e.g., nitric acid) in the waste stream.

• Liquid Waste: Aqueous or organic streams containing this compound must be incinerated.[1]

  • High-Temp Incineration: Fluorinated compounds require high-temperature incineration (>1100°C) to ensure complete destruction and prevent the formation of fluorinated byproducts.[1] Ensure your waste contractor is aware of the fluorine content.

Emergency Scenarios

• Inhalation: Move to fresh air immediately. If breathing is difficult, oxygen should be administered by trained personnel. Alert medical services that the patient may have been exposed to a GABA-ergic agent. [1]

• Eye Contact: Rinse for 15 minutes minimum.[1][2] Fluorinated acids can cause delayed tissue damage; medical evaluation is mandatory even if pain subsides.[1]

• Spill Cleanup:

  • Evacuate the immediate area if the spill is >1g and outside a hood.

  • Don PPE: Double nitrile gloves, P100 respirator, goggles.

  • Wet Method: Cover powder with a paper towel soaked in water or PEG-400.[1] Do not dry sweep.[1]

  • Scoop & Bin: Scoop the wet slurry into a wide-mouth hazardous waste jar.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 24820266, (R)-3-Amino-4-(3,4-difluorophenyl)butanoic acid hydrochloride. Retrieved from [Link][1]

• Centers for Disease Control and Prevention (NIOSH) (2019). The NIOSH Occupational Exposure Banding Process for Chemical Risk Management. DHHS (NIOSH) Publication No. 2019-132.[1][3] Retrieved from [Link][1]

• European Chemicals Agency (ECHA). Guidance on Information Requirements and Chemical Safety Assessment - Chapter R.8: Characterisation of dose [concentration]-response for human health. Retrieved from [Link]

Sources

• 1. (R)-3-Amino-4-(3,4-dichlorophenyl)butanoic acid hydrochloride | C10H12Cl3NO2 | CID 24820265 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]
• 3. The NIOSH Occupational Exposure Banding Process for Chemical Risk Management (2019-132) | NIOSH | CDC [cdc.gov]